Tert-butyl 2-amino-4-phenylbutanoate;hydrochloride

Core Science & Biosynthesis

Tert-butyl 2-amino-4-phenylbutanoate hydrochloride CAS 130316-46-0

Technical Whitepaper: Tert-butyl 2-amino-4-phenylbutanoate HCl Subtitle: A Critical Building Block in Peptidomimetics and ACE Inhibitor Design

Executive Summary

In the landscape of modern drug discovery, Tert-butyl 2-amino-4-phenylbutanoate hydrochloride (CAS 130316-46-0) serves as a pivotal "privileged scaffold." As the tert-butyl ester derivative of L-Homophenylalanine (hPhe) , this compound bridges the gap between standard amino acid synthesis and the creation of metabolically stable peptidomimetics.

Its structural significance lies in the homophenylalanine side chain , which extends the phenyl ring by one methylene unit compared to phenylalanine. This subtle steric modification is critical in the design of Angiotensin-Converting Enzyme (ACE) inhibitors and HIV protease inhibitors , where it enhances hydrophobic pocket binding affinity. Furthermore, the tert-butyl ester protection offers orthogonal stability during base-labile peptide assembly (Fmoc strategy), making it an indispensable tool for medicinal chemists.

Chemical Profile & Identification

Property	Specification
Chemical Name	L-Homophenylalanine tert-butyl ester hydrochloride
CAS Number	130316-46-0
Synonyms	H-Hph-OtBu[1][][3][4][5]·HCl; (S)-tert-Butyl 2-amino-4-phenylbutanoate HCl
Molecular Formula	C₁₄H₂₁NO₂[1][5][6] · HCl
Molecular Weight	271.78 g/mol
Appearance	White to off-white crystalline powder
Chirality	L-isomer (S-configuration)
Solubility	Soluble in Methanol, Ethanol, Water; Sparingly soluble in Ether
Purity Standard	≥ 97% (HPLC)

Mechanistic Utility in Drug Design

The "Homo" Effect in Protease Inhibition

The additional methylene group in homophenylalanine (hPhe) compared to phenylalanine (Phe) alters the spatial orientation of the aromatic ring. In drug design, this allows the phenyl group to penetrate deeper into hydrophobic S1 or S1' pockets of enzymes like ACE or Thrombin.

• ACE Inhibitors: Many ACE inhibitors (e.g., Benazepril, Enalaprilat analogs) utilize the homophenylalanine scaffold to mimic the transition state of the substrate.

• Metabolic Stability: Non-proteinogenic amino acids like hPhe are less susceptible to rapid enzymatic hydrolysis by endogenous proteases, extending the half-life of peptide drugs.

Orthogonal Protection Strategy

The tert-butyl (OtBu) ester provides "semi-permanent" C-terminal protection.

• Base Stability: It is completely stable to basic conditions (e.g., 20% piperidine) used to remove Fmoc groups during Solid Phase Peptide Synthesis (SPPS).

• Acid Lability: It is cleaved by strong acids (TFA/HCl), allowing for global deprotection at the end of a synthesis campaign.

Experimental Protocols

Protocol A: Synthesis of H-Hph-OtBu·HCl (Isobutylene Method)

This is the industrial standard for generating tert-butyl esters of amino acids, avoiding racemization.

Reagents: L-Homophenylalanine, Isobutylene (gas), Conc. H₂SO₄, Dioxane.

• Setup: Charge a high-pressure autoclave with L-Homophenylalanine (1.0 eq) suspended in dry dioxane.

• Catalysis: Add concentrated H₂SO₄ (1.5 eq) cautiously.

• Addition: Cool the vessel to -10°C and condense Isobutylene gas (10 eq) into the mixture.

• Reaction: Seal the autoclave and stir at room temperature (25°C) for 24–48 hours. Pressure will rise; ensure vessel is rated for ~5-10 bar.

• Quench: Vent excess isobutylene. Pour the reaction mixture into cold 2N NaOH/Ice to neutralize (pH ~9-10).

• Extraction: Extract the free amine immediately with Ethyl Acetate (3x). Wash organics with brine and dry over Na₂SO₄.

• Salt Formation: Cool the ethyl acetate solution to 0°C. Bubble dry HCl gas or add 4M HCl/Dioxane dropwise until precipitation is complete.

• Isolation: Filter the white solid, wash with cold diethyl ether, and dry under vacuum.

Protocol B: Peptide Coupling (Fmoc-SPPS Context)

Incorporating H-Hph-OtBu into a peptide backbone.

• Activation: Dissolve the N-protected amino acid (e.g., Fmoc-Ala-OH) (1.2 eq) and coupling reagent (HATU or HBTU) (1.2 eq) in DMF.

• Base: Add DIPEA (2.5 eq) to activate the carboxylate.

• Coupling: Add H-Hph-OtBu·HCl (1.0 eq) to the mixture. Note: Extra base is required to neutralize the HCl salt of the amine.

• Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC or HPLC.

• Workup: Dilute with EtOAc, wash with 5% KHSO₄, Sat. NaHCO₃, and Brine.

Visualizing the Chemistry

Diagram 1: Synthesis Pathway & Protection Logic

This diagram illustrates the conversion of the parent amino acid to the protected salt and its subsequent deprotection.

Caption: Synthetic route from L-Homophenylalanine to the tert-butyl ester hydrochloride salt.

Diagram 2: Orthogonal Compatibility in Peptide Synthesis

This diagram demonstrates how the OtBu group survives base treatment but is removed by acid.

Caption: The orthogonality of OtBu esters allows selective N-terminal deprotection while maintaining C-terminal protection.

Quality Control & Stability

To ensure the integrity of experimental results, the following QC parameters are mandatory:

• 1H NMR (DMSO-d6): Look for the characteristic tert-butyl singlet at ~1.4 ppm (9H) and the aromatic protons of the homophenyl group at 7.1–7.3 ppm. The alpha-proton typically appears around 3.8–4.0 ppm.

• Mass Spectrometry (ESI): Expect a molecular ion peak [M+H]+ at ~236.16 m/z (corresponding to the free base C14H21NO2).

• Chiral HPLC: Essential to verify <0.5% racemization (D-isomer impurity). Use a Chiralpak AD-H or OD-H column with Hexane/IPA mobile phase.

• Storage: The hydrochloride salt is hygroscopic. Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Desiccate before opening.

References

• BenchChem. (2025). The Role and Mechanism of H-Asp(OtBu)-OtBu.HCl in Peptide Synthesis: A Technical Guide. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 57446671 (Related Ester Derivatives). Retrieved from

• Sigma-Aldrich. (2025). L-Homophenylalanine tert-Butyl Ester Hydrochloride Product Specification. Retrieved from [7][8]

• Chem-Impex. (2025). Applications of Phenylalanine Derivatives in Pharmaceutical Development. Retrieved from

• BOC Sciences. (2025). CAS 130316-46-0 Technical Data Sheet. Retrieved from

Sources

• 1. L-Homophenylalanine tert-Butyl Ester Hydrochloride | 130316-46-0 [sigmaaldrich.com]
• 3. calpaclab.com [calpaclab.com]
• 4. 130316-46-0|L-Homophenylalanine tert-Butyl Ester Hydrochloride|BLD Pharm [bldpharm.com]
• 5. 130316-46-0[L-Homophenylalanine tert-Butyl Ester Hydrochloride 97%]- Jizhi Biochemical [acmec.com.cn]
• 6. chemscene.com [chemscene.com]
• 7. H-Phg-OtBu.HCl | 161879-12-5 [sigmaaldrich.com]
• 8. H-Phg-OtBu.HCl | 161879-12-5 [sigmaaldrich.com]

L-Homophenylalanine tert-butyl ester hydrochloride chemical structure

An In-Depth Technical Guide to L-Homophenylalanine tert-butyl ester hydrochloride

Abstract

L-Homophenylalanine tert-butyl ester hydrochloride is a pivotal, non-proteinogenic amino acid derivative that serves as a critical building block in modern pharmaceutical research and development. Its unique structural features, particularly the tert-butyl ester protecting group, offer significant advantages in the stereoselective synthesis of complex molecules, most notably Angiotensin-Converting Enzyme (ACE) inhibitors. This guide provides a comprehensive technical overview of its chemical structure, physicochemical properties, a robust synthesis protocol, and state-of-the-art characterization methods. Furthermore, it delves into the mechanistic underpinnings of its application in drug development, offering field-proven insights for researchers, scientists, and professionals in the pharmaceutical industry.

Introduction and Significance

L-Homophenylalanine, an analogue of L-phenylalanine featuring an additional methylene group in its side chain, is a cornerstone for the synthesis of several blockbuster drugs. It is most recognized as a key precursor for a class of ACE inhibitors used globally in the management of hypertension and congestive heart failure.[1] The esterification of the carboxylic acid moiety with a tert-butyl group, and its subsequent isolation as a stable hydrochloride salt, yields L-Homophenylalanine tert-butyl ester hydrochloride (CAS: 130316-46-0).

This modification serves two primary purposes rooted in the principles of synthetic organic chemistry:

• Carboxyl Group Protection: The bulky tert-butyl ester is a highly effective protecting group for the carboxylic acid. It is exceptionally stable under a wide range of reaction conditions, including the basic conditions often used for peptide coupling, yet can be removed cleanly under specific acidic conditions. This orthogonality is fundamental to multi-step syntheses.

• Enhanced Solubility and Handling: The hydrochloride salt form generally improves the crystalline nature, stability, and handling characteristics of the amino acid ester, making it a more reliable and user-friendly reagent in a laboratory or manufacturing setting.

This guide will systematically explore the synthesis, characterization, and strategic application of this vital pharmaceutical intermediate.

Physicochemical and Structural Properties

The compound is a white to off-white solid, valued for its stability and purity in synthesis. Its fundamental properties are summarized below.

Property	Value	Source(s)
CAS Number	130316-46-0	[]
Molecular Formula	C₁₄H₂₁NO₂·HCl	[]
Molecular Weight	271.79 g/mol	[]
IUPAC Name	tert-butyl (2S)-2-amino-4-phenylbutanoate;hydrochloride	[]
Synonyms	(S)-tert-Butyl 2-amino-4-phenylbutanoate hydrochloride	[]
Appearance	Solid
Purity	Typically ≥95-97%	[]
Storage Conditions	2-8°C, under inert gas
SMILES	CC(C)(C)OC(=O)C(CCC1=CC=CC=C1)N.Cl	[]
InChI Key	ZBJGZYBRHPJMEG-YDALLXLXSA-N	[]

Synthesis of L-Homophenylalanine tert-butyl ester hydrochloride

The most common and industrially scalable synthesis of amino acid tert-butyl esters relies on the acid-catalyzed esterification of the parent amino acid with isobutylene. This process is both efficient and cost-effective.

Synthesis Mechanism and Rationale

The reaction proceeds via the formation of a stable tert-butyl cation. In a strongly acidic environment (provided by a catalyst such as p-toluenesulfonic acid or sulfuric acid), isobutylene is protonated to generate this tertiary carbocation. The nucleophilic carboxylic acid of L-homophenylalanine then attacks the carbocation, forming the tert-butyl ester. The reaction is typically performed under pressure in an autoclave to maintain isobutylene in the liquid phase. The final step involves treating the free-base ester with hydrochloric acid to precipitate the stable, crystalline hydrochloride salt.[3]

Caption: General workflow for the synthesis of L-Homophenylalanine tert-butyl ester HCl.

Experimental Protocol

This protocol is a generalized procedure based on established methods for the tert-butylation of amino acids.[3]

• Reactor Setup: To a suitable autoclave, add L-homophenylalanine (1.0 eq) and a solvent such as dioxane or dichloromethane.

• Catalyst Addition: Add an acid catalyst, for example, p-toluenesulfonic acid (PTSA, 1.5 eq).

• Reactant Addition: Cool the vessel and add condensed isobutylene (excess, e.g., >3 eq).

• Reaction: Seal the autoclave and stir the contents at room temperature for 2-4 days. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Workup: Upon completion, vent the excess isobutylene. Dilute the reaction mixture with an appropriate solvent like ethyl acetate. Wash the organic layer sequentially with a 10% sodium bicarbonate solution, water, and brine to remove the acid catalyst and any unreacted amino acid.

• Isolation of Free Base: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude L-Homophenylalanine tert-butyl ester as a free base (typically an oil).

• Salt Formation: Dissolve the crude free base in a dry, non-polar solvent like diethyl ether. Cool the solution to 0°C.

• Precipitation: Slowly add one equivalent of a solution of HCl in dry ether. A white precipitate of the hydrochloride salt will form.

• Final Isolation: Stir the slurry for 1-2 hours at 0°C, then collect the solid product by vacuum filtration. Wash the filter cake with cold, dry diethyl ether and dry under vacuum to yield the final L-Homophenylalanine tert-butyl ester hydrochloride.

Structural Characterization and Analysis

Confirming the identity and purity of the synthesized product is paramount. A combination of spectroscopic and analytical techniques is employed for this purpose. While a publicly available, peer-reviewed spectrum for this specific compound is elusive, we can predict the expected spectral features based on its known structure and data from close analogues like L-Phenylalanine tert-butyl ester.

Caption: Standard analytical workflow for product characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show several key signals:

  • A multiplet in the aromatic region (~7.1-7.3 ppm) corresponding to the five protons of the phenyl ring.

  • A characteristic sharp singlet integrating to nine protons at ~1.4-1.5 ppm, representing the tert-butyl group.

  • A triplet corresponding to the alpha-proton (α-H) on the chiral center.

  • Multiplets for the two diastereotopic methylene groups of the side chain (the -CH₂-CH₂-Ph portion).

  • A broad signal for the amine protons (-NH₃⁺).

• ¹³C NMR: The carbon spectrum should display distinct signals for:

  • The ester carbonyl carbon (~170 ppm).

  • The quaternary carbon of the tert-butyl group (~83 ppm) and the methyl carbons (~28 ppm).

  • Aromatic carbons between ~126-140 ppm.

  • The alpha-carbon (~55-60 ppm).

  • The two side-chain methylene carbons.

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) should show a prominent ion corresponding to the mass of the protonated free base [M+H]⁺, which would be approximately 236.16 m/z (for C₁₄H₂₂NO₂⁺).

Infrared (IR) Spectroscopy

The IR spectrum provides confirmation of key functional groups. Expected absorption bands include:

• A strong C=O stretch for the ester at ~1730-1750 cm⁻¹.

• N-H stretching bands for the primary ammonium salt (-NH₃⁺) in the range of 2800-3100 cm⁻¹.

• C-H stretches for the aromatic and aliphatic portions.

Applications in Drug Development

The primary utility of L-Homophenylalanine tert-butyl ester hydrochloride is as a chiral building block for the synthesis of ACE inhibitors.

Role as a Precursor to ACE Inhibitors

ACE inhibitors function by blocking the enzyme that converts angiotensin I to angiotensin II, a potent vasoconstrictor. Many of these inhibitors, such as Benazepril and Enalapril, incorporate the L-homophenylalanine backbone into their structure.[1][4] The synthesis of these complex molecules often involves coupling the L-homophenylalanine ester with another complex fragment.

For example, in the formal synthesis of Benazepril, L-homophenylalanine ethyl ester is used in a key asymmetric aza-Michael addition step.[4][5] The tert-butyl ester variant would be used in a similar fashion, providing superior acid-lability for deprotection in later stages compared to the ethyl ester.

Caption: Logical flow from the building block to the final Active Pharmaceutical Ingredient (API).

The tert-Butyl Ester as a Protecting Group

In the context of Solid-Phase Peptide Synthesis (SPPS) or solution-phase synthesis, the tert-butyl ester is classified as an acid-labile protecting group. It remains intact during peptide chain elongation, which often involves basic reagents (like piperidine for Fmoc removal), but is efficiently cleaved during the final step.

Deprotection/Cleavage Protocol:

• Reagent Preparation: Prepare a cleavage cocktail, typically containing a high concentration of trifluoroacetic acid (TFA). A common formulation is "Reagent K": 82.5% TFA, 5% phenol, 5% water, 5% thioanisole, and 2.5% 1,2-ethanedithiol (EDT).

• Causality: TFA is the strong acid that protonates the ester oxygen and facilitates the elimination of isobutylene as a stable carbocation. The other components are "scavengers." The highly reactive tert-butyl cation can otherwise cause unwanted side reactions, such as the alkylation of sensitive residues like tryptophan or methionine. Scavengers like thioanisole and EDT are nucleophilic species that trap these cations.

• Cleavage Reaction: The protected intermediate is stirred in the cleavage cocktail at room temperature for 2-4 hours.

• Isolation: The crude, deprotected product is typically isolated by precipitation with cold diethyl ether, followed by filtration and purification via HPLC.

Safety and Handling

L-Homophenylalanine tert-butyl ester hydrochloride is classified as harmful and an irritant. Standard laboratory safety precautions should be strictly followed.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

• Handling: Use in a well-ventilated area, preferably a fume hood. Avoid generating dust. Ensure appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, is worn at all times.

Conclusion

L-Homophenylalanine tert-butyl ester hydrochloride is more than a mere chemical reagent; it is an enabling tool for the efficient and stereocontrolled synthesis of life-saving pharmaceuticals. Its design, leveraging the stability and selective lability of the tert-butyl ester, embodies key principles of modern organic synthesis. A thorough understanding of its properties, synthesis, and reactivity, as detailed in this guide, is essential for any scientist or researcher working on the cutting edge of drug discovery and development.

References

• Lin, C.-H., Chen, C.-W., & Yang, T.-K. (2006). Formal Synthesis of the ACE Inhibitor Benazepril·HCl via an Asymmetric Aza-Michael Reaction. Molecules, 11(8), 641-648. [Link]

• Lin, C. H., Chen, C. W., & Yang, T. K. (2006). Formal synthesis of the ACE inhibitor benazepril x HCl via an asymmetric aza-Michael reaction. Molecules (Basel, Switzerland), 11(8), 641–648. [Link]

• Lin, C.-H., Chen, C.-W., & Yang, T.-K. (2006). Formal Synthesis of the ACE Inhibitor Benazepril·HCl via an Asymmetric Aza-Michael Reaction. ResearchGate. [Link]

• Supplementary Information for "One-pot sequential α-amination/N-alkylation of β-keto esters and rearrangement of the corresponding quaternary α-amino acid derivatives". The Royal Society of Chemistry. (2009). [Link]

• CN110835319A - Synthesis method of benazepril intermediate and benazepril hydrochloride.

• The synthesis of L-(+)-homophenylalanine hydrochloride. ResearchGate. [Link]

• Gotor, V., Garcia-Urdiales, E., & Rebolledo, F. (2009). Sustainable biocatalytic synthesis of L-homophenylalanine as pharmaceutical drug precursor. Biotechnology advances, 27(3), 286–296. [Link]

• Gotor, V., Garcia-Urdiales, E., & Rebolledo, F. (2009). Sustainable biocatalytic synthesis of L-homophenylalanine as pharmaceutical drug precursor. ResearchGate. [Link]

• Homophenylalanine, DL-. PubChem, National Institutes of Health. [Link]

Sources

• 1. Sustainable biocatalytic synthesis of L-homophenylalanine as pharmaceutical drug precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Homophenylalanine, DL- | C10H13NO2 | CID 102530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Formal Synthesis of the ACE Inhibitor Benazepril·HCl via an Asymmetric Aza-Michael Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Formal synthesis of the ACE inhibitor benazepril x HCl via an asymmetric aza-Michael reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Technical Guide on H-HoPhe-OtBu·HCl: Molecular Properties, Mechanistic Utility, and Applications in Drug Development

Executive Summary

L-Homophenylalanine tert-butyl ester hydrochloride (H-HoPhe-OtBu·HCl ) is a highly specialized, non-proteinogenic amino acid derivative that serves as a cornerstone building block in modern peptide synthesis and pharmaceutical development. Characterized by an extended carbon side chain relative to natural phenylalanine, the homophenylalanine (HoPhe) core is critical for optimizing the pharmacokinetic properties and target-binding affinities of various peptidomimetics. This whitepaper provides an in-depth analysis of its physicochemical properties, the mechanistic rationale behind its chemical structure, and a self-validating protocol for its application in solution-phase peptide synthesis.

Molecular Identity and Physicochemical Properties

Understanding the quantitative and structural data of H-HoPhe-OtBu·HCl is essential for accurate stoichiometric calculations and storage management during synthetic workflows. The data below synthesizes verified chemical properties from authoritative chemical databases,[].

Property	Value
Chemical Name	L-Homophenylalanine tert-butyl ester hydrochloride
CAS Number	130316-46-0
Molecular Formula	C₁₄H₂₁NO₂ · HCl
Molecular Weight	271.78 g/mol
IUPAC Name	tert-butyl (2S)-2-amino-4-phenylbutanoate; hydrochloride
SMILES String	CC(C)(C)OC(=O)C(CCC1=CC=CC=C1)N.Cl
Physical Form	White to off-white solid
Purity Standard	≥ 95% - 97%
Storage Conditions	4°C, sealed in a dry environment
GHS Safety Profile	H302, H315, H319, H335 (Harmful, Irritant)

Mechanistic Rationale: The "Why" Behind the Chemistry

As a Senior Application Scientist, it is crucial to understand that every functional group in H-HoPhe-OtBu·HCl serves a distinct, calculated purpose in drug design and synthesis.

The Homophenylalanine (HoPhe) Core

The addition of a single methylene group (–CH₂–) between the α-carbon and the phenyl ring transforms phenylalanine into homophenylalanine. This seemingly minor structural extension significantly increases the lipophilicity and alters the spatial orientation of the aromatic ring. In drug development, this flexibility allows the phenyl ring to deeply penetrate and anchor into the hydrophobic S1' subsite of target enzymes, a mechanism fundamental to the efficacy of Angiotensin-Converting Enzyme (ACE) inhibitors ()[2].

The tert-Butyl (tBu) Ester Protection

During peptide coupling, the C-terminal carboxylic acid must be masked to prevent uncontrolled polymerization or side reactions. The tert-butyl (tBu) ester is strategically chosen because it is orthogonal to standard N-terminal protecting groups like Fmoc. It remains completely stable under the basic conditions (e.g., 20% piperidine) used to remove Fmoc groups, yet it can be cleanly cleaved using strong acids like Trifluoroacetic acid (TFA) during the final global deprotection step.

The Hydrochloride (HCl) Salt Stabilization

Free primary amines are notoriously unstable; they are prone to rapid oxidation, atmospheric CO₂ absorption (forming carbamates), and self-condensation (forming diketopiperazines). By formulating the compound as a hydrochloride salt, the amine is protonated (

), rendering it non-nucleophilic and chemically inert. This ensures long-term shelf stability and batch-to-batch reproducibility.

Applications in Advanced Therapeutics

The HoPhe scaffold is not merely a synthetic curiosity; it is the structural backbone of several blockbuster therapeutics.

• ACE Inhibitors: The HoPhe moiety is a defining structural hallmark of leading anti-hypertensive drugs, including enalapril, lisinopril, and benazepril. In the synthesis of benazepril, L-homophenylalanine derivatives undergo an asymmetric aza-Michael addition to establish the critical chiral centers required for potent ACE inhibition ()[3].

• Proteasome Inhibitors: Beyond cardiovascular drugs, the HoPhe core is utilized in oncology, most notably in the synthesis of carfilzomib, a highly selective proteasome inhibitor used to treat multiple myeloma ()[4].

Experimental Methodology: Solution-Phase Peptide Coupling Protocol

The following protocol details the coupling of H-HoPhe-OtBu·HCl to an Fmoc-protected amino acid. This methodology is designed as a self-validating system : the specific sequence of reagents and the biphasic work-up inherently drive the reaction to completion while systematically eliminating unreacted precursors.

Materials Required

• H-HoPhe-OtBu·HCl (1.0 equivalent)

• Fmoc-AA-OH (1.2 equivalents)

• HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) (1.2 equivalents)

• DIPEA (N,N-Diisopropylethylamine) (3.5 equivalents total)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Procedure

Step 1: Carboxylic Acid Activation

• Dissolve 1.2 eq of Fmoc-AA-OH and 1.2 eq of HATU in anhydrous DMF to achieve a 0.1 M concentration.

• Add 2.0 eq of DIPEA to the solution and stir for 5 minutes. Causality: HATU is selected over EDC/NHS because the bulky side chain of homophenylalanine sterically hinders nucleophilic attack. DIPEA deprotonates the carboxylic acid, allowing it to react with HATU to form a highly reactive, yet epimerization-resistant, HOAt active ester.

Step 2: Amine Neutralization and Addition

• In a separate vial, dissolve 1.0 eq of H-HoPhe-OtBu·HCl in a minimal volume of DMF.

• Add 1.5 eq of DIPEA to this solution. Causality: The HCl salt must be neutralized to liberate the free amine. If this step is omitted, the protonated amine cannot act as a nucleophile, and the coupling will fail.

• Transfer the neutralized amine solution dropwise into the activated acid mixture.

Step 3: Coupling Reaction

• Stir the reaction mixture at room temperature under an inert Argon atmosphere for 2–4 hours. Causality: The inert atmosphere prevents atmospheric moisture from hydrolyzing the HOAt active ester back into the starting carboxylic acid, maximizing yield.

Step 4: Self-Validating Work-Up

• Dilute the reaction mixture with Ethyl Acetate (EtOAc) (10x volume).

• Wash the organic layer sequentially with:

  • 1M HCl (aq) (2x): Protonates and extracts any unreacted H-HoPhe-OtBu, DIPEA, and basic byproducts into the aqueous layer.

  • Saturated NaHCO₃ (aq) (2x): Deprotonates and extracts any unreacted Fmoc-AA-OH and acidic HOAt byproducts.

  • Brine (1x): Draws residual water out of the organic phase.

• Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Causality: This specific washing sequence acts as a chemical sieve, ensuring that the isolated organic residue is highly enriched for the uncharged, protected dipeptide product.

Synthetic Workflow Diagram

The following diagram illustrates the logical progression of the peptide coupling workflow, highlighting the transition states and the role of the protective groups.

Figure 1: Workflow of peptide coupling and global deprotection utilizing H-HoPhe-OtBu·HCl.

References

• MDPI. "Formal Synthesis of the ACE Inhibitor Benazepril·HCl via an Asymmetric Aza-Michael Reaction". Source: Molecules. URL:[Link]

• National Institutes of Health (NIH). "Sustainable Biocatalytic Synthesis of L-homophenylalanine as Pharmaceutical Drug Precursor". Source: PubMed. URL:[Link]

• National Institutes of Health (NIH). "Identification of Homophenylalanine Biosynthetic Genes from the Cyanobacterium Nostoc punctiforme PCC73102 and Application to Its Microbial Production by Escherichia coli". Source: PubMed Central (PMC). URL:[Link]

Sources

• 2. Sustainable biocatalytic synthesis of L-homophenylalanine as pharmaceutical drug precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Identification of Homophenylalanine Biosynthetic Genes from the Cyanobacterium Nostoc punctiforme PCC73102 and Application to Its Microbial Production by Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Chemical Identity and Synthetic Utility of Homophenylalanine tert-butyl ester HCl

A Technical Guide for Peptide Therapeutics and Drug Development

Executive Summary

Homophenylalanine tert-butyl ester hydrochloride (H-HoPhe-OtBu[]·HCl) represents a critical building block in the synthesis of peptidomimetics and Angiotensin-Converting Enzyme (ACE) inhibitors (e.g., Benazepril). As a homolog of phenylalanine, it introduces specific steric and hydrophobic properties that modulate receptor binding affinity.

This guide addresses the significant nomenclature ambiguity surrounding this compound—often confused with Phenylalanine derivatives—and provides a definitive synonym matrix, validated sourcing parameters, and experimental protocols for its application in orthogonal peptide synthesis.

Part 1: Chemical Identity & The Synonym Matrix

The primary challenge in sourcing and utilizing this compound is the overlap in nomenclature between "Homophenylalanine" (hPhe/HoPhe) and "Phenylalanine" (Phe). Errors here lead to failed synthesis batches due to incorrect chain lengths.

Critical Distinction: Homophenylalanine contains an ethyl group linking the phenyl ring to the alpha-carbon, whereas Phenylalanine contains a methyl group.

Table 1: Validated Synonym & Identifier List

Category	Identifier / Name	Notes
Common Name	L-Homophenylalanine tert-butyl ester hydrochloride	Preferred commercial name.[2]
IUPAC Name	tert-butyl (2S)-2-amino-4-phenylbutanoate hydrochloride	Definitive structural name.[][3]
Abbreviation	H-HoPhe-OtBu·HCl	Standard peptide nomenclature.
Alt. Abbreviation	H-Hfe-OtBu[4][5]·HCl	"Hfe" is occasionally used for Homophenylalanine.
CAS Registry	130316-46-0	Target CAS. Verify against this number.[]
CAS (Free Base)	106096-83-9	Rare; usually supplied as HCl salt for stability.
Beilstein/Reaxys	RefChem: 1088245	Database reference.[4]
InChIKey	ZBJGZYBRHPJMEG-YDALLXLXSA-N	Use for digital verification.

Table 2: Physical & Chemical Specifications

Property	Specification	Experimental Relevance
Molecular Formula	C₁₄H₂₁NO₂[][2] · HCl
Molecular Weight	271.78 g/mol	Calculation basis for stoichiometry.
Appearance	White to off-white crystalline powder	Yellowing indicates oxidation or free amine degradation.
Melting Point	158.0 – 162.0 °C	Key purity indicator. Lower MP suggests wet/impure salt.
Solubility	Soluble in MeOH, Water, DCM	DCM solubility is critical for peptide coupling.

Part 2: Structural Logic & Synthetic Utility

Why the tert-Butyl Ester?

In complex peptide synthesis, orthogonal protection is required to selectively modify specific sites.

• Acid Lability: The tert-butyl (tBu) group is acid-labile. It is cleaved by Trifluoroacetic Acid (TFA) but remains stable under basic conditions (e.g., piperidine used to remove Fmoc groups).

• Base Stability: This allows the researcher to build a peptide chain on the N-terminus (using Fmoc chemistry) while keeping the C-terminus protected as the tBu ester.

Visualization: Orthogonal Protection Strategy

The following diagram illustrates the logical flow of using H-HoPhe-OtBu·HCl in a standard Fmoc solid-phase or solution-phase synthesis.

Figure 1: Orthogonal protection workflow showing the stability of the tBu ester during Fmoc deprotection (Path A) and its cleavage under acidic conditions (Path B).

Part 3: Experimental Protocols

Protocol A: Quality Control (Identity Verification)

Before committing the material to a synthesis campaign, verify the identity to rule out the L-Phenylalanine analog (CAS 15100-75-1).

Methodology: ¹H NMR (300 MHz, DMSO-d₆) Diagnostic Signals:

• The t-Butyl Singlet: Look for a sharp singlet integrating to 9H at approximately δ 1.40 ppm .

• The "Homo" Linker: Unlike Phenylalanine (which shows a benzylic CH₂ doublet/multiplet around 3.0 ppm), Homophenylalanine shows a multiplet for the β-CH₂ and γ-CH₂ protons between δ 1.8 – 2.7 ppm . This extra methylene signal is the definitive proof of structure.

Protocol B: Selective Deprotection (TFA Cleavage)

This protocol describes the removal of the tert-butyl group to yield the free acid, a common step in preparing the final drug substance.

Reagents:

• Substrate: H-HoPhe-OtBu (or peptide derivative)

• Scavenger: Triisopropylsilane (TIPS) (prevents t-butyl cation re-attachment)

• Solvent: Trifluoroacetic Acid (TFA), Dichloromethane (DCM)

Step-by-Step Workflow:

• Preparation: Dissolve 1.0 mmol of the substrate in 2 mL of DCM.

• Acidolysis: Add 2 mL of cleavage cocktail (TFA:TIPS:H₂O = 95:2.5:2.5 ).

  • Note: The high concentration of TFA is necessary to protonate the ester oxygen and eliminate the stable tert-butyl carbocation.

• Reaction: Stir at room temperature for 1–2 hours. Monitor by TLC (System: MeOH/DCM 1:9) or HPLC.[6][7] The starting material spot (high Rf) should disappear.

• Work-up:

  • Concentrate the mixture under reduced pressure (rotary evaporator) to remove excess TFA.

  • Precipitation: Add cold Diethyl Ether (Et₂O) to the oily residue. Triturate (scratch the flask) to induce precipitation of the free acid salt.

  • Filter and wash with cold ether.

Part 4: Supply Chain & Verification Logic

When ordering, do not rely solely on the name "Homophenylalanine t-butyl ester." Many suppliers use loose nomenclature.

The Verification Algorithm:

• Check CAS: Is it 130316-46-0 ?

  • If 15100-75-1, reject (This is Phenylalanine).

  • If 90891-21-7, reject (This is Ethyl ester).

• Check Isomer: Is it explicitly (S) or L ?

  • Racemic (DL) mixtures (CAS 1240523-93-6) are cheaper but will ruin enantioselective drug synthesis.

• Check Salt Form: Is it HCl ?

  • Free amines are unstable oils and prone to racemization upon storage. Always purchase the Hydrochloride or Tosylate salt.

Figure 2: Decision logic for sourcing to avoid common isomer and analog errors.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Standard reference for t-Butyl ester acid lability).

• PubChem. Compound Summary: L-Homophenylalanine tert-butyl ester hydrochloride.[3][4] Available at: [Link]

Sources

• 2. (S)-2-amino-4-phenylbutanoic acid | C10H13NO2 | CID 2724505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. L-Homophenylalanine tert-Butyl Ester Hydrochloride | 130316-46-0 [sigmaaldrich.com]
• 4. L-Phenylalanine, 1,1-dimethylethyl ester, hydrochloride (1:1) | C13H20ClNO2 | CID 11459563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl (2S)-2-Amino-4-phenylbutanoate Hydrochloride (L-Homophenylalanine Ethyl Ester Hydrochloride) [lgcstandards.com]
• 6. US6146859A - Facile synthesis of L-homophenylalanine by equilibrium shift enzymatic reaction using engineered tyrosine aminotransferase - Google Patents [patents.google.com]
• 7. rsc.org [rsc.org]

Architectural Divergence in Amino Acid Derivatives: A Technical Whitepaper on Homophenylalanine vs. Phenylalanine tert-Butyl Ester

Executive Summary

In the fields of rational drug design and synthetic peptide chemistry, amino acid derivatives are the foundational building blocks used to engineer novel therapeutics. While Homophenylalanine (hPhe) and Phenylalanine tert-butyl ester (Phe-OtBu) both share a phenylalanine-derived core, their operational purposes are fundamentally divergent. Homophenylalanine functions as a structural pharmacophore—a permanent modification designed to interface with biological targets. Conversely, Phe-OtBu acts as a transient synthetic vehicle, engineered specifically to control chemical reactivity during peptide assembly. This guide provides an in-depth technical analysis of their mechanistic roles, physicochemical properties, and validated experimental workflows.

Structural and Physicochemical Profiling

To understand the divergent applications of these two compounds, one must first examine their structural and quantitative properties. The addition of a methylene group in hPhe alters its spatial geometry, while the bulky tert-butyl group in Phe-OtBu drastically shifts its lipophilicity and reactivity.

Table 1: Comparative Physicochemical Data

Property	L-Homophenylalanine	L-Phenylalanine tert-butyl ester (HCl salt)
Molecular Formula	C₁₀H₁₃NO₂	C₁₃H₂₀ClNO₂
Molecular Weight	179.22 g/mol	257.76 g/mol
PubChem CID	2724505 (S-enantiomer)	11459563
Key Structural Feature	+1 Methylene group (-CH₂-) in side chain	tert-Butyl ester protected C-terminus
Primary Role	Pharmacophore / Active Pharmaceutical Ingredient Precursor	Synthetic Building Block / Protecting Group
Downstream Target	ACE inhibitors, Proteasome inhibitors	Synthetic peptides, Peptidomimetics

Homophenylalanine (hPhe) in Rational Drug Design

Mechanistic Causality in Target Binding

Homophenylalanine is a non-proteinogenic amino acid characterized by a one-carbon extension of the phenylalanine side chain 1. This seemingly minor structural modification provides critical conformational flexibility. In the design of Angiotensin-Converting Enzyme (ACE) inhibitors—such as enalapril, lisinopril, and benazepril—this extension is non-negotiable. The extra methylene group allows the phenyl ring to project deeply into the hydrophobic S1' pocket of the ACE active site 2. Simultaneously, the compound's backbone coordinates with the enzyme's catalytic zinc ion, effectively neutralizing its hypertensive activity 3.

Because biological targets are highly stereospecific, only the L-(S)-enantiomer of homophenylalanine is pharmacologically active. Consequently, modern industrial synthesis relies heavily on biocatalytic methods (e.g., using transaminases) to achieve >99% enantiomeric excess (ee), bypassing the toxic byproducts and racemic mixtures inherent to traditional chemical synthesis 4.

Figure 1: Logical relationship of L-Homophenylalanine in ACE inhibitor target binding.

Phenylalanine tert-Butyl Ester (Phe-OtBu) in Peptide Synthesis

Mechanistic Causality in Chemical Protection

In both Solid-Phase Peptide Synthesis (SPPS) and Liquid-Phase Peptide Synthesis (LPPS), the C-terminal carboxylate of an amino acid must be protected to prevent unwanted self-condensation and polymerization 5. Phe-OtBu achieves this through extreme steric hindrance. The bulky tert-butyl group physically shields the carbonyl carbon, preventing nucleophilic attack during the coupling of the N-terminus 6.

Crucially, the tert-butyl ester is completely orthogonal to Fmoc protecting groups. It is entirely stable to the basic conditions (e.g., 20% piperidine) used to deprotect N-terminal Fmoc groups. However, it is highly labile to strong acids like Trifluoroacetic acid (TFA). The causality behind this acid lability lies in the hyperconjugative stability of the tert-butyl cation intermediate formed during acidolysis, allowing for rapid and clean deprotection at the end of the synthetic sequence 7.

Figure 2: Experimental workflow of peptide coupling utilizing H-Phe-OtBu protection.

Validated Experimental Protocols

The following protocols outline the self-validating systems required to utilize these compounds effectively in a laboratory setting.

Protocol 1: Biocatalytic Synthesis of L-Homophenylalanine

This protocol utilizes an engineered transaminase to convert a keto-acid precursor into enantiopure L-hPhe, a method heavily favored in industrial drug precursor synthesis 8.

• Preparation of Reaction Matrix: Dissolve 50 mM of 2-oxo-4-phenylbutanoic acid in 100 mM Tris-HCl buffer (pH 7.5). Add 1 mM Pyridoxal 5'-phosphate (PLP).

  • Causality: PLP is mandatory as it acts as the electron sink necessary to facilitate the transamination mechanism.

• Biocatalyst Addition: Introduce the purified transaminase enzyme (or whole-cell biocatalyst expressing hphA/B/CD genes). Add an amine donor (e.g., L-alanine or isopropylamine in excess).

• Incubation & Self-Validation: Incubate at 30°C with gentle agitation. Monitor the reaction via HPLC at 210 nm.

  • Self-Validation: The reaction is deemed complete when the keto-acid peak completely disappears. Enantiomeric excess (ee) must be validated via chiral HPLC to ensure >99% L-enantiomer, as the D-enantiomer will fail to bind the ACE target.

• Downstream Processing: Acidify the mixture to pH 3.0 to precipitate the proteins. Centrifuge, and purify the supernatant via cation-exchange chromatography to isolate pure L-hPhe.

Protocol 2: Liquid-Phase Peptide Coupling and Deprotection of H-Phe-OtBu·HCl

This protocol details the coupling of an Fmoc-protected amino acid to the protected Phe-OtBu building block.

• Activation: Dissolve 1.0 eq of Fmoc-AA-OH and 1.1 eq of HATU in anhydrous DMF.

  • Causality: HATU rapidly forms a highly reactive O-At ester with the carboxylic acid, accelerating the coupling rate and suppressing epimerization.

• Neutralization & Coupling: Add 1.1 eq of H-Phe-OtBu·HCl to the mixture, immediately followed by 3.0 eq of N,N-Diisopropylethylamine (DIPEA).

  • Causality: DIPEA is a non-nucleophilic base that neutralizes the HCl salt, liberating the free amine of Phe-OtBu to attack the activated ester.

• Workup & Self-Validation: After 2 hours, dilute with Ethyl Acetate. Wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

  • Self-Validation: Perform LC-MS on the organic layer. The disappearance of the free amine mass and the appearance of the target dipeptide mass confirms successful coupling.

• Acidolytic Deprotection: To remove the tert-butyl group, dissolve the purified dipeptide in a cleavage cocktail of 95% TFA / 2.5% Triisopropylsilane (TIS) / 2.5% H₂O for 2 hours at room temperature.

  • Causality: TFA donates protons to cleave the ester. TIS is a critical carbocation scavenger; without it, the highly reactive tert-butyl cations generated during acidolysis would irreversibly alkylate electron-rich side chains in the peptide.

• Precipitation: Concentrate the TFA solution under a stream of nitrogen and precipitate the free C-terminus peptide in cold diethyl ether.

References

• Z-L-Phenylalanine tert-butyl ester - J&K Scientific LLC.
• L-Phenylalanine tert-butyl ester hydrochloride | 15100-75-1 - J&K Scientific LLC.
• (S)-2-amino-4-phenylbutanoic acid | C10H13NO2 | CID 2724505 - PubChem.
• L-Phenylalanine, 1,1-dimethylethyl ester, hydrochloride (1:1) | C13H20ClNO2 - PubChem.
• The design and synthesis of the Angiotensin Converting Enzyme inhibitor Cilazapril and related bicyclic compounds | Semantic Scholar.
• Identification of Homophenylalanine Biosynthetic Genes from the Cyanobacterium Nostoc punctiforme PCC73102 and Application to Its Microbial Production by Escherichia coli - PMC.
• L-Homophenylalanine | Biochemical Reagent - MedchemExpress.com.
• Sustainable biocatalytic synthesis of L-homophenylalanine as pharmaceutical drug precursor | Request PDF - ResearchGate.
• Biocatalytic Synthesis of Angiotensin-converting Enzyme (ACE) Inhibitor Drug Precursors Using Membrane Bioreactor.

Sources

• 1. Identification of Homophenylalanine Biosynthetic Genes from the Cyanobacterium Nostoc punctiforme PCC73102 and Application to Its Microbial Production by Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. jk-sci.com [jk-sci.com]
• 6. jk-sci.com [jk-sci.com]
• 7. L-Phenylalanine, 1,1-dimethylethyl ester, hydrochloride (1:1) | C13H20ClNO2 | CID 11459563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. amst.utm.my [amst.utm.my]

Navigating the Safety Profile of Tert-butyl 2-amino-4-phenylbutanoate HCl: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and organic synthesis, novel amino acid esters like tert-butyl 2-amino-4-phenylbutanoate hydrochloride are instrumental building blocks. Understanding the safety and handling of such reagents is paramount to ensuring a secure and productive research environment. This technical guide provides a comprehensive overview of the safety data sheet (SDS) for tert-butyl 2-amino-4-phenylbutanoate HCl, drawing upon information from analogous compounds to construct a robust safety profile in the absence of a dedicated SDS for this specific molecule.

Chemical Identity and Hazard Classification

Based on data from analogous compounds, tert-butyl 2-amino-4-phenylbutanoate HCl is anticipated to be classified as a hazardous substance. The primary concerns are its potential for corrosivity and irritation.

Table 1: Anticipated GHS Hazard Classification

Hazard Class	Hazard Category	Hazard Statement
Skin Corrosion/Irritation	Category 1C/2	H314: Causes severe skin burns and eye damage. / H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	Category 1/2A	H318: Causes serious eye damage. / H319: Causes serious eye irritation.
Specific target organ toxicity — single exposure	Category 3	H335: May cause respiratory irritation.

Note: This classification is extrapolated from safety data for similar compounds and should be treated as a precautionary guideline.

The hydrochloride moiety contributes to the acidic nature of the compound, which is a primary driver for its corrosive and irritant properties. The amino acid ester structure itself does not typically confer acute toxicity, but the overall profile warrants careful handling.

Hazard Identification and Risk Assessment

The principal risks associated with handling tert-butyl 2-amino-4-phenylbutanoate HCl are direct contact with skin and eyes, and inhalation of airborne powder or dust.

Pictograms and Signal Word

Based on the anticipated hazards, the following GHS pictograms and signal word are appropriate:

Pictograms:

• corrosion

• Exclamation mark

Signal Word: Danger or Warning

Hazard Statements

• H314/H315: Causes severe skin burns and eye damage / Causes skin irritation.

• H318/H319: Causes serious eye damage / Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements

A comprehensive set of precautionary statements is essential for safe handling:

• Prevention:

  • P260: Do not breathe dust/fume/gas/mist/vapours/spray.

  • P264: Wash skin thoroughly after handling.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

• Response:

  • P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

  • P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P310: Immediately call a POISON CENTER or doctor/physician.

• Storage:

  • P403+P233: Store in a well-ventilated place. Keep container tightly closed.

• Disposal:

  • P501: Dispose of contents/container in accordance with local/regional/national/international regulations.

Experimental Workflow for Safe Handling

A systematic approach to handling tert-butyl 2-amino-4-phenylbutanoate HCl is critical. The following workflow outlines the necessary steps to minimize exposure and ensure a safe working environment.

Caption: A logical workflow for the safe handling of tert-butyl 2-amino-4-phenylbutanoate HCl, from preparation to post-handling procedures.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Table 2: First-Aid Measures

Exposure Route	First-Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[1] Seek medical attention if irritation persists.
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing.[1] If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting.[2] Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response Protocol:

In case of a spill, the following steps should be taken:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not use combustible materials like sawdust.

• Collect: Carefully sweep or scoop the absorbed material into a labeled, sealed container for disposal.

• Decontaminate: Clean the spill area thoroughly with a suitable decontaminating agent.

• Report: Report the incident to the appropriate safety personnel.

Caption: A clear, step-by-step protocol for responding to a spill of tert-butyl 2-amino-4-phenylbutanoate HCl.

Toxicological and Reactivity Profile

Toxicological Information

Specific toxicological data for tert-butyl 2-amino-4-phenylbutanoate HCl is not available. However, for similar amino acid ester hydrochlorides, the primary toxicological concern is local effects from corrosivity and irritation rather than systemic toxicity. The toxicological properties have not been fully investigated for many analogous compounds.[2]

Reactivity and Stability

• Stability: The compound is expected to be stable under normal laboratory conditions.

• Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids. Contact with strong bases will liberate the free amine.

• Hazardous Decomposition Products: Upon combustion, it may produce carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen chloride (HCl) gas.

Storage and Disposal

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials.

• A desiccator may be appropriate for long-term storage to prevent hydrolysis of the ester.

Disposal

• Dispose of waste in accordance with all applicable federal, state, and local environmental regulations.

• Waste should be placed in a labeled, sealed container.

• Consult with your institution's environmental health and safety (EHS) department for specific disposal guidelines.

Conclusion

While a specific Safety Data Sheet for tert-butyl 2-amino-4-phenylbutanoate HCl is not currently available, a thorough analysis of related compounds provides a solid foundation for its safe handling. The primary hazards are associated with its potential for skin and eye corrosion/irritation and respiratory irritation. By adhering to the principles of good laboratory practice, utilizing appropriate personal protective equipment, and following the detailed handling and emergency procedures outlined in this guide, researchers can effectively mitigate the risks associated with this valuable chemical intermediate.

References

• Fisher Scientific.
• TCI Chemicals.
• Sigma-Aldrich.
• PubChem.
• ECHA (European Chemicals Agency). Information on registered substances with similar functional groups.
• ChemScene.
• Thermo Fisher Scientific.

Sources

• 1. fishersci.pt [fishersci.pt]
• 2. fishersci.com [fishersci.com]

Technical Monograph: (S)-tert-Butyl 2-amino-4-phenylbutanoate Hydrochloride

Sourcing, Quality Assurance, and Synthetic Utility in Peptidomimetic Drug Design[1]

Executive Summary

(S)-tert-Butyl 2-amino-4-phenylbutanoate hydrochloride (CAS: 130316-46-0), also known as L-Homophenylalanine tert-butyl ester HCl, is a critical chiral building block in the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors (e.g., Enalapril, Ramipril analogs) and neutral endopeptidase inhibitors.[1] Its structural significance lies in the homophenylalanine backbone—a phenylalanine homolog with an extended methylene bridge—which imparts unique conformational flexibility and proteolytic stability to peptide-based drugs.

This guide addresses the technical challenges associated with sourcing this intermediate, specifically focusing on enantiomeric purity, salt stoichiometry, and its orthogonal protection strategy in solid-phase and solution-phase peptide synthesis (SPPS).

Chemical Profile & Identity

The compound is the hydrochloride salt of the tert-butyl ester of L-homophenylalanine.[1] The tert-butyl group provides acid-labile C-terminal protection, essential for strategies employing base-labile (Fmoc) or hydrogenolysis-labile (Cbz/Z) N-terminal protection.

Parameter	Technical Specification
IUPAC Name	tert-butyl (2S)-2-amino-4-phenylbutanoate hydrochloride
Common Name	L-Homophenylalanine tert-butyl ester HCl
CAS Number	130316-46-0
Molecular Formula	C₁₄H₂₁NO₂[1] · HCl
Molecular Weight	271.78 g/mol (Salt); 235.32 g/mol (Free Base)
Chirality	(S)-enantiomer (L-configuration)
Physical State	White to off-white crystalline powder
Solubility	Soluble in Methanol, Ethanol, DMSO; sparingly soluble in non-polar solvents

Supply Chain Strategy: Sourcing & Vendor Qualification

Sourcing (S)-tert-Butyl 2-amino-4-phenylbutanoate HCl requires a rigorous qualification process because "catalog purity" (often determined by achiral HPLC) fails to detect enantiomeric impurities (D-isomer) or incomplete salt formation.

3.1. The "Hidden" Impurities

When evaluating suppliers, three critical impurities must be assayed:

• The (R)-Enantiomer: Arises from racemization during the esterification of L-homophenylalanine. Even 1% (R)-isomer can lead to diastereomeric impurities in the final drug substance that are difficult to separate.

• The Free Acid (Hydrolysis Product): tert-Butyl esters are sensitive to strong acids. Poor storage or manufacturing (excess HCl during salt formation) can cleave the ester, reverting it to the parent amino acid.

• Isobutylene Oligomers: Byproducts from the standard synthesis route (Isobutylene + H₂SO₄/PTSA).

3.2. Supplier Qualification Workflow

The following decision tree outlines the logic for selecting a supplier based on the development phase (R&D vs. GMP).

Figure 1: Strategic workflow for validating suppliers of chiral amino acid esters.

Quality Control & Analytical Protocols

Trusting a Certificate of Analysis (CoA) without internal verification is a critical risk. The following protocols provide a self-validating system for incoming material.

Protocol 1: Determination of Enantiomeric Excess (Chiral HPLC)

Objective: Quantify the (R)-isomer impurity.

• Column: Daicel Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1). Note: Diethylamine is crucial to suppress peak tailing of the free amine.

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 210 nm (Amide/Ester absorption) and 254 nm (Phenyl ring).

• Sample Prep: Dissolve 5 mg in 1 mL Mobile Phase. Neutralize HCl with 1 eq. TEA if peak splitting occurs.

• Acceptance Criteria: (S)-isomer > 99.0%; (R)-isomer < 0.5%.

Protocol 2: Proton NMR Identity & Purity

Objective: Confirm structure and detect hydrolysis (loss of t-Bu group).

• Solvent: DMSO-d₆ (CDCl₃ may cause solubility issues for the HCl salt).

• Key Signals:

  • δ 1.40 ppm (s, 9H): tert-Butyl group.[3] (Integration must be exactly 9.0 relative to aromatic protons).

  • δ 7.15–7.35 ppm (m, 5H): Phenyl group.

  • δ 8.50 ppm (br s, 3H): Ammonium protons (-NH₃⁺).

• Red Flag: Appearance of a broad singlet at δ 12.0+ ppm indicates free carboxylic acid (hydrolysis).

Synthetic Utility & Experimental Application

The tert-butyl ester is strategically chosen because it is orthogonal to Fmoc and Cbz protecting groups. It allows for the synthesis of the peptide backbone while keeping the C-terminus protected, eventually being removed by mild acid (TFA) or HCl/Dioxane, leaving other acid-stable groups intact (if controlled carefully) or removing all acid-labile groups simultaneously (Global Deprotection).

5.1. Synthetic Pathway: Peptide Coupling

The following diagram illustrates the role of (S)-tert-Butyl 2-amino-4-phenylbutanoate in a typical peptide coupling sequence.

Figure 2: Orthogonal utility of the tert-butyl ester in peptide synthesis.

5.2. Experimental Protocol: Standard Coupling

Context: Coupling (S)-tert-Butyl 2-amino-4-phenylbutanoate HCl to an N-protected amino acid (e.g., N-Cbz-L-Proline).

• Preparation: In a round-bottom flask, dissolve N-Cbz-L-Proline (1.0 eq) and (S)-tert-Butyl 2-amino-4-phenylbutanoate HCl (1.0 eq) in anhydrous DMF (0.1 M concentration).

• Base Addition: Cool to 0°C. Add DIPEA (Diisopropylethylamine) (2.5 eq) dropwise. Note: Extra base is needed to neutralize the HCl salt of the amine.

• Coupling Agent: Add HATU (1.1 eq) in one portion.

• Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by TLC (EtOAc/Hexane) or LC-MS.

• Workup: Dilute with EtOAc. Wash sequentially with 1M KHSO₄ (removes unreacted amine/base), sat. NaHCO₃ (removes unreacted acid), and Brine. Dry over Na₂SO₄.

• Purification: Flash column chromatography (Silica gel).

References

• Synthesis of tert-Butyl Esters: Wright, S. W., et al. (2006). "Convenient Preparations of t-Butyl Esters and Ethers from t-Butanol." Tetrahedron Letters, 38(42), 7345-7348. (General methodology reference).

• Application in ACE Inhibitors: Patchett, A. A., et al. (1980). "A new class of angiotensin-converting enzyme inhibitors." Nature, 288, 280-283. (Foundational text on homophenylalanine in drug design).

Sources

• 1. 46460-23-5|(S)-Ethyl 2-amino-4-phenylbutanoate|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]

The Ascendant Role of Homophenylalanine Derivatives in Modern Medicinal Chemistry

A Senior Application Scientist's In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: Beyond the Canonical Twenty

In the landscape of drug discovery, the quest for novel pharmacophores with enhanced potency, selectivity, and metabolic stability is perpetual. While the twenty proteinogenic amino acids provide the fundamental blueprint for life, the exploration of non-canonical amino acids has unlocked new frontiers in medicinal chemistry. Among these, homophenylalanine (Hph), an amino acid with a side chain one methylene group longer than its canonical counterpart, phenylalanine, has emerged as a cornerstone for the development of a diverse array of therapeutics.[1][2] Its unique structural and physicochemical properties offer distinct advantages in mimicking peptide ligands, constraining peptide conformations, and accessing unique binding interactions with biological targets.[3][4] This guide provides a comprehensive overview of the synthesis, application, and strategic considerations for employing homophenylalanine derivatives in medicinal chemistry research, grounded in field-proven insights and established protocols. L-homophenylalanine is a crucial precursor in the synthesis of several Angiotensin-Converting Enzyme (ACE) inhibitors, which are widely used to manage hypertension and congestive heart failure.[5][6]

Synthetic Strategies: Crafting the Homophenylalanine Core

The stereospecific synthesis of homophenylalanine and its derivatives is a critical first step in their application. Both chemical and biocatalytic routes have been extensively developed, each with its own set of advantages.

Asymmetric Chemical Synthesis

The enantioselective synthesis of L-homophenylalanine is paramount for its use in chiral drug development. A variety of methods have been established, often relying on chiral auxiliaries or asymmetric catalysis. One notable approach involves the asymmetric hydrogenation of dehydroamino acid precursors, which can yield high enantiomeric excess.[7] The choice of catalyst and reaction conditions is crucial for achieving the desired stereochemistry.

Biocatalytic Synthesis: A Greener Approach

Biocatalysis has emerged as a powerful and sustainable alternative to traditional chemical synthesis for producing enantiomerically pure L-homophenylalanine.[5][6] These methods often involve enzymes such as transaminases or dehydrogenases and offer high selectivity under mild reaction conditions, minimizing the environmental impact.[8][9]

A prominent biocatalytic route employs a transaminase to convert 2-oxo-4-phenylbutyric acid (OPBA) to L-homophenylalanine with a high degree of stereoselectivity.[1][10] The use of engineered enzymes has further enhanced the efficiency and substrate scope of this approach.[1] One of the key advantages of biocatalytic methods is the potential for in situ product crystallization, which can drive the reaction equilibrium towards the desired product and simplify purification.[8][10][11]

Homophenylalanine Derivatives as Potent Enzyme Inhibitors

The unique structural features of homophenylalanine make it an exceptional building block for the design of enzyme inhibitors. The additional methylene group in its side chain allows for deeper penetration into hydrophobic pockets of enzyme active sites, often leading to enhanced binding affinity and selectivity compared to phenylalanine-containing analogues.

Dipeptidyl Peptidase-4 (DPP-4) Inhibitors for Type 2 Diabetes

DPP-4 inhibitors are a significant class of oral antihyperglycemic agents for the treatment of type 2 diabetes.[12] They function by prolonging the action of incretin hormones, which stimulate glucose-dependent insulin secretion.[12] Several potent DPP-4 inhibitors are based on fused β-homophenylalanine derivatives.[12][13]

The design of these inhibitors often involves creating a scaffold that mimics the dipeptide substrate of DPP-4. The homophenylalanine moiety typically occupies the S1 hydrophobic pocket of the enzyme, with its amino group forming crucial hydrogen bonds with key residues such as Tyr662, Glu205, and Glu206.[12] Structure-activity relationship (SAR) studies have demonstrated that modifications to the phenyl ring and the fused heterocyclic components can significantly impact potency and selectivity.[12][14][15]

The Renin-Angiotensin System (RAS): A Key Target for Hypertension

The RAS is a critical regulator of blood pressure, and its inhibition is a cornerstone of hypertension therapy. Homophenylalanine derivatives have been successfully incorporated into inhibitors of two key enzymes in this pathway: Angiotensin-Converting Enzyme (ACE) and renin.

L-homophenylalanine is a well-established precursor for the synthesis of several ACE inhibitors, including enalapril and ramipril.[5] The extended side chain of homophenylalanine provides an optimal fit within the hydrophobic pockets of the ACE active site.

Similarly, in the design of renin inhibitors, modified phenylalanine residues, including homophenylalanine, have been utilized to enhance proteolytic stability and potency.[16] The hydrophobic nature of the homophenylalanine side chain is crucial for interacting with the hydrophobic S3-S1 pockets of the renin active site.

HIV Protease Inhibitors: A Triumph of Structure-Based Drug Design

HIV protease is an essential enzyme for the replication of the human immunodeficiency virus, making it a prime target for antiretroviral therapy. The development of HIV protease inhibitors is a landmark achievement in structure-based drug design.[17][18][19] Many of these inhibitors are peptidomimetics, designed to mimic the transition state of the natural peptide substrates of the enzyme.[17]

Homophenylalanine and its analogues have been incorporated into HIV protease inhibitors to enhance their binding to the hydrophobic pockets of the enzyme's active site.[20][21] The design of these inhibitors often involves utilizing X-ray crystallography to visualize the interactions between the inhibitor and the enzyme, allowing for iterative improvements in potency and resistance profiles.[18][20]

Other Emerging Enzyme Targets

The utility of homophenylalanine derivatives extends to other enzyme classes as well. For instance, phosphonic acid analogues of homophenylalanine have shown significant inhibitory potential against alanyl aminopeptidases, which are implicated in cancer and inflammatory diseases.[22][23] These studies have highlighted that homophenylalanine derivatives are often more potent than their phenylalanine counterparts.[22][23]

The Role of Homophenylalanine in Peptidomimetic Design

Peptidomimetics are molecules that mimic the structure and function of peptides but have improved properties, such as enhanced stability against enzymatic degradation and better oral bioavailability. The incorporation of non-canonical amino acids like homophenylalanine is a key strategy in peptidomimetic design.[3][4][24]

The longer, more flexible side chain of homophenylalanine can influence the secondary structure of peptides, promoting the formation of helices or turns.[3][4][24] This conformational constraint can pre-organize the peptidomimetic into a bioactive conformation, leading to higher binding affinity for its target. Furthermore, the increased hydrophobicity of the homophenylalanine side chain can enhance interactions with hydrophobic binding pockets on target proteins.[3][4][24]

Emerging Therapeutic Applications

Beyond enzyme inhibition, homophenylalanine derivatives are being explored in other therapeutic areas, including oncology and neuroprotection.

• Anticancer Research: Certain derivatives of homophenylalanine have demonstrated potential as anticancer agents. For example, some have been shown to inhibit the growth of various cancer cell lines.[25]

• Neuroprotection: Non-proteinogenic amino acids are being investigated for their potential to modulate neuronal function and protect against neurodegenerative diseases.[2][26][27][28][29] While direct evidence for homophenylalanine is still emerging, the broader class of non-canonical amino acids shows promise in this area.

Experimental Protocols

General Protocol for Solid-Phase Peptide Synthesis (SPPS) of a Homophenylalanine-Containing Peptidomimetic

This protocol outlines the manual synthesis of a short peptide containing L-homophenylalanine using Fmoc/tBu chemistry on a 2-chlorotrityl chloride resin.[30][31][32][33][34]

1. Resin Preparation and First Amino Acid Loading:

• Swell 2-chlorotrityl chloride resin (100-200 mesh) in dichloromethane (DCM) for at least 30 minutes in a reaction vessel.
• Drain the DCM and wash the resin with dimethylformamide (DMF).
• Dissolve Fmoc-L-Homophenylalanine (2-3 equivalents relative to resin loading) and diisopropylethylamine (DIPEA) (4-6 equivalents) in DMF.
• Add the amino acid solution to the resin and agitate for 1-2 hours.
• Wash the resin with DMF and DCM, and dry under vacuum.
• Determine the loading of the first amino acid spectrophotometrically by cleaving the Fmoc group from a small, weighed sample of resin with 20% piperidine in DMF and measuring the absorbance of the dibenzofulvene-piperidine adduct at ~301 nm.

2. Peptide Chain Elongation (per cycle):

• Fmoc Deprotection: Swell the resin in DMF. Treat with 20% piperidine in DMF for 20 minutes to remove the Fmoc protecting group. Wash thoroughly with DMF.
• Coupling: Dissolve the next Fmoc-protected amino acid (3 equivalents), a coupling agent such as HBTU (3 equivalents), and DIPEA (6 equivalents) in DMF. Add to the resin and agitate for 1-2 hours.
• Washing: Wash the resin with DMF and DCM.
• Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction.

3. Cleavage and Deprotection:

• Wash the final peptide-resin with DCM and dry.
• Add a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) to the resin and agitate for 2-3 hours.
• Filter the resin and collect the filtrate.
• Precipitate the crude peptide by adding cold diethyl ether.
• Centrifuge to collect the precipitate, wash with cold ether, and dry.

4. Purification and Analysis:

• Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).
• Characterize the purified peptide by mass spectrometry and analytical HPLC.[35][][37][38][39]

Data Presentation

Compound	Target	IC50 (nM)	Reference
Fused β-Hph Derivative 9aa	DPP-4	15	[12]
Fused β-Hph Derivative 18a	DPP-4	12	[12]
Fused β-Hph Derivative 18m	DPP-4	10	[12]
Phosphonic Acid Analogue 15c	hAPN	Submicromolar	[22]

Visualizations

Caption: Inhibition of the Renin-Angiotensin System by homophenylalanine-based inhibitors.

Conclusion and Future Outlook

Homophenylalanine has firmly established itself as a privileged scaffold in medicinal chemistry. Its derivatives have demonstrated significant therapeutic potential across a range of diseases, from metabolic disorders and hypertension to viral infections. The unique conformational and hydrophobic properties conferred by the extended side chain of homophenylalanine provide a powerful tool for enhancing the potency, selectivity, and pharmacokinetic properties of drug candidates.

Future research in this area will likely focus on several key aspects:

• Novel Synthetic Methodologies: The development of even more efficient and sustainable methods for the synthesis of homophenylalanine and its derivatives will be crucial for their widespread application.

• Exploration of New Targets: The successful application of homophenylalanine derivatives against established targets will undoubtedly inspire their exploration in novel therapeutic areas.

• Advanced Peptidomimetics: The use of homophenylalanine in more complex peptidomimetic scaffolds, including cyclic peptides and foldamers, holds great promise for tackling challenging biological targets.

As our understanding of the intricate interplay between molecular structure and biological function continues to grow, the strategic incorporation of homophenylalanine and other non-canonical amino acids will remain a vital approach in the design of the next generation of therapeutics.

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• Wang, L., et al. (2015). Design, Synthesis, and Pharmacological Evaluation of Fused β-Homophenylalanine Derivatives as Potent DPP-4 Inhibitors. ACS Medicinal Chemistry Letters, 6(7), 804-809. [Link]

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• Various Authors. (n.d.). The synthesis of L-(+)-homophenylalanine hydrochloride. ResearchGate. [Link]

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• Xie, Y., et al. (2000). DPAMPP in catalytic asymmetric reactions: enantioselective synthesis of l-homophenylalanine. Tetrahedron: Asymmetry, 11(7), 1487-1494. [Link]

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• Wanat, W., et al. (2020). Synthesis and Inhibitory Studies of Phosphonic Acid Analogues of Homophenylalanine and Phenylalanine towards Alanyl Aminopeptidases. Biomolecules, 10(9), 1319. [Link]

• Ghosh, A. K., et al. (2008). Design and Synthesis of HIV-1 Protease Inhibitors Incorporating Oxazolidinones as P2/P2′ Ligands in Pseudosymmetric Dipeptide Isosteres. Journal of Medicinal Chemistry, 51(15), 4743-4755. [Link]

• Singh, S., et al. (2023). Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. Pharmaceuticals, 16(10), 1445. [Link]

• Wanat, W., et al. (2025). Synthesis and Inhibitory Studies of Phosphonic Acid Analogues of Homophenylalanine and Phenylalanine towards Alanyl Aminopeptidases. ResearchGate. [Link]

• Singh, S., et al. (2025). Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. ResearchGate. [Link]

• Dunlop, R. A., & Cox, P. A. (2014). Non-protein amino acids and neurodegeneration: the enemy within. Food and Chemical Toxicology, 65, 335-343. [Link]

• Lorentz Center. (n.d.). The Unusual Suspects in Neurodegeneration: Role of Non-Proteinogenic Amino Acids. Lorentz Center. [Link]

• Ghosh, A. K., et al. (2015). Structure-based design of potent HIV-1 protease inhibitors with modified P1-biphenyl ligands: Synthesis, biological evaluation, and enzyme–inhibitor X-ray structural studies. Journal of Medicinal Chemistry, 58(13), 5288-5298. [Link]

• Wang, L., et al. (2015). Design, Synthesis, and Pharmacological Evaluation of Fused β‑Homophenylalanine Derivatives as Potent DPP‑4 Inhibitors. ACS Medicinal Chemistry Letters. [Link]

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• Khan, I., et al. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Molecules, 28(17), 6215. [Link]

• Kubota, R., et al. (2023). Investigation of the Impact of L-Phenylalanine and L-Tyrosine Pre-Treatment on the Uptake of 4-Borono-L-Phenylalanine in Cancerous and Normal Cells Using an Analytical Approach Based on SC-ICP-MS. MDPI. [Link]

• Gutorov, V. V., et al. (2022). Non-Proteinogenic Amino Acid β-N-Methylamino-L-Alanine (BMAA): Bioactivity and Ecological Significance. MDPI. [Link]

• Plattner, J. J., et al. (1988). Renin inhibitors. Dipeptide analogues of angiotensinogen utilizing a structurally modified phenylalanine residue to impart proteolytic stability. Journal of Medicinal Chemistry, 31(12), 2277-2288. [Link]

• Patil, V. M., et al. (2024). Recent advances and structure-activity relationship studies of DPP-4 inhibitors as anti-diabetic agents. Bioorganic Chemistry, 148, 107277. [Link]

• Hilaris Publisher. (2021). Editorial Note on Non-proteinogenic Amino Acids and Human Nutrition. Hilaris Publisher. [Link]

• Oliveira, C., et al. (2025). Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects on Self-Assembly and Gelation. ResearchGate. [Link]

• Wang, Y., & Pino, D. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(1), 304-323. [Link]

• Sereda, A. P., & Sereda, S. V. (2021). Actions of Novel Angiotensin Receptor Blocking Drugs, Bisartans, Relevant for COVID-19 Therapy: Biased Agonism at Angiotensin Receptors and the Beneficial Effects of Neprilysin in the Renin Angiotensin System. MDPI. [Link]

• G. N. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI, 65(3), 195-202. [Link]

• Wikipedia. (n.d.). Chiral analysis. Wikipedia. [Link]

• Zhang, W., et al. (2022). Efficient Production of L-Homophenylalanine by Enzymatic-Chemical Cascade Catalysis. PubMed. [Link]

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Biological activity of homophenylalanine tert-butyl ester derivatives

An In-Depth Technical Guide to the Biological Activity of Homophenylalanine tert-Butyl Ester Derivatives

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of homophenylalanine tert-butyl ester derivatives, focusing on their design rationale, potential biological activities, and the experimental frameworks required for their evaluation. Tailored for researchers in medicinal chemistry and drug development, this document synthesizes established principles of prodrug design with the known bioactivities of the homophenylalanine scaffold to provide a forward-looking perspective on this promising class of compounds.

Strategic Rationale: The Convergence of Scaffold and Moiety

The therapeutic potential of homophenylalanine tert-butyl ester derivatives arises not from a single entity but from the strategic combination of two key components: the biologically active homophenylalanine (Hph) scaffold and the pharmacokinetically advantageous tert-butyl ester promoiety. Understanding the distinct roles of each is critical to appreciating their synergistic potential.

The Homophenylalanine Scaffold: A Privileged Pharmacophore

L-homophenylalanine, a nonproteinogenic amino acid, serves as a crucial building block for a range of pharmaceuticals.[1] Its extended side chain, compared to phenylalanine, provides unique steric and electronic properties that enable potent and selective interactions with biological targets.

• Enzyme Inhibition: Derivatives of homophenylalanine have demonstrated significant inhibitory activity against metalloenzymes. Notably, phosphonic acid analogues of homophenylalanine are potent inhibitors of human alanyl aminopeptidases (hAPN, also known as CD13), with inhibition constants in the submicromolar range.[2][3][4] These derivatives show greater potency than their phenylalanine counterparts, highlighting the structural importance of the extended alkyl chain.[2][3][4]

• Precursor to Therapeutics: L-homophenylalanine is a vital precursor in the synthesis of major drug classes, including Angiotensin-Converting Enzyme (ACE) inhibitors like enalapril and lisinopril, which are cornerstones in the management of hypertension.[5][6][7][8] It is also a component of the novel proteasome inhibitor carfilzomib, used in treating multiple myeloma.[1][9]

• Anticancer Potential: Beyond its role as a building block, the homophenylalanine structure is recognized as an anti-tumor reagent in its own right, suggesting intrinsic cytotoxic or cytostatic properties that can be explored.[5][7]

The tert-Butyl Ester Moiety: A Tool for Pharmacokinetic Enhancement

The carboxyl group of an active pharmaceutical ingredient is often a liability, leading to poor membrane permeability and rapid metabolism. Esterification is a classic prodrug strategy to mask this polarity. The tert-butyl ester, in particular, offers specific advantages:

• Enhanced Metabolic Stability: The steric bulk of the tert-butyl group provides significant resistance to hydrolysis by plasma and gastrointestinal carboxylesterases.[10] This prevents premature degradation of the prodrug, increasing its systemic exposure and allowing for targeted delivery to tissues or tumors where intracellular esterases can cleave the ester and release the active drug.[11]

• Improved Permeability: By neutralizing the negative charge of the carboxylate, the tert-butyl ester increases the lipophilicity of the parent molecule, facilitating passive diffusion across cellular membranes.

• Increased Solubility: While seemingly counterintuitive for a lipophilic group, tert-butyl ester-based prodrugs have been shown to improve the aqueous solubility of the parent compound, a critical attribute for formulation and administration.[11]

The Prodrug Hypothesis: A Mechanistic Framework

We hypothesize that homophenylalanine tert-butyl ester derivatives function as prodrugs. The derivative itself is biologically inert but is designed for optimal absorption and distribution. Upon reaching the target tissue or cell, intracellular esterases hydrolyze the ester bond, releasing the active homophenylalanine analogue, which can then exert its therapeutic effect (e.g., enzyme inhibition).

Caption: Prodrug activation pathway for homophenylalanine tert-butyl ester derivatives.

Synthesis and Evaluation Workflow

A systematic approach is required to synthesize and validate the biological activity of these derivatives. The workflow involves chemical synthesis followed by a cascade of biological assays.

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Strategic Sourcing and Technical Validation of Tert-butyl 2-amino-4-phenylbutanoate hydrochloride

Part 1: Executive Technical Summary

Tert-butyl 2-amino-4-phenylbutanoate hydrochloride (commonly referred to as H-Hph-OtBu[][2]·HCl or L-Homophenylalanine tert-butyl ester hydrochloride ) is a specialized amino acid derivative used primarily as a chiral building block in the synthesis of peptidomimetics, ACE inhibitors, and protease inhibitors.[][2]

Unlike standard phenylalanine derivatives, the homophenylalanine scaffold contains an extra methylene group in the side chain, imparting unique conformational flexibility and metabolic stability to peptide drugs.[][2] The tert-butyl ester protection renders the C-terminus orthogonal to base-labile protecting groups (like Fmoc), making it critical for solid-phase and solution-phase peptide synthesis.[][2]

Chemical Identity Profile

Attribute	Specification
IUPAC Name	tert-butyl (2S)-2-amino-4-phenylbutanoate hydrochloride
Common Name	L-Homophenylalanine tert-butyl ester HCl
CAS Number	130316-46-0 (L-isomer)
Molecular Formula	C₁₄H₂₁NO₂[][2][3][4][5][6][7][8][9][10] · HCl
Molecular Weight	271.78 g/mol
Chirality	L-isomer (S-configuration) is the industry standard for drug development.[][2]

Part 2: Market Dynamics – Price and Availability

The market for H-Hph-OtBu[][6]·HCl is characterized by low-volume, high-value transactions.[][2] It is not a commodity chemical; it is a "Make-to-Order" or "Catalog Specialty" item.[][2]

Pricing Tiers and Lead Times

Pricing is highly volume-dependent due to the cost of the starting material (L-Homophenylalanine) and the specialized equipment required for isobutylene esterification (high-pressure reactors).[][2]

Scale	Estimated Price Range (USD)	Lead Time	Primary Supplier Type
Research (100 mg – 1 g)	$80 – $150 / gram	1 – 2 Weeks (Stock)	Catalog Houses (e.g., BLD Pharm, BOC Sciences)
Process Dev (10 g – 100 g)	$40 – $80 / gram	2 – 4 Weeks	Specialty CROs / Fine Chemical Suppliers
Pilot/Bulk (> 1 kg)	$15 – $35 / gram	8 – 12 Weeks	Custom Synthesis Manufacturers (CMO)

Availability & Supply Chain Risks

• Stock Status: High-purity (>98%) inventory is rare above 100g. Most suppliers hold minimal stock to prevent degradation (ester hydrolysis).[][2]

• Sourcing Bottleneck: The primary cost driver is the precursor L-Homophenylalanine (CAS 943-73-7) .[][2] Shortages in the chiral resolution of this precursor directly impact the availability of the tert-butyl ester.[][2]

• Regulatory: As a non-hazardous intermediate, shipping is generally unrestricted, but "Custom Synthesis" classification can delay customs clearance in cross-border procurement (e.g., China/India to US/EU).[][2]

Part 3: Technical Synthesis & Cost Drivers

Understanding the synthesis is crucial for evaluating supplier quality.[][2] The presence of specific impurities (e.g., unreacted acid, racemized product) reveals the manufacturing method used.[][2]

Core Synthesis Pathway (Isobutylene Route)

The industrial standard for producing tert-butyl esters of amino acids involves acid-catalyzed addition of isobutylene.[][2] This method preserves the chiral center integrity better than transesterification but requires high-pressure autoclaves.[][2]

Figure 1: Industrial synthesis pathway via isobutylene addition.[][2] Note that the "Basic Wash" step is critical for removing unreacted starting acid but poses a risk of hydrolysis if prolonged.[][2]

Critical Quality Attributes (CQAs)

When sourcing this material, the Certificate of Analysis (CoA) must validate these specific parameters to justify the price:

• Enantiomeric Excess (ee%): Must be >99%. The isobutylene reaction is generally non-racemizing, but harsh workup conditions can invert the chiral center.[][2]

• Free Acid Content: <0.5%.[][2] Presence of L-Homophenylalanine indicates incomplete esterification or hydrolysis during storage.[][2]

• Water Content (Karl Fischer): <1.0%.[][2] Excess moisture accelerates ester hydrolysis, converting the expensive product back into the cheap starting material.[][2]

Part 4: Quality Control & Validation Protocols

As a self-validating system, the researcher must verify the identity and purity of the purchased material before committing it to a synthesis campaign.[][2]

The "Go/No-Go" QC Decision Tree

Use this workflow to validate incoming batches of H-Hph-OtBu·HCl.

Figure 2: Incoming Quality Control (IQC) Decision Tree. The tBu singlet at ~1.4 ppm in NMR is the primary diagnostic signal.[][2]

Experimental Validation Protocol (1H NMR)

• Solvent: DMSO-d6 or CDCl3.[][2]

• Key Signals:

  • 1.45 ppm (s, 9H): tert-butyl group.[][2]
  • 7.15–7.35 ppm (m, 5H): Phenyl ring protons.[][2]
  • 8.50+ ppm (br s, 3H): Ammonium protons ( ), confirming the salt form.[2]

• Red Flag: A split or diminished tert-butyl signal suggests hydrolysis to the carboxylic acid.[][2]

Part 5: Handling and Stability

The tert-butyl ester is acid-labile (cleaved by TFA/HCl) but stable to bases.[][2] However, the hydrochloride salt is hygroscopic.[][2]

• Storage: Store at -20°C in a sealed container with desiccant.

• Handling: Allow the vial to warm to room temperature before opening to prevent condensation. Moisture will cause the HCl salt to become sticky and may catalyze slow hydrolysis of the ester.[][2]

• Stability Window: Under inert gas at -20°C, the shelf life is approximately 2 years .[][2] In solution (DCM/DMF), use within 24 hours.

References

• Google Patents. (2003).[][2] Process for preparing amino acid tert-butyl ester hydrochloric acid salts (WO2003053909A1).[][2] Retrieved from

• Royal Society of Chemistry. (2009).[][2] Supplementary Information: Synthesis of alpha-quaternary alpha-amino acid derivatives. Retrieved from [Link]

• ResearchGate. (2000).[][2] The synthesis of L-(+)-homophenylalanine hydrochloride. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: Trifluoroacetic Acid-Mediated Deprotection of Tert-Butyl Esters

Introduction: The Strategic Role of the Tert-Butyl Ester Protecting Group

In the intricate landscape of multi-step organic synthesis, particularly within pharmaceutical and peptide development, the selective masking and unmasking of reactive functional groups is paramount. The tert-butyl (t-Bu) ester is a stalwart protecting group for carboxylic acids, prized for its unique combination of robustness and precisely controlled lability.[1][2] Its utility is anchored in exceptional stability across a wide array of synthetic conditions, including basic, nucleophilic, reductive, and many oxidative environments.[1][2] This resilience allows for extensive molecular modifications elsewhere in a complex substrate.

However, the defining characteristic of the t-butyl ester is its clean and efficient cleavage under specific acidic conditions.[3][4] Trifluoroacetic acid (TFA) has emerged as the reagent of choice for this transformation, offering high efficiency and predictable outcomes. This document provides a detailed technical guide on the mechanism, execution, and optimization of TFA-mediated deprotection of tert-butyl esters for researchers, scientists, and drug development professionals.

Reaction Mechanism: An Acid-Catalyzed Elimination

The deprotection of a t-butyl ester with TFA proceeds through an acid-catalyzed elimination pathway, driven by the formation of a highly stable tertiary carbocation.

The mechanism unfolds in two primary stages:

• Protonation of the Ester: The reaction initiates with the protonation of the ester's carbonyl oxygen by the strong acid, TFA. This step activates the ester, making the carbon-oxygen bond susceptible to cleavage.[3][5][6]

• Heterolytic Cleavage and Carbocation Formation: The activated intermediate undergoes cleavage of the oxygen-to-tert-butyl bond. This results in the formation of the desired free carboxylic acid and a stable tert-butyl carbocation.[2][3][7]

The fate of the resulting t-butyl carbocation is a critical consideration. It can follow several pathways:

• Deprotonation: The cation can be deprotonated by a weak base (such as the trifluoroacetate anion) to form isobutylene, a volatile gas that escapes the reaction mixture.[3][5][7]

• Trapping by Nucleophiles: In the absence of a dedicated scavenger, the highly electrophilic t-butyl cation can react with any nucleophiles present in the system. This is the primary source of side reactions.[3][8]

• Reaction with TFA: The cation can also react with the trifluoroacetate anion to form t-butyl trifluoroacetate, a potent alkylating agent in its own right.[5][9]

Caption: Mechanism of TFA-mediated deprotection and fate of the t-butyl cation.

The Critical Role of Scavengers in Preventing Side Reactions

The primary challenge in TFA-mediated deprotection is managing the reactivity of the generated t-butyl carbocation.[3][8] This potent electrophile will readily alkylate any sufficiently nucleophilic functional groups present in the substrate or solvent. In the context of peptide synthesis, sensitive amino acid residues like tryptophan, methionine, cysteine, and tyrosine are particularly vulnerable to this unwanted modification.[3][8][9][10]

To mitigate this risk, nucleophilic "scavengers" are added to the reaction mixture. Their function is to rapidly and irreversibly trap the t-butyl cation, preventing it from reacting with the desired product.[3][9] The choice of scavenger depends on the specific substrate and the potential side reactions. For simple molecules lacking sensitive functional groups, a scavenger may not be necessary.[8]

Scavenger	Typical Concentration (% v/v in TFA)	Function & Rationale
Triisopropylsilane (TIS)	2.5 - 5%	An excellent scavenger that reduces the t-butyl cation to isobutane via hydride transfer. It is clean and effective.[8]
Water	2.5 - 5%	A simple and effective scavenger. It quenches the t-butyl cation to form tert-butanol. Also helps with the deprotection of arginine protecting groups.[8]
1,2-Ethanedithiol (EDT)	2.5%	A potent scavenger, particularly useful for protecting cysteine and methionine residues from oxidation and alkylation. It also aids in the removal of trityl groups.
Thioanisole	5%	A soft nucleophile that effectively traps carbocations and can help prevent the oxidation of tryptophan.

Detailed Experimental Protocol

This protocol provides a general and robust procedure for the deprotection of a tert-butyl ester using TFA. Researchers should optimize parameters such as reaction time and scavenger choice based on their specific substrate.

Materials and Reagents

• Tert-butyl ester protected substrate

• Trifluoroacetic acid (TFA), reagent grade

• Dichloromethane (DCM), anhydrous

• Scavenger(s) of choice (e.g., TIS, water)

• Toluene (for co-evaporation)

• Diethyl ether, cold (for precipitation)

• Round-bottom flask with magnetic stir bar

• Nitrogen or Argon supply (optional)

• Rotary evaporator

Step-by-Step Procedure

• Preparation: In a round-bottom flask, dissolve the tert-butyl ester substrate in anhydrous DCM to a typical concentration of 0.1–0.2 M.[8] Stir at room temperature until fully dissolved. An inert atmosphere (N₂ or Ar) is recommended but not always essential.

• Addition of Reagents:

  • If using scavengers: Add the appropriate volume of scavenger(s) to the solution (e.g., for every 10 mL of final TFA volume, add 0.25-0.5 mL of scavenger for a 2.5-5% concentration).[8]

  • Add TFA to the stirred solution. A common and effective concentration range is 25-50% TFA in DCM (v/v), with a 1:1 mixture of TFA:DCM being widely used for complete and rapid deprotection.[8][11][12] The reaction is typically performed at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 2-5 hours.[8][11] The progress of the deprotection should be monitored by a suitable analytical technique, such as Thin-Layer Chromatography (TLC) or, more definitively, Liquid Chromatography-Mass Spectrometry (LC-MS), to confirm the disappearance of the starting material.[8]

• Work-up and Isolation:

  • Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the bulk of the DCM and TFA.[8][11]

  • To remove residual TFA, which often forms a salt with the product, perform co-evaporation. Add toluene to the residue and evaporate again under reduced pressure. Repeat this step 2-3 times.[8]

• Purification: The crude carboxylic acid can be purified by one of several methods depending on the product's properties and the required purity.

  • Direct Use: For some applications, the crude product, after thorough drying, is sufficiently pure.[8]

  • Precipitation/Trituration: Dissolve the crude residue in a minimal amount of a suitable solvent (e.g., DCM). Add this solution dropwise to a stirred, cold non-solvent such as diethyl ether to precipitate the product. Collect the solid by filtration.[8][11]

  • Aqueous Wash: Dissolve the residue in DCM or ethyl acetate, wash the organic layer with water and then with saturated NaCl (brine), dry over anhydrous Na₂SO₄, filter, and concentrate.[11]

  • Chromatography: For high-purity requirements, the product can be purified by flash chromatography or reverse-phase high-performance liquid chromatography (RP-HPLC).[8]

Caption: A typical experimental workflow for the deprotection and purification process.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Insufficient reaction time.2. Low TFA concentration.3. Presence of water in reagents (if not used as a scavenger).	1. Extend the reaction time and continue monitoring.2. Ensure a sufficient excess of TFA is used (e.g., 50% v/v).3. Use anhydrous solvents and reagents.[8]
Presence of Unexpected Byproducts (+56 Da)	Alkylation of nucleophilic sites by the t-butyl cation.	Add a scavenger (e.g., TIS, water, EDT) to the reaction mixture to trap the carbocation.[8]
Difficulty Removing Residual TFA	TFA can form a stable salt with the carboxylic acid product and is difficult to remove completely by evaporation alone.	1. Co-evaporate the product with a non-polar solvent like toluene several times.2. For highly sensitive applications, dissolve the product in water and lyophilize, or perform an ion-exchange step.[11]
Product is a Viscous Oil and Difficult to Handle	This is common for certain classes of molecules, such as those containing PEG chains.	After removing the solvent, dissolve the residue in a minimal amount of a suitable solvent (e.g., DCM) and precipitate the product by adding it to a cold non-solvent like diethyl ether. Trituration can also induce solidification.[8]

Safety Precautions for Handling Trifluoroacetic Acid

Trifluoroacetic acid is a hazardous chemical and must be handled with appropriate safety measures.

• Corrosivity: TFA is extremely corrosive and can cause severe chemical burns to the skin and eyes, as well as damage to the respiratory tract if inhaled.[13][14][15]

• Handling: Always handle TFA in a well-ventilated chemical fume hood.[13][14]

• Personal Protective Equipment (PPE): Wear appropriate personal protective equipment, including chemical safety goggles, a face shield, acid-resistant gloves (e.g., butyl rubber or Viton), and a lab coat.[13][14]

• Spills: In case of a spill, neutralize and absorb with an inert material (e.g., sand, vermiculite). Do not use combustible materials. Ensure the area is well-ventilated.[13][16]

• Storage: Store TFA in a cool, dry, well-ventilated area in a tightly sealed, corrosion-resistant container. Keep it away from incompatible materials such as strong bases, metals, and oxidizing agents.[13][16]

References

• Supporting Information: A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. Royal Society of Chemistry. [Link]

• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. International journal of peptide and protein research, 12(5), 258–268. [Link]

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. [Link]

• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Chemistry Stack Exchange. [Link]

• Pearson, D. A., Blanchette, M., Guindon, C. A., & Ogilvie, K. K. (1989). Trialkylsilanes as scavengers for the trifluoroacetic acid deblocking of protecting groups in peptide synthesis. Tetrahedron Letters, 30(21), 2739-2742. [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Tert-butyl esters Definition. Fiveable. [Link]

• Safety Data Sheet: Trifluoroacetic acid (TFA). Carl ROTH. [Link]

• TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization. CreoSalus. [Link]

• Trifluoroacetic acid Peptide Grade - Safety Data Sheet. Novachem. [Link]

• Safety Data Sheet: Trifluoroacetic acid D. Carl ROTH. [Link]

• tert-Butyl Esters. Organic Chemistry Portal. [Link]

• Ogasa, C., Kayano, K., & Namba, K. (2024). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Synlett, 35(01), 235-239. [Link]

• Lee, Y. R., & Kim, B. S. (2004). Facile Deprotection of Aromatic tert-Butyl and Allylic Esters Under Microwave Irradiation Conditions. Synthetic Communications, 34(16), 2963-2970. [Link]

• Boc Deprotection - TFA. Common Organic Chemistry. [Link]

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Application Notes and Protocols: Synthesis of ACE Inhibitors Utilizing Homophenylalanine Tert-butyl Ester

Abstract

This technical guide provides a comprehensive overview of the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors, with a specific focus on the strategic use of L-homophenylalanine tert-butyl ester as a pivotal chiral building block. ACE inhibitors are a cornerstone in the management of hypertension and congestive heart failure, and their synthesis often involves the coupling of key intermediates to form the final active pharmaceutical ingredient.[1] L-homophenylalanine, a non-proteinogenic amino acid, is a common core in many of these drugs, including enalapril, lisinopril, and benazepril.[2] This document details the rationale behind utilizing the tert-butyl ester of homophenylalanine, outlines the critical steps in its preparation, including chiral resolution, and provides detailed protocols for its subsequent coupling to construct the backbone of potent ACE inhibitors.

Introduction: The Central Role of L-Homophenylalanine in ACE Inhibitors

The therapeutic efficacy of many ACE inhibitors is intrinsically linked to their specific stereochemistry. The L-enantiomer of homophenylalanine is a crucial component that mimics the substrate of the angiotensin-converting enzyme, leading to potent and selective inhibition.[2][3] The synthesis of these complex molecules, therefore, necessitates a reliable source of enantiomerically pure L-homophenylalanine.

While various chemical and chemoenzymatic methods exist for the production of L-homophenylalanine[1][2][4], the use of its tert-butyl ester derivative offers significant advantages in the subsequent coupling steps of ACE inhibitor synthesis. The tert-butyl ester group serves as an effective protecting group for the carboxylic acid functionality, preventing unwanted side reactions during peptide bond formation. Its steric bulk also influences the reactivity and solubility of the intermediate, often facilitating purification.

This guide will explore the synthesis of L-homophenylalanine tert-butyl ester and its application in the synthesis of key ACE inhibitors. We will delve into the underlying chemical principles, provide step-by-step protocols, and present data in a clear and accessible format.

Synthesis of L-Homophenylalanine Tert-butyl Ester: A Two-Pronged Approach

The preparation of enantiomerically pure L-homophenylalanine tert-butyl ester is a critical prerequisite. This can be achieved through two primary routes:

• Route A: Chiral Resolution of Racemic Homophenylalanine followed by Esterification. This classical approach involves the separation of a racemic mixture of homophenylalanine, followed by the protection of the carboxylic acid as a tert-butyl ester.

• Route B: Asymmetric Synthesis. This more modern approach directly synthesizes the desired L-enantiomer, bypassing the need for a resolution step.

Chiral Resolution of DL-Homophenylalanine

Racemic DL-homophenylalanine is a common starting material.[5] The separation of its enantiomers is paramount to ensure the stereospecificity of the final drug product.[6] Several techniques can be employed for this purpose, with enzymatic resolution being a highly effective and widely used method.[6]

Protocol 1: Enzymatic Resolution of N-Acetyl-DL-Homophenylalanine

This protocol leverages the stereoselectivity of an acylase enzyme to preferentially hydrolyze the N-acetyl group from the L-enantiomer.

Workflow for Enzymatic Resolution:

Caption: Workflow for the enzymatic resolution of DL-homophenylalanine.

Materials:

• DL-Homophenylalanine

• Acetic Anhydride

• Acylase I (from Aspergillus sp.)

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

• Ion-Exchange Resin (e.g., Dowex 50W)

• Ethanol

Procedure:

• N-Acetylation: Suspend DL-homophenylalanine in water and cool to 0-5°C. Add acetic anhydride and a solution of sodium hydroxide concurrently while maintaining the pH between 8.0 and 8.5. Stir until the reaction is complete (monitored by TLC). Acidify the reaction mixture with HCl to precipitate N-acetyl-DL-homophenylalanine. Filter, wash with cold water, and dry.

• Enzymatic Hydrolysis: Dissolve N-acetyl-DL-homophenylalanine in water and adjust the pH to 7.5 with NaOH. Add Acylase I and incubate the mixture at 37°C. Monitor the progress of the hydrolysis by measuring the release of acetic acid or by chiral HPLC.[7]

• Separation: Once the hydrolysis of the L-enantiomer is complete, acidify the solution to precipitate the unreacted N-acetyl-D-homophenylalanine. Filter to separate the solid. The filtrate containing L-homophenylalanine is then passed through an ion-exchange column to purify the L-amino acid. Elute with an appropriate buffer and collect the fractions containing L-homophenylalanine.

• Isolation: Concentrate the fractions containing L-homophenylalanine under reduced pressure to obtain the solid product.

Table 1: Expected Yield and Enantiomeric Excess for Enzymatic Resolution

Parameter	Expected Value
Yield of L-Homophenylalanine	40-48% (theoretical max. 50%)
Enantiomeric Excess (e.e.)	>99%[7]

Tert-butylation of L-Homophenylalanine

Once enantiomerically pure L-homophenylalanine is obtained, the next step is the esterification of the carboxylic acid to form the tert-butyl ester. This is typically achieved by reacting the amino acid with tert-butyl acetate in the presence of an acidic catalyst.[8]

Protocol 2: Synthesis of L-Homophenylalanine Tert-butyl Ester

Reaction Scheme:

Caption: Esterification of L-homophenylalanine to its tert-butyl ester.

Materials:

• L-Homophenylalanine

• Tert-butyl Acetate

• Perchloric Acid (70%)

• Sodium Bicarbonate (NaHCO₃)

• Dichloromethane (CH₂Cl₂)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Suspend L-homophenylalanine in tert-butyl acetate.

• Carefully add perchloric acid to the suspension at room temperature.

• Stir the reaction mixture for 18-24 hours.[8]

• Quench the reaction by slowly adding a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude L-homophenylalanine tert-butyl ester.

• Purify the crude product by flash column chromatography on silica gel.

Application in ACE Inhibitor Synthesis: The Case of Enalapril

L-homophenylalanine tert-butyl ester is a key intermediate in the synthesis of numerous ACE inhibitors.[9] As an illustrative example, we will outline its use in the synthesis of Enalapril. The core of this synthesis involves the reductive amination of ethyl 2-oxo-4-phenylbutanoate with a dipeptide intermediate, which is formed by coupling L-alanine and L-proline. A similar strategy can be envisioned where a protected L-homophenylalanine derivative is coupled with a proline moiety.

A more direct application involves the coupling of L-homophenylalanine tert-butyl ester with a suitable proline derivative.

Protocol 3: Coupling of L-Homophenylalanine Tert-butyl Ester with N-Carboxy-L-proline Anhydride (Illustrative)

This protocol outlines a general approach for the formation of the dipeptide backbone common to many ACE inhibitors.

Workflow for Dipeptide Coupling:

Caption: General workflow for the coupling of homophenylalanine tert-butyl ester.

Materials:

• L-Homophenylalanine tert-butyl ester

• L-Proline

• Triphosgene

• Triethylamine (TEA)

• Anhydrous Tetrahydrofuran (THF)

• Trifluoroacetic Acid (TFA)

• Dichloromethane (CH₂Cl₂)

Procedure:

• Preparation of N-Carboxy-L-proline Anhydride: In a flame-dried flask under an inert atmosphere, dissolve L-proline in anhydrous THF. Cool the solution to 0°C and add a solution of triphosgene in THF dropwise. Stir the reaction mixture at room temperature until the formation of the N-carboxyanhydride (NCA) is complete (monitored by IR spectroscopy).

• Coupling Reaction: In a separate flask, dissolve L-homophenylalanine tert-butyl ester and triethylamine in anhydrous THF. Cool the solution to 0°C and add the freshly prepared solution of N-carboxy-L-proline anhydride dropwise. Allow the reaction to warm to room temperature and stir until completion.

• Work-up and Purification: Quench the reaction with water and extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude dipeptide intermediate by column chromatography.

• Deprotection: Dissolve the purified dipeptide intermediate in dichloromethane and add trifluoroacetic acid. Stir at room temperature until the tert-butyl group is cleaved (monitored by TLC). Remove the solvent and excess TFA under reduced pressure to obtain the final dipeptide.

Conclusion

The use of L-homophenylalanine tert-butyl ester is a robust and efficient strategy in the synthesis of a wide range of ACE inhibitors. Its preparation through enzymatic resolution of the racemic amino acid followed by esterification provides a high-purity chiral building block. The tert-butyl ester serves as an effective protecting group, facilitating clean and high-yielding coupling reactions to form the core structures of these vital therapeutic agents. The protocols outlined in this guide provide a solid foundation for researchers and drug development professionals working in this important area of medicinal chemistry.

References

• Cheng, J., Ziller, J. W., & Deming, T. J. (2000). Synthesis of Optically Active β-Amino Acid N-Carboxyanhydrides. Organic Letters, 2(14), 2181–2183.*
• BenchChem. (2025). A Technical Guide to the Chiral Resolution of DL-p-Aminophenylalanine.
• ResearchGate. (n.d.). Chiral HPLC chromatogram showing commercial D,Lhomophenylalanine...
• Mori, K., et al. (2013). Identification of Homophenylalanine Biosynthetic Genes from the Cyanobacterium Nostoc punctiforme PCC73102 and Application to Its Microbial Production by Escherichia coli. Applied and Environmental Microbiology, 79(12), 3653-3660.*
• Chen, C. H., et al. (2008). Formal Synthesis of the ACE Inhibitor Benazepril·HCl via an Asymmetric Aza-Michael Reaction. Molecules, 13(4), 849-857.*
• Gröger, H., et al. (2020).
• Show, P. L., et al. (2015). Biocatalytic Synthesis of Angiotensin-converting Enzyme (ACE) Inhibitor Drug Precursors Using Membrane Bioreactor. Scientific Reports, 5, 12717.*
• Chen, S. T., & Wang, K. T. (1987). Kinetic resolution of unnatural and rarely occurring amino acids: enantioselective hydrolysis of N-acyl amino acids catalyzed by acylase I. Journal of the American Chemical Society, 109(24), 7480-7481.*
• ResearchGate. (n.d.).
• da Silva, A. F., et al. (1999). Synthesis of angiotensin-converting enzyme (ACE) inhibitors: an important class of antihypertensive drugs. Química Nova, 22(3), 376-384.*
• Mori, K., et al. (2013). Identification of homophenylalanine biosynthetic genes from the cyanobacterium Nostoc punctiforme PCC73102 and application to its microbial production by Escherichia coli. PubMed.
• da Silva, A. F., et al. (1999). Synthesis of angiotensin-converting enzyme (ACE) inhibitors: an important class of antihypertensive drugs. SciSpace.
• Kumar, R., et al. (2010). Modern Development in ACE inhibitors. Der Pharmacia Lettre, 2(3), 388-419.*
• Gröger, H., et al. (2020).
• Bartroli, J., et al. (1984). Synthesis of 3H-labelled enalapril maleate. Journal of Labelled Compounds and Radiopharmaceuticals, 21(7), 637-643.*
• Show, P. L., et al. (2015). Sustainable Biocatalytic Synthesis of L-homophenylalanine as Pharmaceutical Drug Precursor. PubMed.
• Francis, M. B., et al. (2019). Enzymatic Modification of N-Terminal Proline Residues Using Phenol Derivatives. Journal of the American Chemical Society, 141(9), 3885-3892.*
• Reddy, C. R., et al. (2022). Design, Synthesis, and Study of a Novel RXPA380–Proline Hybrid (RXPA380-P) as an Antihypertensive Agent. Molecules, 27(19), 6296.*
• BenchChem. (2025).
• Lu, H., & Cheng, J. (2024). Open-vessel polymerization of N-carboxyanhydride (NCA) for polypeptide synthesis.
• Chromato Scientific. (n.d.). Enalapril Homophenylalanine Impurity.
• Semple, J. E., Sullivan, B., & Sill, K. N. (2016). Large-Scale Synthesis of α-Amino Acid-N-Carboxyanhydrides. Organic Process Research & Development, 20(8), 1445-1452.*
• d'Andrea, P., et al. (2007). Stereoselective Synthesis of Quaternary Proline Analogues. Current Organic Chemistry, 11(13), 1144-1165.*
• Hodges, J. A., & Raines, R. T. (2016). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. Journal of the American Chemical Society, 138(34), 10870-10873.*
• Reddy, G. O., et al. (2016). Synthesis and Characterization of Compounds Related to Lisinopril. Journal of the Korean Chemical Society, 60(1), 74-79.*
• The Royal Society of Chemistry. (2022). N-Carboxyanhydrides Directly from Amino Acids and Carbon Dioxide and their Tandem Reactions to Therapeutic Alkaloids.
• The Royal Society of Chemistry. (2009).
• Merck. (n.d.). Lisinopril Impurity A - DL-Homophenylalanine, (±)-2-Amino-4-phenylbutyric acid.
• ResearchGate. (2020). Proline and its Derivatives as Organocatalysts for Multi‐ Component Reactions in Aqueous Media: Synergic Pathways to the Green Synthesis of Heterocycles.
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Peptide coupling conditions for H-HoPhe-OtBu.HCl

Application Note: Optimized Peptide Coupling Conditions for H-HoPhe-OtBu·HCl

Introduction & Structural Considerations

Homophenylalanine (HoPhe) is a non-natural amino acid characterized by an additional methylene group between the α-carbon and the phenyl ring compared to standard phenylalanine. This structural modification enhances backbone flexibility while maintaining high lipophilicity, making it a highly valuable building block in the synthesis of peptidomimetics and active pharmaceutical intermediates[1].

When utilized as the nucleophilic coupling partner, H-HoPhe-OtBu·HCl (L-homophenylalanine tert-butyl ester hydrochloride) presents three distinct chemical variables that must be carefully managed during synthesis:

• Hydrochloride Salt : The α-amine is protonated and non-nucleophilic. It requires in situ neutralization prior to coupling[2].

• tert-Butyl (OtBu) Ester : The C-terminus is protected to prevent oligomerization. The OtBu group is orthogonally stable to basic coupling conditions but highly sensitive to strong acids, dictating the parameters of the aqueous workup[3].

• Steric Hindrance : While slightly less hindered than β-branched amino acids, the bulky hydrophobic side chain still necessitates a highly efficient coupling reagent to prevent the epimerization of the activated N-protected partner[2].

Mechanistic Principles & Reagent Selection

To achieve high-yielding amide bond formation without racemization, the uronium salt HATU is the reagent of choice for this substrate[2].

• Causality of HATU : HATU generates an O-At (7-aza-1-hydroxybenzotriazole) active ester. The nitrogen atom at position 7 of the pyridine ring provides anchimeric assistance (a neighboring group effect) via hydrogen bonding with the incoming HoPhe amine. This internal basicity accelerates the nucleophilic attack and dramatically reduces the lifespan of the racemization-prone oxazolone intermediate[4].

• Causality of DIPEA : N,N-Diisopropylethylamine (DIPEA) is employed as a non-nucleophilic base. Its steric bulk prevents it from competing with the HoPhe amine for the activated ester, while it effectively neutralizes the HCl salt and acts as a proton sink during the HATU activation step[5].

Workflow Visualization

Figure 1: HATU/DIPEA-mediated peptide coupling workflow for H-HoPhe-OtBu·HCl.

Quantitative Stoichiometry & Reagent Function

Table 1: Reagent Stoichiometry for HATU-Mediated Coupling

Reagent	Equivalents	Function / Mechanistic Role
Fmoc-AA-OH	1.0 eq	Limiting reagent; electrophilic coupling partner.
H-HoPhe-OtBu·HCl	1.1 eq	Nucleophile; slight excess ensures complete consumption of the activated acid.
HATU	1.1 eq	Coupling reagent; forms the highly reactive O-At ester.
DIPEA (Total)	3.1 eq	Non-nucleophilic base; 1.1 eq neutralizes the HCl salt, 2.0 eq drives acid activation.
Anhydrous DMF	0.1 M	Polar aprotic solvent; maximizes solubility of salts and stabilizes polar transition states.

Experimental Protocol: Self-Validating Workflow

Step 1: Amine Neutralization (Preparation of Nucleophile)

• Action : In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve H-HoPhe-OtBu·HCl (1.1 eq) in anhydrous DMF to achieve a 0.1 M concentration. Add DIPEA (1.1 eq) dropwise and stir for 10–15 minutes at room temperature[2].

• Causality : The stoichiometric addition of DIPEA strips the HCl from the homophenylalanine derivative, generating the free, nucleophilic α-amine in situ.

• Validation : A ninhydrin stain (Kaiser test) of an aliquot from this solution will show a strong positive (dark blue/purple) result, confirming the presence of the free primary amine.

Step 2: Carboxylic Acid Activation (Preparation of Electrophile)

• Action : In a separate oven-dried flask, dissolve the N-protected amino acid (e.g., Fmoc-AA-OH, 1.0 eq) and HATU (1.1 eq) in anhydrous DMF. Cool the mixture to 0 °C using an ice bath. Add DIPEA (2.0 eq) dropwise while stirring. Allow activation to proceed for 5–10 minutes[4].

• Causality : Cooling to 0 °C prevents thermal degradation of the highly reactive O-At active ester and suppresses base-catalyzed epimerization of the Fmoc-AA-OH α-carbon.

Step 3: Nucleophilic Acyl Substitution (Coupling)

• Action : Transfer the neutralized H-HoPhe-OtBu solution to the activated Fmoc-AA-OH solution at 0 °C. Remove the ice bath, allowing the reaction to warm to room temperature (20–25 °C). Stir for 1–2 hours[4].

• Causality : The free amine of HoPhe attacks the O-At ester, forming the stable peptide bond and releasing HOAt as a byproduct.

• Validation (In-Process Control) : Monitor reaction progress via LC-MS or TLC. The reaction is deemed complete when the ninhydrin test of the reaction mixture turns negative (yellow/colorless), indicating the complete consumption of the free HoPhe amine.

Step 4: Orthogonal Aqueous Workup

• Action : Dilute the reaction mixture with a 10-fold volume of Ethyl Acetate (EtOAc). Transfer to a separatory funnel and wash sequentially with:

  • 5% aqueous Citric Acid (2 × 50 mL)

  • Saturated aqueous NaHCO₃ (2 × 50 mL)

  • Brine (1 × 50 mL)

• Causality :

  • Citric Acid: Removes unreacted DIPEA and trace unreacted amine. Crucial Note : 5% citric acid is used instead of standard 1M HCl to prevent premature cleavage of the acid-labile OtBu ester group[3].

  • NaHCO₃: Neutralizes residual citric acid and extracts the acidic HOAt byproduct and any unreacted Fmoc-AA-OH.

• Action : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Purification

• Action : Purify the crude dipeptide via flash column chromatography on silica gel using a Hexanes/EtOAc gradient to isolate the pure Fmoc-AA-HoPhe-OtBu product.

Optimization & Reagent Comparison

While HATU is recommended for its high efficiency, other coupling reagents can be utilized depending on scale and budget constraints. The table below summarizes expected performance metrics for coupling onto HoPhe derivatives.

Table 2: Comparison of Coupling Reagents for HoPhe-OtBu

Reagent System	Base	Expected Yield	Epimerization Risk	Notes
HATU	DIPEA	>90%	Very Low (< 1%)	Gold standard for hindered/unnatural amino acids; fast reaction times[2].
EDC / Oxyma	DIPEA	80–90%	Low (< 2%)	Excellent cost-effective alternative to HATU; Oxyma prevents racemization effectively.
DCC / HOBt	NMM	70–85%	Moderate (< 5%)	Slower reaction; generates insoluble DCU byproduct which requires filtration[2].

References

• National Science Foundation (NSF) / Literature. Encoding the Languages of Nucleic Acids and Proteins in a Single Self-Assembling Biopolymer. Retrieved from[Link]

• Journal of the American Chemical Society (ACS). Backbone Amide Linker (BAL) Strategy for Solid-Phase Synthesis of C-Terminal-Modified and Cyclic Peptides. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. par.nsf.gov [par.nsf.gov]

Solubility of tert-butyl 2-amino-4-phenylbutanoate hydrochloride in DMSO

An Application Note on the Determination of Solubility for tert-Butyl 2-Amino-4-Phenylbutanoate Hydrochloride in Dimethyl Sulfoxide (DMSO)

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on determining the solubility of tert-butyl 2-amino-4-phenylbutanoate hydrochloride in dimethyl sulfoxide (DMSO). Given the critical role of DMSO as a vehicle for compound screening and in vitro assays, understanding the precise solubility of a test article is fundamental to data integrity and experimental reproducibility. This note moves beyond a simple statement of solubility values, which are often unpublished for specific research compounds. Instead, it delivers field-proven, detailed protocols for both kinetic and thermodynamic solubility determination, grounded in established scientific principles. We delve into the causality behind experimental choices, provide frameworks for data interpretation, and offer robust, self-validating methodologies to ensure accuracy and reliability in your laboratory.

Introduction: The Critical Role of Solubility in Preclinical Research

Tert-butyl 2-amino-4-phenylbutanoate hydrochloride is an amino acid ester derivative often used as a building block in synthetic chemistry and drug discovery. For its biological activity to be assessed in in vitro settings, it must first be dissolved in a suitable solvent to create a concentrated stock solution. Dimethyl sulfoxide (DMSO) is the most common and powerful solvent used for this purpose in early-stage drug discovery.[1] Its ability to dissolve a vast range of both polar and nonpolar compounds makes it nearly universal.[2][3]

However, achieving a clear solution is not the endpoint. An inaccurate understanding of a compound's maximum solubility can lead to significant experimental artifacts:

• Compound Precipitation: If a stock solution is prepared too close to its saturation point, subsequent dilution into aqueous assay buffers can cause the compound to precipitate, leading to erroneously low activity readings.[4]

• Underestimated Potency: Undissolved compound is not biologically available, which can mask the true potency of a potential drug candidate.[5]

• Inconsistent Results: Poor solubility is a primary source of poor reproducibility between experiments and laboratories.[4]

Therefore, the formal characterization of solubility is not a trivial step but a foundational requirement for generating reliable data. This guide provides the necessary protocols to perform this characterization authoritatively.

Scientific Foundations: Solute and Solvent Properties

A rational approach to solubility determination begins with understanding the physicochemical properties of the key players: the solute and the solvent.

The Solute: tert-Butyl 2-Amino-4-Phenylbutanoate Hydrochloride

• Structure: An amino acid ester with a bulky tert-butyl protecting group on the carboxylate and a hydrochloride salt at the amino group.

• Expected Properties: The presence of the hydrochloride salt makes it an ionic compound. This ionic character, combined with the polar amino group, suggests it will favor polar solvents. However, the phenyl ring and tert-butyl groups introduce significant nonpolar character. The solubility will be governed by the balance between the energy required to break the crystal lattice of the salt and the energy released upon solvation of the ions and nonpolar regions by the solvent.

The Solvent: Dimethyl Sulfoxide (DMSO)

• Type: DMSO is a polar aprotic solvent.[2][6] It has a strong dipole moment centered on the S=O bond, allowing it to effectively solvate cations.[3]

• Key Characteristics:

  • High Dielectric Constant: Enables it to dissolve ionic compounds like hydrochloride salts.[3]

  • Miscibility: It is miscible with water and a wide range of organic solvents.[2]

  • Hygroscopicity: DMSO readily absorbs moisture from the atmosphere. This is a critical consideration, as water content can significantly alter the solubility of dissolved compounds.[7] For this reason, using anhydrous DMSO from a freshly opened bottle is paramount for reproducible results.

  • High Boiling Point: Its boiling point is 189 °C, meaning it is not volatile at room temperature.[8][9]

Experimental Protocols for Solubility Determination

Two primary methods are used to determine solubility: a rapid kinetic method suitable for high-throughput screening and a more rigorous thermodynamic method that represents the "gold standard" for accuracy.[4][10]

Protocol 1: Kinetic Solubility Determination via Turbidimetry

This method is a fast, high-throughput approach that measures the concentration at which a compound precipitates when a concentrated DMSO stock is diluted into an aqueous buffer.[4][11] While less precise than the thermodynamic method, it is highly valuable in early discovery.

Causality Behind the Method: This protocol simulates the process of diluting a DMSO stock solution into an aqueous assay buffer. The appearance of turbidity (cloudiness) indicates that the compound has precipitated out of the solution because its solubility limit in the final DMSO/aqueous mixture has been exceeded. Light scattering or absorbance is used to detect this precipitation objectively.[12][13]

Step-by-Step Methodology:

• Prepare a High-Concentration Stock: Accurately weigh the test compound and dissolve it in 100% anhydrous DMSO to create a top stock solution (e.g., 20 mM).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution with pure DMSO to create a range of concentrations.

• Dilution into Aqueous Buffer: Add a small, fixed volume of each DMSO concentration from the previous step into a new 96-well plate containing an aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4). The final DMSO concentration should typically be low (e.g., 1-2%) to mimic assay conditions.[12]

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a set period (e.g., 1-2 hours) with gentle shaking.[10][12]

• Turbidity Measurement: Use a plate reader to measure the absorbance or light scattering (nephelometry) at a wavelength where the compound does not absorb (e.g., 620 nm).[12]

• Data Analysis: The kinetic solubility is defined as the highest concentration that does not produce a significant increase in turbidity compared to a DMSO-only control.

Protocol 2: Thermodynamic (Equilibrium) Solubility Determination (Shake-Flask Method)

This method is the definitive industry standard for measuring the true equilibrium solubility of a compound in a specific solvent.[7][10] It involves creating a saturated solution and measuring the concentration of the dissolved compound after it has reached equilibrium with the excess, undissolved solid.

Causality Behind the Method: By adding an excess of the solid compound to the solvent and allowing it to equilibrate over an extended period (24-48 hours), we ensure that the solvent is fully saturated.[7] Any measurement of the supernatant concentration after this point reflects the maximum amount of compound that the solvent can hold under those specific conditions (temperature, pressure), which is the definition of thermodynamic solubility.[14]

Step-by-Step Methodology:

• Prepare a Slurry: Add an excess amount of solid tert-butyl 2-amino-4-phenylbutanoate hydrochloride to a known volume of anhydrous DMSO in a sealed, inert glass vial. "Excess" means that a visible amount of solid must remain undissolved.

• Equilibration: Seal the vial and place it in a shaker or on a rotator in a temperature-controlled environment (e.g., 25°C). Agitate the mixture for 24 to 48 hours to ensure equilibrium is reached.[7]

• Phase Separation: After equilibration, separate the saturated supernatant from the undissolved solid. This is a critical step and is best achieved by centrifugation at high speed (e.g., >10,000 x g) for 10-15 minutes, followed by careful collection of the supernatant.[1] Alternatively, filtration with a DMSO-compatible (e.g., PTFE) syringe filter can be used.[7]

• Sample Preparation for Analysis: Carefully take a precise aliquot of the clear supernatant and dilute it accurately with a suitable solvent (e.g., DMSO or acetonitrile) to a concentration that falls within the linear range of your analytical method. A large dilution factor is expected.

• Quantification: Analyze the concentration of the diluted sample using a validated, quantitative analytical method such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or LC-MS.[7][15] A standard calibration curve must be prepared using accurately weighed samples of the test compound.

• Calculation: Determine the original solubility by multiplying the measured concentration of the diluted sample by the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the gold-standard Thermodynamic Solubility (Shake-Flask) method.

Caption: Workflow for Thermodynamic Solubility Determination.

Data Presentation and Interpretation

All quantitative solubility data should be recorded systematically. Since no pre-existing data for this specific compound was found, the following table serves as a template for presenting your experimentally determined results.

Parameter	Thermodynamic Solubility	Kinetic Solubility
Solvent	Anhydrous DMSO	2% DMSO in PBS, pH 7.4
Temperature	25 °C	25 °C
Equilibration Time	24 hours	1 hour
Solubility (mg/mL)	[Your Value Here]	[Your Value Here]
Solubility (mM)	[Your Value Here]	[Your Value Here]
Analytical Method	HPLC-UV	Turbidimetry (620 nm)
Observations	e.g., Clear, colorless solution	e.g., Precipitation observed > X µM

Interpreting the Results:

• It is expected that the thermodynamic solubility in 100% DMSO will be significantly higher than the kinetic solubility in a predominantly aqueous solution.

• The thermodynamic value informs the maximum possible concentration for a stable stock solution. As a best practice, stock solutions should be prepared at a concentration no higher than 80-90% of the measured thermodynamic solubility to avoid stability issues.

• The kinetic value provides a critical upper limit for the final compound concentration in your biological assays to avoid precipitation.

The diagram below illustrates the key factors that influence the outcome of these measurements.

Caption: Key Factors Influencing Compound Solubility.

Conclusion

References

• Scribd. (n.d.). DMSO Solvent Properties Overview. Retrieved from Scribd. [Link]

• gChem. (n.d.). DMSO Physical Properties. Retrieved from gchem.com. [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from Wikipedia. [Link]

• AntBio. (2026, January 13). Dimethyl Sulfoxide (DMSO): The "Universal Solvent" Powering Innovation. Retrieved from AntBio. [Link]

• Pharmaffiliates. (2025, March 21). Dimethyl sulfoxide, properties, uses and safety protection. Retrieved from Pharmaffiliates. [Link]

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from AxisPharm. [Link]

• protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved from protocols.io. [Link]

• Domainex. (n.d.). Turbidimetric (Kinetic) Solubility Assay. Retrieved from Domainex. [Link]

• National Center for Biotechnology Information. (2023, June 9). Aqueous Kinetic Solubility. Retrieved from NIH. [Link]

• Evotec. (n.d.). Thermodynamic Solubility Assay. Retrieved from Evotec. [Link]

• Domainex. (n.d.). Thermodynamic Solubility Assay. Retrieved from Domainex. [Link]

• protocols.io. (2025, May 25). In-vitro Thermodynamic Solubility. Retrieved from protocols.io. [Link]

• Rheolution. (2023, March 18). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Retrieved from Rheolution. [Link]

• Lund University. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from Lund University Publications. [Link]

Sources

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• 4. enamine.net [enamine.net]
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• 6. gchemglobal.com [gchemglobal.com]
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• 9. Dimethyl sulfoxide, properties, uses and safety protection - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. protocols.io [protocols.io]
• 12. Turbidimetric (Kinetic) Solubility Assay | Domainex [domainex.co.uk]
• 13. rheolution.com [rheolution.com]
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• 15. Thermodynamic Solubility Assay | Domainex [domainex.co.uk]

Application Notes and Protocols for the Use of Homophenylalanine Tert-Butyl Ester in Solid-Phase Peptide Synthesis

Introduction: The Strategic Incorporation of Unnatural Amino Acids

In the landscape of modern drug discovery and peptide science, the incorporation of unnatural amino acids into peptide sequences is a powerful strategy to enhance therapeutic properties. Homophenylalanine (Hph), an analog of phenylalanine with an additional methylene group in its side chain, is of particular interest. Its inclusion can impart increased proteolytic stability, modulate receptor binding affinity, and introduce unique conformational constraints.[1] This guide provides a comprehensive overview and detailed protocols for the use of N-α-Fmoc-L-homophenylalanine tert-butyl ester (Fmoc-L-Hph-OtBu) in solid-phase peptide synthesis (SPPS), specifically within the framework of the widely adopted Fmoc/tBu orthogonal protection strategy.[2][3]

The tert-butyl (tBu) ester serves as a robust protecting group for the C-terminal carboxylic acid of homophenylalanine. Its stability to the basic conditions required for Fmoc group removal, and its facile cleavage under strong acidic conditions during the final deprotection step, make it an ideal choice for SPPS.[2][3] These application notes are designed for researchers, scientists, and drug development professionals seeking to leverage the unique properties of homophenylalanine in their synthetic peptide endeavors.

Physicochemical Properties and Strategic Advantages

The selection of Fmoc-L-Hph-OtBu as a building block in SPPS is underpinned by its key physicochemical properties and the strategic advantages it offers:

• Orthogonality: The Fmoc/tBu protection scheme is a cornerstone of modern SPPS.[2] The base-labile Fmoc group on the α-amino function and the acid-labile tert-butyl ester are fully orthogonal, allowing for selective deprotection and chain elongation without premature cleavage of the C-terminal protecting group.[3]

• Enhanced Stability: The bulky tert-butyl group provides significant steric hindrance, protecting the carboxylic acid from unwanted side reactions during the iterative cycles of peptide synthesis.[4]

• Improved Solubility: The hydrophobic nature of the homophenylalanine side chain and the tert-butyl ester can enhance the solubility of the growing peptide chain in the organic solvents commonly used in SPPS, potentially mitigating aggregation issues with certain "difficult sequences."[5]

• Modulation of Biological Activity: The introduction of homophenylalanine can lead to peptides with altered pharmacological profiles, including increased resistance to enzymatic degradation and modified receptor interactions.[1][6]

Experimental Workflow: A Visual Guide

The successful incorporation of Fmoc-L-Hph-OtBu into a peptide sequence follows the well-established iterative cycle of Fmoc-based SPPS. The following diagram illustrates the key steps in this process.

Caption: Iterative cycle of solid-phase peptide synthesis for incorporating Fmoc-L-Hph-OtBu.

Detailed Protocols

The following protocols provide a step-by-step guide for the manual solid-phase synthesis of a peptide containing homophenylalanine tert-butyl ester on a 0.1 mmol scale.

Protocol 1: Single Coupling Cycle for Fmoc-L-Hph-OtBu

This protocol outlines the steps for a single incorporation of Fmoc-L-Hph-OtBu onto a resin-bound peptide with a free N-terminal amine.

1. Resin Preparation and Swelling:

• Place the appropriate resin (e.g., Rink Amide for C-terminal amides, 2-Chlorotrityl chloride for C-terminal acids) with the preceding amino acid already coupled and deprotected in a reaction vessel.[7]
• Swell the resin in N,N-dimethylformamide (DMF) for 30-60 minutes with gentle agitation.[8] Drain the DMF.

2. Fmoc Deprotection:

• Add a 20% solution of piperidine in DMF to the resin.[8]
• Agitate for 5 minutes, then drain.
• Add a fresh portion of the 20% piperidine in DMF solution and agitate for an additional 15-20 minutes.[8]
• Drain the solution and wash the resin thoroughly with DMF (3-5 times), Dichloromethane (DCM) (3 times), and finally DMF (3 times).

3. Coupling of Fmoc-L-Hph-OtBu:

• Activation: In a separate vial, dissolve Fmoc-L-Hph-OtBu (3-5 equivalents relative to resin loading) and a suitable coupling agent (e.g., HATU; 2.9-4.5 equivalents) in DMF.[7] Add a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (6-10 equivalents).[1] Allow the mixture to pre-activate for 1-5 minutes at room temperature.
• Coupling Reaction: Drain the wash solvent from the resin and immediately add the activated Fmoc-L-Hph-OtBu solution.
• Agitate the reaction vessel at room temperature. Due to the potential for steric hindrance from the homophenylalanine side chain, a longer coupling time of 2-4 hours is recommended.[9] For challenging sequences, a double coupling may be necessary to ensure complete reaction.

4. Washing:

• Drain the coupling solution from the resin.
• Wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and by-products.

5. Monitoring the Coupling Reaction (Optional but Recommended):

• Perform a qualitative test, such as the Kaiser test, to check for the presence of free primary amines.[8]
• A negative Kaiser test (beads remain colorless or yellow) indicates complete coupling. A positive test (beads turn dark blue) signifies incomplete coupling, and a second coupling (double coupling) should be performed.[8]

Protocol 2: Final Cleavage and Deprotection

This protocol describes the cleavage of the synthesized peptide from the resin and the simultaneous removal of the tert-butyl ester and other acid-labile side-chain protecting groups.

1. Resin Preparation:

• After the final Fmoc deprotection and washing, thoroughly dry the peptide-resin under vacuum.

2. Cleavage Cocktail Preparation:

• Prepare a cleavage cocktail appropriate for the peptide sequence. A standard and effective cocktail for most peptides is Reagent K: Trifluoroacetic acid (TFA)/water/phenol/thioanisole/1,2-ethanedithiol (EDT) (82.5:5:5:5:2.5 v/v/w/v/v). For peptides containing tryptophan, the use of a scavenger cocktail containing triisopropylsilane (TIS) such as TFA/TIS/H₂O (95:2.5:2.5) is highly recommended to prevent side reactions.[8]

3. Cleavage Reaction:

• In a well-ventilated fume hood, add the cleavage cocktail to the dried peptide-resin (approximately 10 mL per gram of resin).[10]
• Agitate the mixture at room temperature for 2-4 hours.

4. Peptide Precipitation and Collection:

• Filter the resin and collect the filtrate containing the cleaved peptide into a cold solution of diethyl ether.[11]
• A white precipitate of the crude peptide should form.
• Centrifuge the mixture and decant the ether.
• Wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers and cleavage by-products.

5. Drying and Purification:

• Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.
• The crude peptide is now ready for purification by High-Performance Liquid Chromatography (HPLC).

Data Presentation: Coupling Efficiency and Characterization

The efficiency of the coupling reaction is paramount for the synthesis of high-purity peptides. The following table provides expected coupling efficiencies for Fmoc-L-Hph-OtBu under various conditions.

Coupling Reagent	Base	Activation Time (min)	Coupling Time (hr)	Expected Efficiency (%)
HBTU/HOBt	DIPEA	5	2-4	>98
HATU	DIPEA	1-2	1-2	>99
DIC/Oxyma	-	5	2-4	>98

Post-Synthesis Characterization:

The identity and purity of the final peptide should be confirmed using analytical techniques such as:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): To assess the purity of the crude and purified peptide.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized peptide, which will include the mass of the incorporated homophenylalanine residue.[12][13]

Causality and Experimental Choices: A Deeper Dive

The protocols outlined above are based on established principles of solid-phase peptide synthesis, with specific considerations for the incorporation of the unnatural amino acid, homophenylalanine.

• Choice of Coupling Reagent: The use of highly efficient coupling reagents such as HATU is recommended to overcome the potential steric hindrance of the homophenylalanine side chain and ensure a high coupling yield.[4][9]

• Rationale for Scavengers: During the final TFA-mediated cleavage, highly reactive carbocations are generated from the cleavage of the tert-butyl ester and other side-chain protecting groups. Scavengers like TIS, water, and EDT are crucial to trap these reactive species and prevent the modification of sensitive amino acid residues such as tryptophan and methionine.[8]

• Monitoring is Key: The Kaiser test provides a rapid and reliable method to assess the completion of the coupling reaction. For sterically hindered amino acids like homophenylalanine, incomplete coupling is a potential risk, and monitoring allows for immediate intervention (e.g., double coupling) to prevent the formation of deletion peptides.[8]

Diagram of Final Cleavage and Deprotection

The final step of releasing the synthesized peptide is a critical process involving the simultaneous cleavage from the solid support and removal of all protecting groups.

Sources

• 1. Synthesis of Novel Peptides Using Unusual Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fmoc / t-Bu Solid Phase Synthesis - Sunresin [seplite.com]
• 3. chempep.com [chempep.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Frontiers | Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides [frontiersin.org]
• 6. Structure-guided steric hindrance engineering of Bacillus badius phenylalanine dehydrogenase for efficient l-homophenylalanine synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.uci.edu [chem.uci.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 10. renyi.hu [renyi.hu]
• 11. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 12. Identification of Homophenylalanine Biosynthetic Genes from the Cyanobacterium Nostoc punctiforme PCC73102 and Application to Its Microbial Production by Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 13. iosrjournals.org [iosrjournals.org]

Synthesis of Benazepril intermediate using homophenylalanine ester

Application Note: Advanced Synthesis of Benazepril Intermediates via Homophenylalanine Ester Coupling

Introduction & Mechanistic Rationale

Benazepril is a highly potent angiotensin-converting enzyme (ACE) inhibitor widely utilized in the management of hypertension. The critical structural challenge in the synthesis of benazepril lies in establishing the

-stereocenter configuration at the junction of the benzazepine core and the aliphatic side chain[1].

To achieve this, L-homophenylalanine ethyl ester (LHPE) serves as an indispensable chiral pool reagent. By leveraging the pre-existing

-configuration of LHPE, process chemists can dictate the stereochemical outcome of the coupling reaction. In this application note, I detail two highly efficient, field-proven methodologies for synthesizing the key benazepril intermediate:

• Nucleophilic Substitution coupled with Dynamic Kinetic Resolution (DKR) : The industry standard for robust, large-scale manufacturing[2].

• Asymmetric Aza-Michael Addition : A sophisticated, kinetically controlled alternative that bypasses traditional halogenated intermediates[1].

Mechanistic Pathways & Workflow

The logic governing these two pathways represents a dichotomy between thermodynamic and kinetic control.

Route A (DKR) relies on thermodynamic equilibration. The nucleophilic substitution initially yields a ~1:1 mixture of

and diastereomers[3]. However, the labile proton on the benzazepinone ring allows for base-catalyzed epimerization. Because the -isomer is significantly less soluble in the chosen solvent matrix, it selectively crystallizes, driving the equilibrium entirely toward the desired product[4].

Route B (Aza-Michael) relies on kinetic control. The pre-existing stereocenter on LHPE directs the facial attack of the amine onto the Michael acceptor (an enoic ester). The transition state geometry, heavily influenced by solvent polarity, dictates the final diastereomeric ratio (d.r.)[5].

Synthesis workflows for Benazepril intermediates via Substitution/DKR and Aza-Michael routes.

Quantitative Data & Optimization

In the Aza-Michael approach, the stereoselectivity is highly sensitive to the solvent environment. Protic solvents engage in competitive hydrogen bonding with the enoic ester's carbonyl oxygen, loosening the transition state and eroding facial selectivity. Conversely, non-polar, aprotic environments enforce a tightly organized cyclic transition state, maximizing the d.r.[1].

Table 1: Solvent Effects on Diastereoselectivity in Aza-Michael Addition [5]

Solvent	Reaction Time (h)	Total Yield (%)	Diastereomeric Ratio (d.r. )
Dichloromethane (DCM)	17	96.0	4.20 : 1
Acetonitrile	26	99.0	3.75 : 1
Ethanol	18	98.0	2.15 : 1
Isopropanol	16	98.8	1.91 : 1
Xylene	16	99.3	1.88 : 1

Insight: DCM is the optimal solvent, providing the highest stereoselectivity without compromising the overall chemical yield.

Experimental Protocols

Protocol A: Nucleophilic Substitution & Dynamic Kinetic Resolution (DKR)

Objective: Synthesis of

-3-[(1'-(ethoxycarbonyl)-3'-phenylpropyl)amino]-2,3,4,5-tetrahydro-2-oxo-1H-benzazepine[4].

Materials:

• 3-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one (17.68 g)

• L-Homophenylalanine ethyl ester (LHPE) free base (19.91 g)

• Sodium bicarbonate (

  , 6.84 g)

• Tetra-n-butylammonium bromide (TBAB, 1.19 g)

• N,N-dimethylacetamide (DMAc, 40 mL)

Step-by-Step Methodology:

• Reactor Charging: Under a nitrogen atmosphere, charge a clean, dry reaction vessel with

  , TBAB, 3-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one, and DMAc[4].

• Amine Addition: Add the LHPE free base to the suspension.

  • Causality Note: TBAB acts as a phase-transfer catalyst. It solubilizes the inorganic bicarbonate into the organic DMAc phase, dramatically accelerating the deprotonation of the secondary amine without requiring harsh, degradation-inducing conditions[4].

• Coupling: Heat the mixture to 40–50 °C with continuous stirring for 24 hours.

• Workup: Cool the mixture to room temperature. Filter off the inorganic salts and partition the filtrate between water and ethyl acetate. Concentrate the organic layer to yield a diastereomeric mixture of the intermediate.

• Epimerization (DKR): Dissolve the crude mixture in

  -xylene. Heat to reflux in the presence of a catalytic base. The -isomer will epimerize at the position to the -isomer, which continuously crystallizes out of the hot solution[3].

Self-Validation Checkpoint: This DKR protocol is a self-validating system. In a classical kinetic resolution, the maximum theoretical yield of one enantiomer/diastereomer is capped at 50%. If the epimerization conditions are successful, the isolated yield of the

-diastereomer will physically exceed this 50% limit (often reaching >85%), providing real-time macroscopic validation of the microscopic epimerization kinetics.

Protocol B: Asymmetric Aza-Michael Addition

Objective: Asymmetric synthesis of

-2-(1-(methoxycarbonyl)-3-(2-nitrophenyl)-3-oxopropylamino)-4-phenylbutyric acid ethyl ester[1].

Materials:

• 4-(2-nitrophenyl)-4-oxo-but-2-enoic acid methyl ester (10 mmol, 2.35 g)

• L-Homophenylalanine ethyl ester (LHPE) (11 mmol, 2.28 g)

• Anhydrous Dichloromethane (DCM, 20 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask and purge with argon.

• Reaction: Charge the flask with the enoic acid methyl ester and LHPE, followed by 20 mL of anhydrous DCM[1].

• Incubation: Stir the mixture at ambient temperature (25 °C) for 17 hours[5].

• Isolation: Concentrate the reaction mixture under reduced pressure to yield the crude product.

• Purification: Purify via silica gel chromatography (Hexanes/Ethyl Acetate) to isolate the pure aza-Michael adduct as a mixture of two diastereomers (d.r. 4.20:1)[5].

Self-Validation Checkpoint: This protocol validates its own anhydrous integrity. The presence of moisture or protic impurities in the DCM will immediately manifest as a measurable drop in the HPLC-determined diastereomeric ratio (falling from >4.0:1 towards ~2.0:1), providing an instant diagnostic readout of solvent quality.

References

• Title : Formal Synthesis of the ACE Inhibitor Benazepril·HCl via an Asymmetric Aza-Michael Reaction Source : Molecules, 2006, 11(8), 641-648. URL :[Link]

• Title: Kinetic resolution of a intermediate useful in the production of benazepril and analogues thereof (Patent EP1406882B1)
• Title: Synthesis method of benazepril intermediate and benazepril hydrochloride (Patent CN110835319A)

Sources

• 1. Formal Synthesis of the ACE Inhibitor Benazepril·HCl via an Asymmetric Aza-Michael Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN110835319A - Synthesis method of benazepril intermediate and benazepril hydrochloride - Google Patents [patents.google.com]
• 3. AU2002354753B2 - Kinetic resolution of a intermediate useful in the production of benazepril and analogues thereof - Google Patents [patents.google.com]
• 4. data.epo.org [data.epo.org]
• 5. researchgate.net [researchgate.net]

Application Note: Orthogonal Protection Strategy Using Fmoc and tert-Butyl Esters in Solid-Phase Peptide Synthesis (SPPS)

Introduction to Orthogonal Protection

Solid-Phase Peptide Synthesis (SPPS) fundamentally relies on the sequential, stepwise addition of amino acids to an insoluble polymeric support. The current gold standard for this process is the Fmoc/tBu orthogonal protection strategy , which has entirely superseded the older Boc/Bzl methodology due to its operational safety and preservation of peptide structural integrity by avoiding highly toxic, corrosive hydrofluoric acid (HF)[1].

Orthogonality in chemical synthesis dictates that multiple protecting groups can be removed by completely independent chemical mechanisms, in any order, without affecting one another[2]. In the Fmoc/tBu paradigm, the temporary N-alpha protecting group (Fmoc) is base-labile, while the semi-permanent side-chain protecting groups (tBu) and the resin linker are acid-labile[1]. This dual-mechanism approach allows for the repetitive unmasking of the growing peptide chain under mild basic conditions without prematurely liberating sensitive functional side chains[3].

Mechanistic Causality: The Chemistry of Deprotection

Understanding the exact molecular causality behind deprotection is critical for optimizing yields and preventing catastrophic side reactions during synthesis.

Fmoc Deprotection (Base-Induced β-Elimination)

The 9-fluorenylmethoxycarbonyl (Fmoc) group is removed via a base-catalyzed β-elimination mechanism[4]. A secondary amine—typically 20% piperidine in N,N-dimethylformamide (DMF)—is utilized to abstract the highly acidic proton located on the fluorenyl ring system[3]. This abstraction initiates the collapse of the protecting group, releasing carbon dioxide and a highly reactive electrophile known as dibenzofulvene.

Crucially, piperidine serves a dual, causal role in this step: it acts as the base to initiate cleavage, and it acts as a nucleophile to 3, forming a stable dibenzofulvene-piperidine adduct[3]. If left unscavenged, dibenzofulvene would irreversibly re-alkylate the newly liberated N-terminal amine, terminating chain elongation.

tBu Deprotection (Acidolysis & Carbocation Scavenging)

Conversely, the tert-butyl (tBu) ester and ether groups protecting the amino acid side chains are completely stable to piperidine but are highly susceptible to acidolysis[5]. Global deprotection and resin cleavage are achieved simultaneously using high concentrations of trifluoroacetic acid (TFA). The acidolysis of tBu groups generates highly reactive tert-butyl carbocations. If these electrophilic species are not immediately quenched, they will permanently alkylate electron-rich side chains (such as Cysteine, Methionine, Tryptophan, and Tyrosine)[4]. Therefore, the addition of nucleophilic scavengers to the TFA cocktail is a strict mechanistic necessity[4].

Caption: Logical mechanism of Fmoc/tBu orthogonal protection in peptide synthesis.

Quantitative Data: Cleavage Cocktail Selection

The selection of the final TFA cleavage cocktail must be tailored to the specific amino acid sequence to ensure total carbocation quenching. Table 1 summarizes standard formulations.

Table 1: Quantitative Ratios and Causality of TFA Cleavage Cocktails

Cleavage Cocktail	Composition (v/v)	Target Application	Mechanistic Causality
Standard	95% TFA, 2.5% TIS, 2.5% H₂O	General peptides lacking highly reactive side chains.	Triisopropylsilane (TIS) and H₂O act as nucleophiles to quench tert-butyl carbocations, preventing re-alkylation.
Reagent K	82.5% TFA, 5% Phenol, 5% H₂O, 5% Thioanisole, 2.5% EDT	Peptides containing multiple Cys, Met, Trp, or Tyr residues.	Ethanedithiol (EDT) and thioanisole specifically prevent the alkylation and oxidation of vulnerable sulfur-containing residues.

Self-Validating Experimental Protocol

The following methodology outlines a standard 0.1 mmol scale manual synthesis cycle[5]. To ensure absolute trustworthiness, this protocol integrates the Kaiser Test as a mandatory self-validating checkpoint. The system loops back to the coupling phase if validation fails, preventing the propagation of deletion sequences[5].

Caption: Iterative workflow of Fmoc/tBu solid-phase peptide synthesis (SPPS).

Step-by-Step Methodology

• Resin Preparation & Swelling: Place 0.1 mmol of Fmoc-AA-loaded resin (e.g., Rink Amide resin) into a fritted reaction vessel.6 with gentle agitation to expand the polymer matrix and maximize reagent accessibility[6]. Drain the solvent.

• Fmoc Deprotection: Add 5 mL of 20% piperidine in DMF to the resin. Agitate for 5 minutes, drain, and repeat with a fresh 5 mL aliquot for 10-20 minutes to ensure complete β-elimination[6].

• Washing: Wash the resin thoroughly with DMF (5 × 5 mL, 1 minute each) to completely remove residual piperidine and the dibenzofulvene-piperidine adduct prior to coupling[6].

• Amino Acid Coupling: Dissolve 0.4 mmol (4 equivalents) of the incoming Fmoc-AA(tBu)-OH and 0.4 mmol of coupling reagent (e.g., HBTU) in 4 mL of DMF. Add 0.8 mmol (8 equivalents) of N,N-diisopropylethylamine (DIPEA) to activate the carboxyl group[6]. Add this mixture to the resin and agitate for 1-2 hours at room temperature.

• Self-Validation (Kaiser Test): Extract 5-10 resin beads and place them in a small glass tube. Add 2 drops each of ninhydrin, phenol, and potassium cyanide solutions. 5[5].

  • Negative Result (Yellow/Colorless Beads): Indicates complete coupling (absence of free primary amines). Proceed to Step 6.

  • Positive Result (Dark Blue Beads): Indicates incomplete coupling. System Halt: Re-subject the resin to Step 4 using fresh reagents or a more reactive coupling chemistry (e.g., HATU) to prevent sequence deletion[5].

• Global Cleavage & Deprotection: After the final Fmoc removal and washing, wash the resin with dichloromethane (DCM) and dry under vacuum. Add 10 mL of the appropriate TFA cleavage cocktail (see Table 1).5[5].

• Precipitation & Recovery: Filter the cleavage solution directly into 50 mL of ice-cold (0°C) diethyl ether. A white precipitate of the crude, fully deprotected peptide will form[5]. Centrifuge, wash the pellet twice with cold ether, and dry under vacuum.

Troubleshooting and Optimization

• Aspartimide Formation: Sequences containing Asp(OtBu)-Gly or Asp(OtBu)-Ser are highly susceptible to base-catalyzed ring closure during repeated piperidine treatments, leading to aspartimide formation and subsequent epimerization[4]. To mitigate this, add 0.1 M formic acid to the piperidine solution or utilize backbone-protecting groups like Hmb (2-hydroxy-4-methoxybenzyl)[4].

• Sequence Aggregation: Hydrophobic sequences can aggregate via inter-chain hydrogen bonding, causing incomplete deprotection and coupling[4]. This can be disrupted by incorporating pseudoproline dipeptides, utilizing elevated temperatures (microwave-assisted SPPS), or substituting piperidine with the stronger, non-nucleophilic base7 for stubborn Fmoc removal[7].

References

• Benchchem. "Application Notes and Protocols for Fmoc/tBu Solid-Phase Peptide Synthesis of Complex Peptides."
• AAPPTec. "Overview of Solid Phase Peptide Synthesis."
• Benchchem. "A Technical Guide to Fmoc-Thr(tBu)
• Digital CSIC. "Greening Fmoc/tBu Solid-Phase Peptide Synthesis."
• ChemPep. "Fmoc Solid Phase Peptide Synthesis."
• AAPPTec. "SYNTHESIS NOTES."
• AiFChem. "Solid-Phase Peptide Synthesis (SPPS): The Cornerstone of Modern Macrocyclic and Therapeutic Design."

Sources

• 1. digital.csic.es [digital.csic.es]
• 2. Solid-Phase Peptide Synthesis (SPPS): The Cornerstone of Modern Macrocyclic and Therapeutic Design - AiFChem [aifchem.com]
• 3. peptide.com [peptide.com]
• 4. chempep.com [chempep.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]

Application Note: Solvent Selection and Optimization for Coupling H-HoPhe-OtBu·HCl with Carboxylic Acids

Executive Summary

The synthesis of peptidomimetics and active pharmaceutical ingredients (APIs) frequently requires the incorporation of unnatural amino acids such as homophenylalanine (HoPhe). When utilizing the C-terminally protected building block H-HoPhe-OtBu·HCl (Homophenylalanine tert-butyl ester hydrochloride), chemists face a unique set of physicochemical challenges. Because the amine is locked as a hydrochloride salt, the choice of solvent dictates not only the thermodynamic stability of the coupling transition state but also the solubility of the salt, the efficiency of its neutralization, and the overall green chemistry profile of the process.

This application note provides a comprehensive, causality-driven guide to selecting the optimal solvent for coupling H-HoPhe-OtBu·HCl with generic carboxylic acids (R-COOH), transitioning from traditional hazardous solvents to modern, sustainable alternatives.

Mechanistic Causality in Solvent Selection

As a Senior Application Scientist, it is critical to look beyond standard operating procedures and understand why a solvent succeeds or fails in a specific micro-environment.

The Hydrochloride Salt Challenge

H-HoPhe-OtBu·HCl is a highly crystalline, polar salt. For amide bond formation to occur, the free amine must be liberated in situ using a non-nucleophilic tertiary amine base, typically N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM)[1].

• Causality: If a low-polarity solvent like Dichloromethane (DCM) is used, the resulting DIPEA·HCl byproduct often precipitates, potentially trapping unreacted starting materials in the solid matrix and stalling the reaction. Conversely, highly polar aprotic solvents like N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) keep both the starting materials and the resulting amine salts fully solvated, ensuring a homogeneous reaction mixture and rapid kinetics.

Transition State Stabilization vs. Epimerization

Amide coupling proceeds via an activated ester intermediate (e.g., an OAt or OBt ester when using HATU or EDC/HOBt).

• Causality: Polar solvents (DMF, NMP) lower the activation energy by stabilizing the charge-separated transition state during the nucleophilic attack of the HoPhe amine. However, this same polarity increases the acidity of the α-proton on the activated R-COOH, raising the risk of epimerization (racemization). If the carboxylic acid partner is highly prone to epimerization, switching to a lower-polarity solvent like DCM or Tetrahydrofuran (THF) restricts the formation of the oxazolone intermediate, preserving stereochemical integrity at the cost of reaction speed.

The Shift to Sustainable (Green) Solvents

DMF and NMP are classified as Substances of Very High Concern (SVHC) under European REACH regulations due to their reprotoxicity. Recent advancements in peptide chemistry have validated 2-Methyltetrahydrofuran (2-MeTHF) and binary mixtures (e.g., DMSO/EtOAc) as highly effective, sustainable replacements[2].

• Causality: 2-MeTHF offers a unique balance: it possesses sufficient polarity to drive the coupling reaction and dissolve the DIC/Oxyma Pure coupling cocktail, yet it is immiscible with water, allowing for direct liquid-liquid extraction without requiring a solvent swap during workup[3].

Quantitative Solvent Profiling

The following table summarizes the physicochemical parameters and performance metrics of various solvents specifically for H-HoPhe-OtBu·HCl couplings.

Solvent	Dielectric Constant (ε)	HCl Salt Solubility	Epimerization Risk	Green Chemistry Status	Recommended Coupling System
DMF	36.7	Excellent	Moderate	SVHC (Restricted)	HATU / DIPEA
DCM	8.9	Poor	Low	Hazardous	EDC·HCl / HOBt
2-MeTHF	6.9	Moderate	Low	Recommended (Green)	DIC / Oxyma Pure
DMSO/EtOAc	~25 (Mixed)	Good	Moderate	Recommended (Green)	COMU / DIPEA

Logical Decision Workflow

To streamline process development, utilize the following decision matrix to select the appropriate solvent system based on your specific synthetic constraints.

Decision tree for selecting the optimal coupling solvent for H-HoPhe-OtBu·HCl.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Visual cues and specific analytical checks are embedded within the steps to ensure the chemist can verify the success of the reaction in real-time.

Protocol A: Traditional High-Efficiency Coupling (DMF / HATU)

Best for: Unhindered acids, rapid library synthesis, and cases where maximum solubility is required.

Reagents:

• R-COOH (1.0 equiv)

• H-HoPhe-OtBu·HCl (1.1 equiv)

• HATU (1.1 equiv)

• DIPEA (3.0 equiv) — Note: 1.0 equiv is consumed neutralizing the HCl salt, 2.0 equiv are required for HATU activation[1].

• Anhydrous DMF (0.2 M relative to R-COOH)

Step-by-Step Methodology:

• Pre-Activation: Dissolve R-COOH and HATU in anhydrous DMF. Add 2.0 equiv of DIPEA.

  • Self-Validation Check: The solution will immediately transition to a pale yellow color. This visual cue confirms the formation of the active HOAt ester. Stir for 5 minutes.

• Salt Neutralization & Coupling: In a separate vial, suspend H-HoPhe-OtBu·HCl in a minimal amount of DMF and add 1.0 equiv of DIPEA to liberate the free amine. Add this solution to the pre-activated acid mixture.

• Monitoring: Stir at room temperature for 1–2 hours.

  • Self-Validation Check: Spot the reaction on a TLC plate and stain with Ninhydrin. The primary amine of HoPhe will initially stain a deep purple/brown. The complete disappearance of this spot indicates full conversion.

• Workup: Dilute the reaction with Ethyl Acetate (10x volume). Wash sequentially with 1N HCl (3x) to remove excess DIPEA and unreacted amine, followed by saturated aqueous NaHCO₃ (3x) to remove unreacted acid and the HOAt byproduct. Wash with brine, dry over Na₂SO₄, and concentrate.

Protocol B: Sustainable Green Coupling (2-MeTHF / DIC / Oxyma Pure)

Best for: Scale-up, REACH compliance, and environmentally conscious process chemistry.

Reagents:

• R-COOH (1.0 equiv)

• H-HoPhe-OtBu·HCl (1.05 equiv)

• Oxyma Pure (1.1 equiv)

• DIC (N,N'-Diisopropylcarbodiimide) (1.1 equiv)

• DIPEA (1.2 equiv)

• 2-MeTHF (0.2 M relative to R-COOH)

Step-by-Step Methodology:

• Solvation & Neutralization: Suspend H-HoPhe-OtBu·HCl and R-COOH in 2-MeTHF. Add DIPEA (1.2 equiv).

  • Causality: Unlike HATU, DIC does not require a base for activation. The DIPEA here is strictly to neutralize the HCl salt and buffer the acidic Oxyma Pure[2].

• Activation: Add Oxyma Pure, followed by the dropwise addition of DIC.

• Monitoring & Visual Validation: Stir at room temperature for 2–4 hours.

  • Self-Validation Check: As the dehydration proceeds, Diisopropylurea (DIU) will precipitate out of the 2-MeTHF solution as a fine white solid[4]. The steady accumulation of this precipitate is a direct, visual confirmation that the coupling is actively occurring.

• Workup: Filter the reaction mixture through a Celite pad to remove the DIU byproduct. Because 2-MeTHF is immiscible with water, the filtrate can be directly transferred to a separatory funnel. Wash with 1N HCl, saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate under reduced pressure.

References

• Replacing DMF in solid-phase peptide synthesis: varying the composition of green binary solvent mixtures as a tool to mitigate common side-reactions. RSC Green Chemistry (2021).[Link]

• Green Solid-Phase Peptide Synthesis 2. 2-Methyltetrahydrofuran and Ethyl Acetate for Solid-Phase Peptide Synthesis under Green Conditions. ACS Sustainable Chemistry & Engineering (2016).[Link]

• An Optimized Scalable Fully Automated Solid-Phase Microwave-Assisted cGMP-Ready Process for the Preparation of Eptifibatide. Organic Process Research & Development (2020).[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Improving yield of tert-butyl 2-amino-4-phenylbutanoate synthesis

Answering the user's request.## Technical Support Center: Synthesis of tert-Butyl 2-amino-4-phenylbutanoate

Welcome to the technical support guide for the synthesis of tert-butyl 2-amino-4-phenylbutanoate, a key building block in the development of various pharmaceutical agents. This document provides in-depth troubleshooting advice and answers to frequently asked questions, designed for researchers, chemists, and drug development professionals. Our goal is to help you navigate common experimental challenges and significantly improve the yield and purity of your target compound.

Overview of Synthetic Strategies

The synthesis of tert-butyl 2-amino-4-phenylbutanoate primarily follows two strategic pathways:

• Direct Esterification: This approach involves the direct reaction of 2-amino-4-phenylbutanoic acid with a tert-butylating agent under strong acidic conditions. While direct, this route can be plagued by side reactions due to the unprotected amine group.

• Protect-Esterify-Deprotect Sequence: A more controlled and often higher-yielding strategy involves first protecting the amino group with a tert-butoxycarbonyl (Boc) group. The resulting N-Boc protected acid is then esterified, followed by the removal of the Boc group if the free amine ester is the final target. For many applications, the N-Boc protected ester is the desired intermediate.

The following diagram illustrates these primary synthetic routes.

Caption: Primary synthetic routes to tert-butyl 2-amino-4-phenylbutanoate.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Question 1: My reaction yield is very low (<40%) when attempting direct esterification of 2-amino-4-phenylbutanoic acid with isobutylene and sulfuric acid. What is going wrong?

Answer: This is a common issue with the direct esterification of amino acids. The low yield can typically be attributed to several factors:

• Cause 1: Poor Solubility & Competing Reactions: Free amino acids often have poor solubility in the non-polar organic solvents required for this reaction. Furthermore, the unprotected nucleophilic amino group can react with the tert-butyl carbocation generated under acidic conditions, leading to N-alkylation and other side products.[1][2]

• Cause 2: Inefficient Carbocation Generation: The traditional method of bubbling isobutylene gas through the reaction mixture can be inefficient and difficult to control, leading to incomplete reaction.[3] Using a liquid source of the tert-butyl group, such as tert-butyl acetate, often provides more consistent results.[4]

• Cause 3: Catalyst Deactivation: The basic amino group can partially neutralize the acid catalyst, reducing its effectiveness.

Solutions & Recommendations:

• Adopt a Protection Strategy: The most reliable solution is to first protect the amino group. By synthesizing Boc-(S)-2-amino-4-phenylbutanoic acid , you eliminate the competing N-alkylation side reaction and improve the solubility of the starting material in organic solvents. This intermediate is commercially available or can be readily synthesized.[5][6]

• Switch to an Alternative tert-Butyl Source: Use tert-butyl acetate as both the solvent and the tert-butylating agent. This method, often catalyzed by a strong acid like perchloric acid (HClO₄), avoids the need for handling isobutylene gas and can lead to higher yields.[3][7]

• Use a More Advanced Catalyst System: Recent literature has shown that bis(trifluoromethanesulfonyl)imide (Tf₂NH) can be a highly effective catalyst for the direct tert-butylation of free amino acids in tert-butyl acetate.[3][8][9] This system acts as a strong acid and also forms a salt with the amino group, enhancing solubility and leading to faster reactions and higher yields.[3][8]

Question 2: I have successfully protected the amino acid with a Boc group, but the subsequent esterification with tert-butanol and a coupling agent (like DCC/DMAP) is still low-yielding. Why?

Answer: While DCC (Dicyclohexylcarbodiimide) and DMAP (4-Dimethylaminopyridine) are excellent for forming methyl or ethyl esters, they are notoriously inefficient for creating sterically hindered esters like tert-butyl esters.

• Cause: Steric Hindrance: The bulky nature of the tert-butanol nucleophile makes it difficult for it to attack the activated carboxylic acid intermediate. This steric clash is the primary reason for the low efficiency of standard coupling-agent-based esterifications for this specific transformation.[1]

Solutions & Recommendations:

• Acid-Catalyzed Esterification is Preferred: For tert-butyl esters, acid-catalyzed methods are far more effective. The mechanism involves the formation of a tert-butyl carbocation, which is then trapped by the carboxylic acid. This bypasses the sterically hindered nucleophilic attack.

• Optimized Protocol: The recommended method is the reaction of your Boc-(S)-2-amino-4-phenylbutanoic acid with tert-butyl acetate in the presence of a strong acid catalyst.

Method	Catalyst	tert-Butyl Source	Typical Yields	Pros	Cons
Traditional Direct	H₂SO₄	Isobutylene (gas)	30-60%	Inexpensive	Inefficient gas handling, side reactions.[2]
Improved Direct	Tf₂NH	tert-Butyl Acetate	70-90%	High yield, fast, safe.[3][8]	Catalyst is more expensive.
Protected Acid	HClO₄	tert-Butyl Acetate	80-95%	High yield, clean reaction.[7]	Requires pre-protection; HClO₄ is hazardous.[3]
Protected Acid	Boron trifluoride etherate	tert-Butanol	Good yields	Effective	Reagent can be moisture-sensitive.[10]

Question 3: My reaction seems to work, but I am struggling to purify the final product, tert-butyl 2-amino-4-phenylbutanoate. What are the best practices?

Answer: Purification can indeed be challenging. The product can be an oil or a low-melting solid, and residual starting materials or byproducts may complicate the process.

Solutions & Recommendations:

• Aqueous Work-up: After the reaction, a careful aqueous work-up is critical.

  • If you used a protection strategy and your product is the Boc-protected ester , wash the organic layer with a mild base (e.g., saturated NaHCO₃ solution) to remove any unreacted Boc-amino acid, followed by a brine wash.

  • If you performed a direct esterification to get the free amine ester , you will need to neutralize the acid catalyst. Carefully add a base like Na₂CO₃ or NaOH solution until the aqueous layer is basic (pH ~9). Then, extract the product into an organic solvent like dichloromethane or ethyl acetate.[7]

• Silica Gel Column Chromatography: This is the most effective method for achieving high purity.[11]

  • Eluent System: A gradient of ethyl acetate in hexanes is typically effective. For the Boc-protected ester, start with a low polarity (e.g., 5-10% EtOAc in hexanes) and gradually increase the polarity. For the free amine ester, a slightly more polar system, potentially with a small amount of triethylamine (~0.5%) added to the eluent, can prevent streaking on the column.

  • Monitoring: Use TLC to track the separation, staining with ninhydrin (for the free amine) or potassium permanganate.

Frequently Asked Questions (FAQs)

Q: What is the most reliable, high-yield method for a first-time synthesis on a lab scale?

A: The two-step process of first protecting the amino acid with Boc₂O and then performing an acid-catalyzed esterification using tert-butyl acetate and a strong acid catalyst (like HClO₄ or Tf₂NH) is the most robust and highest-yielding method.[3][7] It offers the best control over side reactions.

Q: How do I remove the Boc protecting group from the ester product if I need the free amine?

A: The Boc group is easily removed under acidic conditions.[12][] Dissolving the Boc-protected ester in a solvent like dichloromethane (DCM) and treating it with trifluoroacetic acid (TFA) (e.g., 20-50% TFA in DCM) for 1-2 hours at room temperature is typically sufficient.[14] Alternatively, using 1-2 M HCl in an organic solvent like dioxane is also effective and can prevent potential trifluoroacetylation side reactions.[1][]

Q: Can racemization occur during these procedures?

A: For the acid-catalyzed esterification of an N-Boc protected amino acid, racemization at the alpha-carbon is generally not a significant concern. The conditions are not basic, and intermediates that would facilitate racemization, like oxazolones, are not readily formed.[1] One study using a Tf₂NH-catalyzed method confirmed that no racemization occurred.[3]

Q: How can I monitor the progress of my esterification reaction?

A: Thin-Layer Chromatography (TLC) is the best method. Use a silica gel plate and an appropriate eluent (e.g., 30% ethyl acetate in hexanes). The starting Boc-amino acid will have a low Rf (it will stick to the baseline), while the product ester will be much less polar and have a higher Rf. Visualizing the spots under a UV lamp and/or with a potassium permanganate stain will show the consumption of starting material and the formation of the product.

Detailed Experimental Protocols

Protocol 1: Synthesis of Boc-(S)-2-amino-4-phenylbutanoic acid

This protocol is a standard procedure for the N-protection of the starting amino acid.

• Dissolve (S)-2-amino-4-phenylbutanoic acid (1.0 eq) in a 1:1 mixture of dioxane and 10% aqueous sodium carbonate solution.

• Cool the solution to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) portion-wise while stirring vigorously.

• Allow the reaction to warm to room temperature and stir overnight.

• Remove the dioxane under reduced pressure using a rotary evaporator.

• Wash the remaining aqueous solution with ethyl acetate to remove any unreacted Boc₂O.

• Cool the aqueous layer to 0 °C and acidify to pH 2-3 with a cold, dilute solution of HCl or KHSO₄.

• Extract the product into ethyl acetate (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the white solid product. Purity can be checked by NMR.

Protocol 2: Synthesis of tert-Butyl N-Boc-2-amino-4-phenylbutanoate via Perchloric Acid Catalysis

This protocol is a high-yield method adapted from the literature.[7] Caution: Perchloric acid is a strong oxidizing agent and potentially explosive. Handle with extreme care behind a blast shield.

• Suspend Boc-(S)-2-amino-4-phenylbutanoic acid (1.0 eq) in tert-butyl acetate (serving as solvent and reagent, ~5-10 volumes).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add 70% perchloric acid (HClO₄, 1.5 eq) dropwise. The mixture should become a clear solution.

• Allow the reaction to warm to room temperature and stir for 48 hours. Monitor by TLC until the starting material is consumed.

• Carefully pour the reaction mixture into a separatory funnel containing cold water.

• Wash the organic layer with 1.0 N HCl, followed by water.

• Neutralize any remaining acid by washing with saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product, which can then be purified by column chromatography.

Caption: Troubleshooting flowchart for low yield issues in the synthesis.

References

• ResearchGate. (n.d.). Convenient Preparation of tert-Butyl Amino Acid Esters from tert-Butanol. Retrieved from [Link]

• Google Patents. (2003). Process for preparing amino acid tert-butyl ester hydrochloric acid salts. WO2003053909A1.

• ChemSynthesis. (2025). 2-amino-4-phenylbutanoic acid. Retrieved from [Link]

• Esterification of an Unnatural Amino Acid Structurally Deviating from Canonical Amino Acids Promotes Its Uptake and Incorporation into Proteins in Mammalian Cells. PMC. Retrieved from [Link]

• MDPI. (2023). tert-Butyl 2-Amino-3-cyano-5-oxo-4-phenyl-5,7-dihydropyrano[2,3-c]pyrrole-6(4H)-carboxylate. Retrieved from [Link]

• Organic Syntheses. (n.d.). An Efficient and Scalable Ritter Reaction for the Synthesis of t-Butyl Amides. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (2024). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• ResearchGate. (2017). How do you esterify a N-Boc protected amino acid?. Retrieved from [Link]

• PubChem. (n.d.). (2S)-2-(((tert-butoxy)carbonyl)amino)-4-phenylbutanoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of L-HPA from 2-oxo-4-phenylbutanoic acid catalyzed by.... Retrieved from [Link]

• Google Patents. (1991). Process for resolving 2-amino-4phenyl-butane. HUT56050A.

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Reddit. (2022). Synthesizing tertiary-butylesters of BOC-amino acids. Retrieved from [Link]

• ResearchGate. (2019). Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate. Retrieved from [Link]

• ResearchGate. (2023). tert-Butyl 2-Amino-3-cyano-5-oxo-4-phenyl-5,7-dihydropyrano[2,3-c]pyrrole-6(4H)-carboxylate. Retrieved from [Link]

• Chemistry Steps. (2023). Boc Protecting Group for Amines. Retrieved from [Link]

• PubChem. (n.d.). (S)-2-amino-4-phenylbutanoic acid. Retrieved from [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• Semantic Scholar. (2022). Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. Retrieved from [Link]

• ResearchGate. (2016). Please suggest me a best recent method of esterification of N-Boc-Amino Acids?. Retrieved from [Link]

• Organic Syntheses. (n.d.). L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-. Retrieved from [Link]

• Digital Commons at Buffalo State. (2021). Synthesis of Library of N-t-boc Amino ester. Retrieved from [Link]

Sources

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• 2. WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts - Google Patents [patents.google.com]
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• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. (S)-2-(Boc-amino)-4-phenylbutyric acid, 98% 1 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
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• 14. reddit.com [reddit.com]

Preventing racemization of homophenylalanine tert-butyl ester

A Guide to Preventing and Troubleshooting Racemization

Welcome to the Technical Support Center. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth technical information and practical solutions for preventing the racemization of homophenylalanine tert-butyl ester during synthetic procedures. As Senior Application Scientists, we have consolidated field-proven insights and authoritative data to help you maintain the stereochemical integrity of your compounds.

Troubleshooting Guide: Rapid-Response Q&A

This section addresses specific experimental issues related to the racemization of homophenylalanine tert-butyl ester.

Q1: My chiral HPLC analysis shows a significant percentage of the D-isomer in my homophenylalanine tert-butyl ester product after a peptide coupling reaction. What is the most likely cause?

A: The most common cause of racemization during peptide coupling is the activation of the carboxylic acid group, which makes the α-proton more acidic and susceptible to abstraction by a base.[1][2] This leads to the formation of a planar enolate or an oxazolone intermediate, which can be protonated from either face, resulting in a loss of stereochemical purity.[3]

Immediate Troubleshooting Steps:

• Review the Base: Strong, non-sterically hindered bases like triethylamine (TEA) or even N,N-diisopropylethylamine (DIPEA) can significantly promote racemization.[4][5] The basicity and steric hindrance of the base used play a crucial role.[4]

• Examine the Coupling Reagent: Carbodiimide reagents (DCC, EDC) are known to cause significant racemization if used without suppressing additives.[5][6] Uronium/aminium salts (HBTU, HATU) are generally more efficient but can still lead to racemization with sensitive amino acids.[5][7]

• Check the Reaction Temperature: Elevated temperatures accelerate the rate of racemization.[5]

Q2: I am using a standard carbodiimide coupling protocol with DIPEA as the base. How can I modify this to minimize racemization?

A: To mitigate racemization in carbodiimide-mediated couplings, the incorporation of additives is critical. These additives react with the activated intermediate to form a new active ester that is less prone to racemization.[6][8]

Recommended Modifications:

• Incorporate Additives: Always use racemization-suppressing additives like 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma Pure) when using carbodiimides.[5][6][9] The use of HOBt with a carbodiimide has been shown to be effective in suppressing epimerization.[10]

• Consider a Weaker, More Hindered Base: If possible, switch from DIPEA to a weaker or more sterically hindered base like 2,4,6-collidine (TMP), which has been shown to produce less racemization.[4]

• Lower the Reaction Temperature: Perform the coupling reaction at 0 °C to slow down the rate of enolization.[5]

• Consider Copper (II) Additives: The simultaneous use of HOBt and Cu²⁺ ions, particularly CuCl₂, has been reported to be highly effective in suppressing racemization, often reducing the D-epimer to less than 0.1%.[8][9][11]

Frequently Asked Questions (FAQs)

This section covers broader concepts related to the chemistry and handling of homophenylalanine tert-butyl ester.

Q1: What is the primary mechanism of racemization for α-amino esters like homophenylalanine tert-butyl ester?

A: There are two primary mechanisms for racemization during peptide bond formation:[3][4]

• Oxazolone (Azlactone) Formation: The activated carboxyl group of the N-protected amino acid can cyclize to form a 5(4H)-oxazolone. The α-proton of this intermediate is highly acidic and is easily abstracted by a base, leading to a loss of chirality. This is the most common pathway.[3]

• Direct Enolization (Direct α-Proton Abstraction): A base can directly remove the α-proton from the activated amino acid to form a planar, achiral enolate intermediate. Reprotonation can then occur from either side, leading to a mixture of L- and D-isomers.[1][3]

Primary racemization pathways for activated amino acids.

Q2: How does the tert-butyl ester group influence the stability and handling of homophenylalanine?

A: The tert-butyl ester is a valuable protecting group for the carboxylic acid of homophenylalanine. Its primary advantages are its stability under a wide range of conditions, including basic and nucleophilic environments, and its ease of removal under specific acidic conditions.[12][13]

• Stability: It is stable to bases like piperidine (used in Fmoc deprotection) and organometallic reagents.[13] This stability prevents side reactions at the C-terminus during synthesis.[12]

• Cleavage: It is typically removed with strong acids like trifluoroacetic acid (TFA), proceeding through a stable tert-butyl cation intermediate.[13][14]

• Storage: Amino acid tert-butyl esters can often be stored as free bases.[12] For long-term stability, storage at -20°C under an inert atmosphere is recommended, minimizing exposure to moisture.[15]

Q3: Which analytical techniques are best for detecting and quantifying racemization?

A: Chiral High-Performance Liquid Chromatography (HPLC) is the most reliable and widely used method for separating and quantifying enantiomers.[16][17]

• Stationary Phases: Specialized chiral stationary phases (CSPs) are required.[18] Macrocyclic glycopeptide-based CSPs, such as those with teicoplanin, are particularly effective for separating underivatized amino acid enantiomers in reversed-phase mode.[16][19]

• Method Development: Developing a robust chiral HPLC method involves screening different CSPs and optimizing mobile phase composition and column temperature to achieve baseline resolution between the L- and D-isomers.[16]

Experimental Protocols & Data

Protocol 1: Racemization-Resistant Peptide Coupling

This protocol utilizes a carbodiimide with Oxyma Pure as an additive to minimize racemization.

• Resin Preparation: Swell the resin-bound peptide (with a free N-terminal amine) in peptide-synthesis-grade N,N-Dimethylformamide (DMF) for 30 minutes.

• Deprotection: If applicable, deprotect the N-terminal Fmoc group using 20% piperidine in DMF.

• Washing: Thoroughly wash the resin with DMF (5x), Dichloromethane (DCM) (3x), and DMF (3x).[3]

• Activation Solution: In a separate vessel, dissolve 3 equivalents of N-protected L-homophenylalanine and 3 equivalents of Oxyma Pure in DMF.

• Coupling: Add the activation solution to the washed, deprotected peptide-resin.

• Initiation: Add 3 equivalents of Diisopropylcarbodiimide (DIC) to the resin slurry.

• Reaction: Agitate the mixture at room temperature for 2-4 hours. Monitor the reaction's progress using a qualitative method like the Kaiser test.[3]

• Final Wash: Once the reaction is complete, filter the resin and wash thoroughly with DMF (5x) and DCM (5x).[3]

Protocol 2: Chiral Purity Analysis by HPLC

This is a general workflow for determining the enantiomeric excess of your product.

• Sample Preparation: If the homophenylalanine is part of a peptide, perform acid hydrolysis (e.g., 6N HCl) to cleave the peptide bonds and liberate the free amino acids. Dry the hydrolysate completely.

• Solubilization: Re-dissolve the amino acid residue in the mobile phase or a suitable solvent compatible with your HPLC system.

• Injection: Inject the sample onto a suitable chiral column (e.g., a teicoplanin-based CSP).

• Elution: Use an optimized mobile phase (e.g., a mixture of acetonitrile and water) to separate the D- and L-enantiomers.[16]

• Quantification: Integrate the peak areas for the D- and L-isomers to determine the percentage of racemization and the enantiomeric excess (ee%).

Data Summary: Impact of Reaction Conditions on Racemization

The choice of base and additives has a profound impact on maintaining stereochemical integrity.

Coupling Reagent	Base	Additive	Solvent	D-Isomer (%)	Reference
DCC	TEA	None	CH₂Cl₂	High	[20]
EDC/DIPEA	DIPEA	HOBt	DMF	< 1%	[11]
EDC/DIPEA	DIPEA	HOBt + CuCl₂	DMF	< 0.1%	[11]
TBTU	DIPEA (1 eq.)	None	Various	Racemization observed	[7]
TBTU	Pyridine	None	Various	Reduced Racemization	[7]

This table is a synthesis of findings from multiple sources to illustrate general trends.

A decision-making workflow for troubleshooting racemization.

References

• Pugnière, M., et al. (1993). Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids. International Journal of Peptide and Protein Research, 41(4), 323-5. Available at: [Link]

• Ryadnov, M.G., et al. (1999). Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components. International Journal of Peptide and Protein Research, 53(4), 343-9. Available at: [Link]

• Williams, A.W., & Young, G.T. (1972). Amino-acids and peptides. Part XXXV. The effect of solvent on the rates of racemisation and coupling of some acylamino-acid p-nitro-phenyl esters. Journal of the Chemical Society, Perkin Transactions 1, 1194-1200. Available at: [Link]

• Hroboňová, K., et al. (2013). Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. Semantic Scholar. Available at: [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• Ismail, I., et al. (2022). Epimerisation in Peptide Synthesis. PMC - NIH. Available at: [Link]

• Bommarius, A.S. (2023). Racemization of amino acids under natural conditions: part 2—kinetic and thermodynamic data. Creation.com. Available at: [Link]

• Pugnière, M., et al. (1984). Racemization of amino acid esters by aromatic aldehydes in basic non-aqueous solvents. SciSpace. Available at: [Link]

• Roeske, R. (1959). The synthesis of i-butyl esters of some amino acids. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Peptide synthesis. Wikipedia. Available at: [Link]

• Scholten, J. (1990). Racemization and Asymmetric Transformation of α-Substituted Carboxylic Acids. University of Groningen. Available at: [Link]

• Omizzine. (2021). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. Omizzine. Available at: [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Organic Chemistry Portal. Available at: [Link]

• Truman, R. (2023). Racemization of amino acids under natural conditions: part 1—a challenge to abiogenesis. Creation.com. Available at: [Link]

• Kovacs, J., et al. (1969). The Rates of Racemization and Peptide Bond Formation of Glutamic and Aspartic Acid Active Esters. The Journal of Organic Chemistry, 34(7), 2079-2081. Available at: [Link]

• Russo, A., et al. (2023). N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl). PMC. Available at: [Link]

• ResearchGate. (n.d.). HPLC chromatograms of separated phenylalanine enantiomers at different concentrations. ResearchGate. Available at: [Link]

• Hroboňová, K., & Lehotay, J. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

• Ismail, I., et al. (2023). Epimerisation in Peptide Synthesis. MDPI. Available at: [Link]

• Dolan, J.W. (2023). HPLC Solutions #66: Enantiomer Separations. Chromatography Online. Available at: [Link]

• The Chemistry of Molecules. (2020). Advantage of tert-Butyl Esters in organic synthesis & comparison with simple methyl ester. YouTube. Available at: [Link]

Sources

• 1. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 7. N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl)-l-phenylalanylamido-2-deoxy-d-glucose (NAPA) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. peptide.com [peptide.com]
• 10. mdpi.com [mdpi.com]
• 11. Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. youtube.com [youtube.com]
• 15. vectorlabs.com [vectorlabs.com]
• 16. semanticscholar.org [semanticscholar.org]
• 17. csfarmacie.cz [csfarmacie.cz]
• 18. sepscience.com [sepscience.com]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. Amino-acids and peptides. Part XXXV. The effect of solvent on the rates of racemisation and coupling of some acylamino-acid p-nitro-phenyl esters; the base strengths of some amines in organic solvents, and related investigations - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Troubleshooting low solubility of amino acid ester hydrochlorides in DCM

Technical Support Center: Resolving Low Solubility of Amino Acid Ester Hydrochlorides in DCM

Mechanistic Overview: The Causality of Insolubility

Amino acid ester hydrochlorides (e.g., H-Gly-OMe·HCl) are protected building blocks stabilized as ionic salts to prevent premature self-condensation (such as diketopiperazine formation). While Dichloromethane (DCM) is an industry-standard solvent for peptide synthesis due to its excellent swelling properties and volatility, it is a slightly polar aprotic solvent with a low dielectric constant (ε ≈ 9.1).

This low polarity is thermodynamically insufficient to overcome the high crystal lattice energy of the ionic hydrochloride salt. Consequently, the salt remains as an unreactive, cloudy suspension. To achieve a homogeneous reaction, the salt must be deprotonated to generate the neutral free-amine form, which is highly lipophilic and readily dissolves in DCM[1].

Diagnostic FAQs

Q: Why is my amino acid ester hydrochloride forming a persistent, cloudy suspension in DCM? A: You are observing the thermodynamic incompatibility between an ionic salt and a low-dielectric solvent. The lattice energy of the hydrochloride salt prevents dissolution. The suspension will only clear once the salt is neutralized into its free-base form[2].

Q: Can I use heat or sonication to force the salt into solution? A: No. Heating DCM (boiling point 39.6 °C) is hazardous and mechanistically ineffective for breaking ionic bonds in this context. Sonication will only reduce the particle size of the suspension without altering its true thermodynamic solubility. Chemical neutralization is required.

Q: Why should I use DIPEA instead of TEA for in situ neutralization? A: N,N-Diisopropylethylamine (DIPEA) features two bulky isopropyl groups, making it highly sterically hindered. This prevents it from acting as a competing nucleophile during the coupling reaction. Triethylamine (TEA) is less hindered and can occasionally trigger unwanted side reactions or increase the rate of racemization. Furthermore, in situ neutralization with hindered bases has been proven to significantly enhance coupling efficiency, particularly for difficult, aggregation-prone sequences[3].

Q: My solution turned clear after adding the base, but a new precipitate formed 30 minutes into the coupling reaction. Did my amino acid crash out? A: No. The initial clearing confirms the successful formation of the soluble free amine. The secondary precipitate is likely a reaction byproduct. If you used DCC as your coupling reagent, the precipitate is dicyclohexylurea (DCU), which is insoluble in DCM[1]. If you used a different coupling agent, the precipitate may simply be the byproduct salt (e.g., DIPEA·HCl). This precipitation actually helps drive the reaction forward via Le Chatelier's principle.

Reagent Data & Causality Table

Understanding the physicochemical properties of your reagents is critical for selecting the right troubleshooting path.

Reagent	Classification	Dielectric Constant (ε)	pKa (Conjugate Acid)	Mechanistic Role in Troubleshooting
Dichloromethane (DCM)	Aprotic Solvent	9.1	N/A	Primary solvent; low polarity causes salt insolubility.
N,N-Dimethylformamide (DMF)	Polar Aprotic Co-solvent	36.7	N/A	High polarity disrupts ionic lattice energy and hydrogen bonding.
Triethylamine (TEA)	Tertiary Amine Base	N/A	10.75	Deprotonates HCl salt; byproduct TEA·HCl may precipitate.
N,N-Diisopropylethylamine (DIPEA)	Sterically Hindered Base	N/A	11.0	Preferred base; prevents nucleophilic side reactions[4].
N-Methylmorpholine (NMM)	Mild Tertiary Base	N/A	7.38	Weaker base; minimizes the risk of racemization during activation.

Troubleshooting Workflow

The following logic tree dictates the standard operational procedure for handling insoluble amino acid salts in DCM.

Caption: Workflow for resolving amino acid ester hydrochloride solubility in DCM.

Self-Validating Experimental Protocols

Protocol 1: Standard In Situ Neutralization for Solution-Phase Coupling

This protocol is a self-validating system: The physical transition of the reaction mixture from an opaque, milky suspension to a transparent, homogeneous solution provides immediate visual confirmation that the lipophilic free amine has been successfully generated.

• Suspension: Weigh the amino acid ester hydrochloride (1.05 equivalents relative to the carboxylic acid component) and suspend it in anhydrous DCM (approximately 10 mL per gram of resin/reagent)[4].

• Thermal Control: Cool the suspension to 0 °C using an ice bath. Causality: Neutralization is an exothermic process. Cooling prevents thermal degradation and minimizes the risk of racemization at the α-carbon[1].

• Deprotonation: Add 1.05 to 1.2 equivalents of DIPEA (or TEA) dropwise under continuous, vigorous stirring[1].

• Validation Check: Observe the reaction mixture for 15–20 minutes. The cloudy suspension must transition into a clear solution. If it remains cloudy, proceed to Protocol 2.

• Coupling: Once the solution is clear, immediately add your pre-activated N-protected amino acid (e.g., activated via EDC/HOBt or DCC)[1][4].

Protocol 2: Co-Solvent Strategy for Recalcitrant Sequences

Certain amino acid esters (e.g., those with bulky or highly hydrogen-bonding side chains) may trap the base or co-precipitate with the resulting hydrochloride byproduct, maintaining a cloudy state.

• Solvent Adjustment: If the ester hydrochloride remains insoluble after the addition of DIPEA, add anhydrous DMF dropwise to the mixture.

• Dielectric Shift: Maintain a DCM:DMF volumetric ratio between 9:1 and 4:1. Causality: The introduction of DMF raises the bulk dielectric constant of the solvent system to >15, which is sufficient to disrupt persistent intermolecular hydrogen bonds and solubilize intermediate ionic species.

• Validation Check: Stir for 5 minutes until the solution achieves optical clarity.

• Workup Adjustment: Proceed with the coupling reaction. Crucial: During the post-reaction workup, you must wash the organic layer extensively with water or brine (at least 3-4 times) to fully partition and remove the DMF from the target peptide[1].

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scielo.br [scielo.br]
• 3. In situ neutralization in Boc-chemistry solid phase peptide synthesis. Rapid, high yield assembly of difficult sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]

Technical Support Center: Purification of Tert-Butyl Ester Products

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of tert-butyl (t-butyl) esters, specifically focusing on the removal of residual free carboxylic acid impurities. The methodologies and troubleshooting advice presented herein are grounded in established chemical principles and extensive laboratory experience.

I. Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the workup and purification of t-butyl ester products.

Problem 1: My crude t-butyl ester product is contaminated with the starting carboxylic acid. What is the most straightforward purification method?

Answer: For the removal of acidic impurities from a neutral t-butyl ester product, the most direct and efficient method is a liquid-liquid extraction using a mild aqueous base.[1][2] This technique leverages the significant difference in acidity between the starting carboxylic acid and the desired ester product.

Causality: Carboxylic acids typically have a pKa in the range of 4-5, making them readily deprotonated by a weak base.[3] The resulting carboxylate salt is ionic and therefore highly soluble in the aqueous phase.[4] In contrast, the t-butyl ester is a neutral organic molecule that remains dissolved in the organic solvent.[5] The bulky t-butyl group also sterically hinders base-mediated hydrolysis of the ester, making it stable to weak basic conditions.[6]

Recommended Protocol: A standard workup involves washing the organic layer containing the crude product with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

Experimental Protocol: Basic Aqueous Wash

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether, or dichloromethane).

• Extraction: Transfer the organic solution to a separatory funnel and add an equal volume of saturated aqueous sodium bicarbonate solution.

• Mixing & Venting: Stopper the funnel and shake vigorously for 30-60 seconds, periodically inverting the funnel and opening the stopcock to release any pressure buildup from evolved CO₂ gas.

• Separation: Allow the layers to separate fully. The organic layer containing the purified t-butyl ester will typically be the top layer (unless a dense chlorinated solvent is used).

• Draining: Drain the lower aqueous layer, which now contains the sodium carboxylate salt.

• Repeat (Optional): For significant acid contamination, repeat the wash with fresh sodium bicarbonate solution.

• Brine Wash: Wash the organic layer with a saturated aqueous sodium chloride (brine) solution to remove any residual dissolved water.

• Drying & Concentration: Drain the organic layer into a clean flask, dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified t-butyl ester.[7]

Problem 2: The basic wash isn't completely removing the acidic impurity, or I'm concerned about potential ester hydrolysis.

Answer: If a standard sodium bicarbonate wash is insufficient, or if your t-butyl ester is unusually sensitive, there are several alternative strategies. The choice of base is critical; a strong base like sodium hydroxide (NaOH) should be avoided as it can hydrolyze the ester, especially with prolonged exposure or elevated temperatures.[1]

Troubleshooting Steps:

• Use a Weaker Base: If you suspect even mild basic conditions are problematic, consider using a more dilute solution of sodium bicarbonate or even just deionized water if the starting acid is particularly strong.

• Column Chromatography: Flash column chromatography on silica gel is a highly effective method for separating compounds with different polarities.[8][9] The carboxylic acid is significantly more polar than the corresponding t-butyl ester and will have a lower Rf value, allowing for clean separation.

• Alternative Basic Treatment: For stubborn cases, a gentle wash with a very dilute (e.g., 1-5%) aqueous solution of a weak base like potassium carbonate (K₂CO₃) can be effective. However, reaction progress should be monitored carefully by TLC or LC-MS to ensure the ester remains intact.

• Basic Ion-Exchange Resin: Stirring the organic solution of the crude product with a basic ion-exchange resin can effectively sequester the acidic impurity.[10] This method avoids a biphasic workup and can be very gentle. The resin is simply filtered off after treatment.

DOT Diagram: Purification Method Selection Workflow

Caption: Decision workflow for purifying t-butyl esters.

II. Frequently Asked Questions (FAQs)

Q1: Why is a weak base like sodium bicarbonate preferred over a strong base like sodium hydroxide for the aqueous wash?

A1: The key lies in the relative pKa values. Most carboxylic acids have a pKa of ~4-5.[11][12] Sodium bicarbonate's conjugate acid, carbonic acid (H₂CO₃), has a pKa of ~6.4. This means that bicarbonate is basic enough to deprotonate the carboxylic acid but not so basic that it will significantly promote the hydrolysis of the sterically hindered t-butyl ester.[7][6] Strong bases like NaOH (conjugate acid pKa of water is ~15.7) can readily saponify (hydrolyze) esters, leading to product loss.

Q2: Can I use column chromatography as the primary purification method without a basic wash?

A2: Yes, this is a common and effective strategy, especially if the crude product contains other non-acidic impurities.[9][13] The carboxylic acid starting material is substantially more polar than the t-butyl ester due to the hydrogen-bonding capability of the -COOH group. This difference in polarity allows for a straightforward separation on silica gel. However, for large-scale purifications, a preliminary basic wash is often more economical and efficient to remove the bulk of the acidic impurity before chromatography.

Q3: My t-butyl ester seems to be degrading during purification. What could be the cause?

A3: T-butyl esters are known for their stability to a wide range of conditions but are notably labile to strong acids.[7][14] If you are observing degradation, consider the following:

• Residual Acid Catalyst: Ensure that any acid catalyst used in the esterification reaction has been thoroughly quenched and removed during the workup. A basic wash is crucial for this.[2]

• Acidic Chromatography Conditions: While standard silica gel is generally acceptable, it is slightly acidic. If your product is particularly acid-sensitive, you can use silica gel that has been pre-treated with a base (e.g., triethylamine in the eluent) or opt for a different stationary phase like alumina.

• Thermal Instability: While generally stable, prolonged heating of t-butyl esters, especially in the presence of trace acid or base, can lead to decomposition.[15] If distillation is used for purification, it should be performed under high vacuum to keep the temperature as low as possible.

Q4: What is the underlying chemical principle that makes t-butyl esters so stable to basic conditions compared to, for example, methyl or ethyl esters?

A4: The stability of t-butyl esters to basic hydrolysis is primarily due to steric hindrance.[7] The base-mediated hydrolysis of esters (saponification) proceeds through a nucleophilic addition-elimination mechanism at the carbonyl carbon. The bulky t-butyl group physically obstructs the approach of the nucleophile (e.g., hydroxide ion) to the electrophilic carbonyl carbon, thus dramatically slowing down the rate of reaction.[16]

Table 1: Comparative pKa Values

Compound	Functional Group	Approximate pKa	Reference(s)
Acetic Acid	Carboxylic Acid	4.74	[3][11]
Benzoic Acid	Carboxylic Acid	4.20	[3]
tert-Butanol	Tertiary Alcohol	~16-19	[17][18][19]
Water	Solvent/Amphoteric	15.7	[20]
Carbonic Acid	Conjugate Acid of Bicarbonate	6.4	N/A

DOT Diagram: Steric Hindrance in t-Butyl Ester

Caption: Steric hindrance preventing nucleophilic attack.

III. References

• Acidity of Carboxylic Acids. (n.d.). OpenOChem Learn. Retrieved March 7, 2026, from [Link]

• Hydrolysis Reactions of Esters and Amides. (n.d.). University of Liverpool. Retrieved March 7, 2026, from [Link]

• Acidity of Carboxylic Acids. (n.d.). HCPG. Retrieved March 7, 2026, from [Link]

• Technical Support Center: t-Butyl Ester Protecting Group Hydrolysis. (2025). Benchchem.

• Acidity of Carboxylic Acids. (2023, January 22). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

• An In-depth Technical Guide to t-Butyl Ester Protecting Group Chemistry for Researchers and Drug Development Professionals. (2025). Benchchem.

• Ester Reactions: Acid Hydrolysis (Ester → Carboxylic Acid). (n.d.). Master Organic Chemistry. Retrieved March 7, 2026, from [Link]

• Why do most carboxylic acids have high pKa (~5) in spite of having a conjugate base ion that is stabilized by resonance? (2018, June 7). Chemistry Stack Exchange. Retrieved March 7, 2026, from [Link]

• What causes the pKa difference between isopropyl alcohol, t-butanol, and ethanol? (2016, August 9). Reddit. Retrieved March 7, 2026, from [Link]

• Purification of tert-butyl ester. (1994). Google Patents. Retrieved March 7, 2026, from

• pKa values for carboxylic acids. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Find the approximate pK_a value for tert-Butanol. (n.d.). Homework.Study.com. Retrieved March 7, 2026, from [Link]

• tert-Butyl Esters. (n.d.). Organic Chemistry Portal. Retrieved March 7, 2026, from [Link]

• A Comparative Guide to Tert-Butyl Ester and Tert-Butyl Ether Protecting Groups. (2025). Benchchem.

• Mild alkaline hydrolysis of hindered esters in non-aqueous solution. (2018, October 27). Arkivoc. Retrieved March 7, 2026, from [Link]

• t-Butanol. (n.d.). Common Organic Chemistry. Retrieved March 7, 2026, from [Link]

• Acetic acid, tert-butyl ester. (n.d.). Organic Syntheses Procedure. Retrieved March 7, 2026, from [Link]

• Acid–base extraction. (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]

• Why is tertiary alcohol pKa higher than primary alcohol pKa? (2015, April 30). Stack Exchange. Retrieved March 7, 2026, from [Link]

• Organic Acid-Base Extractions. (2025, September 20). Chemistry Steps. Retrieved March 7, 2026, from [Link]

• Acid-Base Extraction. (2022, April 7). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

• Preparation of tert-butyl esters of aliphatic carboxylic acids. (n.d.). Google Patents. Retrieved March 7, 2026, from

• Preparation method of tert-butyl ester. (n.d.). Google Patents. Retrieved March 7, 2026, from

• Acid-Base Liquid-Liquid Extraction. (n.d.). EduBirdie. Retrieved March 7, 2026, from [Link]

• A Mild and Selective Method for the Cleavage of tert-Butyl Esters. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Liquid/liquid Extraction. (n.d.). University of Colorado Boulder. Retrieved March 7, 2026, from [Link]

• Why is boc stable to hydrolysis under basic conditions? (2024, November 13). Reddit. Retrieved March 7, 2026, from [Link]

• N-Boc-2-Bromoglycine tert-butyl ester. (n.d.). Organic Syntheses Procedure. Retrieved March 7, 2026, from [Link]

• Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine. (n.d.). Organic Syntheses Procedure. Retrieved March 7, 2026, from [Link]

• Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety. (2005, April 29). PubMed. Retrieved March 7, 2026, from [Link]

• Reaction of Alcohols with Carboxylic Acids and their Derivatives. (n.d.). Wiley-VCH. Retrieved March 7, 2026, from [Link]

• Mild and Efficient Method for Preparation of tert-Butyl Esters. (2025, August 5). ResearchGate. Retrieved March 7, 2026, from [Link]

• A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. (2023, August 29). Synfacts. Retrieved March 7, 2026, from [Link]

Sources

• 1. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Acidity of Carboxylic Acids | OpenOChem Learn [learn.openochem.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. CN103787971A - Preparation method of tert-butyl ester - Google Patents [patents.google.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. JPH06107593A - Purification of tert-butyl ester - Google Patents [patents.google.com]
• 11. hcpgcollege.edu.in [hcpgcollege.edu.in]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. US10023520B2 - Preparation of tert-butyl esters of aliphatic carboxylic acids - Google Patents [patents.google.com]
• 16. reddit.com [reddit.com]
• 17. reddit.com [reddit.com]
• 18. tert-Butanol CAS#: 75-65-0 [m.chemicalbook.com]
• 19. t-Butanol [commonorganicchemistry.com]
• 20. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Hub: Storage Stability of Hygroscopic Amino Acid Hydrochloride Salts

Status: Operational Operator: Senior Application Scientist Ticket ID: AA-HCL-STABILITY-001

Introduction

Welcome to the Technical Support Center. You have likely reached this guide because you are observing physical or chemical changes—caking, discoloration, or liquefaction—in your amino acid hydrochloride (HCl) salts.

Amino acids are frequently converted to HCl salts (e.g., L-Arginine HCl, L-Cysteine HCl, L-Histidine HCl) to improve their aqueous solubility and bioavailability. However, this salt formation often lowers the Critical Relative Humidity (CRH) , rendering the material significantly more hygroscopic than its free base counterpart. This guide addresses the thermodynamic instability of these salts and provides validated protocols for remediation and prevention.

Module 1: Critical Storage Failures (Troubleshooting)

Use this module to diagnose immediate issues with your material.

Issue 1: The powder has formed a hard "cake" or solid block.

• Diagnosis: Moisture-Induced Caking (Sintering).

• Mechanism: The relative humidity (RH) in your storage environment exceeded the salt's CRH. Water adsorbed onto the particle surface, dissolving the outer layer and forming saturated liquid bridges. When the temperature fluctuated or humidity dropped, these bridges recrystallized, fusing the particles together.

• Immediate Action:

  • Mechanical Breaking: If the material is chemically stable (check color), the cake can be broken mechanically.

  • Verification: Perform HPLC or solubility testing. If the solution is clear and colorless, the material is likely salvageable.

  • Remediation: See Protocol B (Re-drying) below.

Issue 2: The material has turned yellow or brown.

• Diagnosis: Oxidative Degradation or Maillard Reaction.

• Mechanism:

  • Oxidation: Common in sulfur-containing amino acids (e.g., L-Cysteine HCl ). Moisture acts as a solvent medium, increasing the mobility of reactive species. In the presence of trace metals (Fe, Cu) and oxygen, Cysteine oxidizes to Cystine (dimer), resulting in precipitation and discoloration.

  • Maillard Reaction: If the salt is stored near reducing sugars or contains impurities, moisture facilitates the non-enzymatic browning reaction.

• Immediate Action: DISCARD. Chemical degradation is irreversible. The yellow color indicates the formation of byproducts that will compromise downstream assays (e.g., cell culture toxicity, peptide synthesis errors).

Issue 3: The powder has turned into a liquid (Deliquescence).

• Diagnosis: Deliquescence.

• Mechanism: The ambient RH is significantly higher than the CRH. The salt has absorbed so much atmospheric water that it has dissolved completely in its own sorbed moisture.

• Immediate Action: DISCARD for pharmaceutical use. For non-critical buffer preparation, you may be able to quantify the concentration via HPLC and use it as a stock solution, but this is generally not recommended due to hydrolysis risks.

Module 2: Mechanisms & Visualizations

Understanding the pathway of failure is critical for prevention. The following diagram illustrates how moisture ingress leads to both physical (caking) and chemical (oxidation) failure.

Figure 1: Mechanism of moisture-induced degradation in hygroscopic salts. Note that moisture acts as the catalyst for both physical caking and chemical breakdown.

Module 3: Frequently Asked Questions (FAQs)

Q1: Why is the HCl salt more hygroscopic than the free base? A: The hydrochloride salt is an ionic species with a higher crystal lattice energy and greater polarity than the zwitterionic free base. While this increases water solubility (desirable for formulation), it also increases the affinity for atmospheric water vapor. For example, L-Histidine HCl Monohydrate is significantly more prone to caking than L-Histidine free base.

Q2: What is the "Safe Zone" for storage? A: You must store the material below its Critical Relative Humidity (CRH). While CRH varies by batch and purity, general guidelines are:

Compound Class	Estimated CRH (at 25°C)	Recommended Storage
L-Arginine HCl	< 60%	Desiccator / Tightly Sealed HDPE
L-Lysine HCl	< 60%	Ambient (Low Humidity)
L-Cysteine HCl	N/A (Oxidation Risk)	Strict Desiccator + Dark + Inert Gas
L-Histidine HCl	~60-70%	Ambient (Controlled)

Q3: Can I store these salts in the fridge (4°C)? A: Proceed with caution. While cold storage slows chemical degradation (oxidation), it increases the risk of moisture condensation if the container is opened before equilibrating to room temperature.

• Rule: If storing at 4°C, you must allow the bottle to warm to room temperature (approx. 1-2 hours) before breaking the seal. Failure to do so causes immediate condensation on the hygroscopic powder.

Q4: What is the best packaging material? A:

• High-Density Polyethylene (HDPE): Good moisture barrier, standard for bulk.

• Aluminum Foil Laminate Bags: Excellent moisture/light barrier. Recommended for Cysteine HCl.[1]

• Glass (Amber): Good for small quantities, but seals (cap liners) are often the weak point.

Module 4: Experimental Protocols

Protocol A: Determination of Critical Relative Humidity (CRH)

Use this protocol to define the exact storage limit for your specific batch of material.

Materials:

• 7 Desiccators

• Saturated salt solutions (to generate fixed RH environments):

  • LiCl (11%), MgCl₂ (33%), K₂CO₃ (43%), Mg(NO₃)₂ (54%), NaCl (75%), KCl (85%), K₂SO₄ (97%).

• Weighing dishes.

Method:

• Dry the amino acid salt sample in a vacuum oven (40°C) for 24 hours to establish dry weight (

  ).

• Place weighing dishes containing ~1g of sample into each desiccator at 25°C.

• Weigh samples daily (

  ) until equilibrium is reached (constant weight).

• Calculation: Plot % Weight Gain vs. % RH.

• Result: The CRH is the point on the curve where weight gain increases asymptotically (vertical spike). Store your material at least 10% RH below this value.

Protocol B: Re-drying and Salvage

Use this ONLY for physically caked salts that have NOT undergone chemical degradation (color change).

Warning: Do not use high-heat ovens for Amino Acid HCl salts, as this can trigger cyclization or oxidation.

• Method 1: Vacuum Drying (Gentle)

  • Set vacuum oven to 30-40°C .

  • Apply full vacuum (< 10 mbar).

  • Dry for 24-48 hours.

  • Note: Grind the cake into coarse lumps before drying to increase surface area.

• Method 2: Lyophilization (Best for Deliquesced Material)

  • If the material has liquefied but is chemically pure:

  • Dissolve completely in HPLC-grade water.

  • Freeze at -80°C.

  • Lyophilize (Freeze-dry) to recover the amorphous or semi-crystalline powder.

Module 5: Handling Decision Tree

Follow this logic flow to ensure sample integrity during usage.

Figure 2: Decision matrix for handling and accepting hygroscopic raw materials.

References

• HiMedia Laboratories. (2019). Technical Data: L-Cysteine hydrochloride monohydrate.[2] Retrieved from 3

• BenchChem. (2024). L-Cysteine Hydrochloride Monohydrate Solution Stability: Technical Support Center. Retrieved from 4

• Jenike & Johanson. (2024). What Causes Powder Caking? Mechanisms of Moisture Migration. Retrieved from 5

• Pharma Excipients. (2022). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials. Retrieved from 6

• Wikipedia. (2024). Critical relative humidity.[7][8][9] Retrieved from 10

Sources

• 1. 5.imimg.com [5.imimg.com]
• 2. CAS 5934-29-2: L-Histidine hydrochloride monohydrate [cymitquimica.com]
• 3. himedialabs.com [himedialabs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. What Causes Powder Caking? - Jenike & Johanson [jenike.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Critical Relative Humidity [cotecna-national.net1-02.test.voxteneo.com]
• 8. Critical relative humidity - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Critical relative humidity - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimization of TFA Cleavage for tert-Butyl Ester Deprotection

Current Status: Operational Topic: Cleavage Kinetics & Scavenger Optimization for tert-Butyl Esters Ticket Priority: High (Process Critical)

Executive Summary: The "Goldilocks" Window

Welcome to the Technical Support Center. You are likely here because your LC-MS data shows either incomplete deprotection (M + 56 Da peaks) or side-reaction adducts (M + 56/106 Da on aromatic residues).

Optimizing Trifluoroacetic Acid (TFA) cleavage time is a balance between kinetics (driving the removal of the tert-butyl ester to completion) and thermodynamics (preventing the generated carbocations from irreversibly modifying your peptide).

• Too Short (< 1 hr): Incomplete removal of tert-butyl esters (Glu, Asp, C-term) and Pbf groups (Arg).

• Too Long (> 4 hrs): High risk of Tryptophan alkylation, Methionine oxidation, and ester hydrolysis.

The Mechanism & The Enemy

To optimize time, you must understand what is happening in the flask. The cleavage of a tert-butyl ester is an acid-catalyzed

fragmentation.

• Protonation: TFA protonates the carbonyl oxygen of the ester.

• Fragmentation: The tert-butyl cation (

  ) leaves, generating the free carboxylic acid.

• The Danger Zone: The

  is a potent electrophile. If not neutralized immediately by a scavenger , it will attack electron-rich residues (Trp, Tyr, Met, Cys), leading to permanent alkylation.

Visualization: The Cleavage Pathway

Figure 1: The mechanistic pathway of TFA cleavage.[1] The goal of optimization is to maximize the green path (Scavenging) while minimizing the red dashed path (Alkylation).

Standard Operating Procedures (SOPs)

Protocol A: The Baseline (Cocktail B)

Best for: Peptides without Cys, Met, or Trp.

• Composition: 95% TFA, 2.5% TIS, 2.5% H₂O.[1][2][3][4]

• Time: 2 Hours.

• Temp: Room Temperature (20–25°C).

Protocol B: The "Time-Course" Optimization Experiment

Use this protocol to empirically determine the optimal time for a new sequence.

• Prepare Resin: Weigh 50 mg of dry resin into a reaction vessel.

• Add Cocktail: Add 1.0 mL of cleavage cocktail (e.g., Reagent K or Standard).

• Sampling:

  • At 30 min , 60 min , 120 min , and 180 min :

  • Remove 50 µL of the cleavage mixture.

  • Pipette immediately into 1 mL of cold diethyl ether (to quench).

  • Centrifuge, decant ether, and redissolve the pellet in 50% Acetonitrile/Water.

• Analysis: Run HPLC/LC-MS.

  • Track: Disappearance of M+56 (tBu) and M+252 (Pbf).

  • Track: Appearance of M+56/106 (Alkylation adducts).

• Decision: The optimal time is the earliest point where protecting groups are <1% without significant adduct formation.

Troubleshooting & FAQs

Category 1: Incomplete Deprotection (Under-Cleavage)

Q: My LC-MS shows a peak at Mass + 56 Da. Is this my tert-butyl ester? A: Yes, +56 Da typically corresponds to a retained tert-butyl group (from Glu, Asp, Ser, Thr, or Tyr).

• Diagnosis: If the peak is +252 Da, it is a Pbf group (Arg), which is slower to cleave than t-butyl esters.

• Solution:

  • Extend Time: Increase cleavage time to 3–4 hours.

  • Fresh Cocktail: TFA is volatile. If the reaction is open to air, TFA concentration drops. Cap the vessel.

  • Volume: Ensure a ratio of at least 10–20 mL cocktail per gram of resin.

Q: Can I heat the reaction to speed it up? A: Proceed with extreme caution. Heating (35–40°C) accelerates deprotection but exponentially increases the rate of side reactions (especially Aspartimide formation and Trp alkylation).

• Recommendation: Only use heat (max 35°C) if the sequence is hydrophobic and prone to aggregation, and always increase scavenger load.

Category 2: Side Reactions (Over-Cleavage)

Q: I see "M + 56" but I treated it for 4 hours. Is it still protected? A: Likely not. If you have treated it for 4 hours and still see +56, it is probable that you have re-alkylated your peptide.

• Mechanism: The

  cation attacked a Tryptophan (Trp) or Tyrosine (Tyr) ring. This is a covalent bond and cannot be removed by further acid treatment.

• Solution: You must restart the cleavage with a better scavenger cocktail (see Table 1 below). You cannot "fix" this post-cleavage.

Q: My Methionine-containing peptide has a Mass + 16 Da peak. A: This is Methionine Sulfoxide (Met-O).

• Cause: Oxidation during cleavage or workup.

• Solution: Use Reagent K (contains Thioanisole/Phenol). Avoid ether precipitation if possible; instead, evaporate TFA directly under Nitrogen to minimize air exposure.

Scavenger Selection Matrix

Selecting the right cocktail dictates the allowable cleavage time. Stronger scavengers allow for longer cleavage times with lower risk.

Cocktail Name	Composition (v/v)	Target Residues	Notes
Standard	95% TFA, 2.5% TIS, 2.5% H₂O	Simple sequences (No Cys/Met/Trp)	The "Go-To" for 80% of peptides.
Reagent K	82.5% TFA, 5% Phenol, 5% H₂O, 5% Thioanisole, 2.5% EDT	Cys, Met, Trp, Tyr	The heavy lifter. EDT smells terrible but is essential for Trp protection.
Reagent B	88% TFA, 5% Phenol, 5% H₂O, 2% TIS	Trp (No Met/Cys)	"Odorless" alternative to K. Good for Trp, bad for Met oxidation.
High Water	95% TFA, 5% H₂O	Arg (Pbf) rich	Water aids in the hydrolysis of the sulfonyl Pbf group.

Visualization: Cocktail Decision Tree

Figure 2: Decision matrix for selecting the appropriate cleavage cocktail based on amino acid composition.

References

• BenchChem. (2025).[5][6][7][8][9] Technical Support Center: Troubleshooting t-Butyl Ester Cleavage Reactions. Retrieved from

• MilliporeSigma. Fmoc Resin Cleavage and Deprotection Protocols. Retrieved from

• Albericio, F., & El-Faham, A. (2011).[1] Peptide Coupling Reagents, More than a Letter Soup.[1] Chemical Reviews.[1] (Discusses mechanistic basis of TFA cleavage).

• Sole, N. A., & Barany, G. (1992). Optimization of solid-phase synthesis of [Ala8]-Dynorphin A. Journal of Organic Chemistry. (Source for Reagent K composition).

• Fields, G. B., & Noble, R. L. (1990).[10] Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids.[10] International Journal of Peptide and Protein Research.[2][10]

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Technical Support Center: TLC Visualization of UV-Active Amino Acid Esters

The following technical guide is structured as a Tier 3 Support Center Knowledge Base for researchers working with amino acid derivatives. It prioritizes actionable troubleshooting, mechanistic understanding, and validated protocols.

Ticket Context: Visualization, Separation, and Stability of Amino Acid Ester Derivatives. Assigned Specialist: Senior Application Scientist, Chromatography Division.

Core Directive: The Visualization Strategy

Amino acid esters present a unique chromatographic challenge: they possess a basic amine (unless N-protected) and a labile ester linkage. While UV detection (

) is the primary method for conjugated systems (e.g., Fmoc, Cbz, OBn, or aromatic side chains like Phe/Tyr/Trp), it is non-destructive but often insufficient for trace analysis or non-aromatic derivatives.

The Golden Rule: Always use a Multi-Modal Visualization Workflow . Never rely on UV alone. A faint UV spot can hide significant impurities visible only via chemical staining.

Workflow Visualization

The following diagram outlines the logical flow for processing a TLC plate containing amino acid esters.

Caption: Standard Operating Procedure (SOP) for sequential visualization of amino acid esters to maximize data recovery.

Technical FAQs & Troubleshooting

Section A: UV Visualization Issues ( )

Q: My compound is supposed to be UV active, but the spot is barely visible at 254 nm. Why? A: This is a common "False Negative."

• Chromophore Dilution: Simple aromatic amino acids (Phe) have lower extinction coefficients (

  ) than conjugated protecting groups (Fmoc). If your loading is , Phe might be invisible while Fmoc is stark black.

• Quenching Failure:

  plates rely on a zinc silicate indicator. Acidic mobile phases (common for amino acids) can sometimes degrade the indicator fluorescence over long runs.

• Solvent Masking: Solvents like Toluene or Pyridine absorb strongly in the UV range. If not fully dried, they create a dark background that masks your spot.

Protocol: Dry the plate under a high-vacuum stream or heat gun (carefully) to remove solvent traces before UV inspection.[1]

Section B: Chemical Staining Protocols

Q: Which stain is definitive for Amino Acid Esters? A: It depends on the N-terminus status.

1. Ninhydrin (The Gold Standard for Free Amines)

Ninhydrin reacts with primary amines to form Ruhemann’s Purple . It is highly specific and sensitive (

detection limit).

• Target: Free amines (e.g., H-Phe-OMe).

• Mechanism: Oxidative deamination followed by condensation.

• Observation: Pink/Purple spots.[2] Yellow for Proline.

SOP: Ninhydrin Dip

• Preparation: Dissolve

  Ninhydrin in n-Butanol + Acetic Acid.

• Application: Dip plate quickly. Blot excess on paper towel.[1]

• Activation: Heat at

  until spots appear (1-2 mins).

• Note: If your amine is Boc-protected, Ninhydrin will not work unless you expose the plate to HCl fumes first to deprotect it in situ.

2. Phosphomolybdic Acid (PMA) (Universal)

• Target: N-protected amino acid esters (e.g., Boc/Cbz derivatives) or when Ninhydrin fails.

• Mechanism: Reduction of

  to mixed valence Molybdenum Blue by the organic analyte.

• Observation: Dark blue/green spots on a light green background.

SOP: PMA Dip

• Preparation:

  Phosphomolybdic acid in Ethanol.

• Activation: Requires vigorous heating (

  ).

Section C: Separation & Peak Shape (Tailing)

Q: My spots are streaking (tailing) badly. Is my compound decomposing? A: Likely not decomposition, but Silanol Interaction . Amino acid esters retain the basicity of the amine (if free). Silica gel is acidic (

). The amine forms ammonium salts with surface silanols, causing "drag" or tailing.

The Fix: Mobile Phase Modifiers You must neutralize the silica surface.

Modifier	Concentration	Application
Triethylamine (TEA)	0.5% - 1.0%	Add to eluent. Pre-elute plate if streaking persists.[1]
Ammonia ( )	1.0%	Common in MeOH/DCM mixtures (e.g., 90:10:1 DCM/MeOH/ ).
Acetic Acid	1.0%	Use only if the amine is protected and you are analyzing the free acid side (not the ester).

Warning: Do not use Ninhydrin after using TEA without drying the plate thoroughly; the background will turn purple.

Stability & Artifacts (The "Ghost Spot" Phenomenon)

Q: I see two spots for my pure amino acid ester. What is happening? A: This indicates On-Plate Hydrolysis or Cyclization .

• Hydrolysis: Esters are labile. Silica gel contains bound water and is acidic.

  • Reaction:

    .

  • Result: The free acid (zwitterion) binds tightly to the baseline (

    ). The ester moves up.

• Diketopiperazine (DKP) Formation: Dipeptide esters can cyclize spontaneously, releasing the alcohol.

  • Result: A new, less polar spot appears (DKP) alongside the linear peptide.

Diagnostic Experiment: Run a 2D-TLC to confirm stability.

• Stable Compound: All spots lie on the

  diagonal.

• Unstable Compound: Off-diagonal spots indicate decomposition occurred during the drying/second run phase.

Reference Data

Common Visualization Profiles

Analyte Class	UV Active ( )	Ninhydrin	PMA/CAM	Iodine
Phe/Tyr/Trp Esters	Strong (Dark Spot)	Positive (Purple)	Positive	Positive
Ala/Gly/Leu Esters	Weak/None	Positive (Purple)	Positive	Positive
Proline Esters	Weak/None	Positive (Yellow)	Positive	Positive
Fmoc-AA-OR	Strong (Dark Spot)	Negative	Positive	Positive
Boc-AA-OR	Weak/None	Negative*	Positive	Positive

*Negative unless deprotected in-situ with HCl vapor.

References

• Chemistry LibreTexts. (2022). Visualizing TLC Plates. Retrieved March 7, 2026, from [Link]

• University of Rochester. (n.d.). TLC Stains and Troubleshooting. Department of Chemistry. Retrieved March 7, 2026, from [Link]

• Bitesize Bio. (2025). Troubleshooting Thin Layer Chromatography. Retrieved March 7, 2026, from [Link]

Sources

• 1. TLC stains [reachdevices.com]
• 2. faculty.fiu.edu [faculty.fiu.edu]

Technical Support Center: Handling tert-butyl 2-amino-4-phenylbutanoate hydrochloride

Welcome to the technical support guide for tert-butyl 2-amino-4-phenylbutanoate hydrochloride. This document provides in-depth troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals. Our goal is to equip you with the necessary expertise to handle this reagent effectively and ensure the integrity and reproducibility of your experiments.

Part 1: Understanding the "Why": The Criticality of an Inert Atmosphere

Before delving into troubleshooting, it is essential to understand the chemical rationale for using an inert atmosphere when handling tert-butyl 2-amino-4-phenylbutanoate hydrochloride. The necessity arises from two primary chemical properties of the molecule and its potential reactions.

• Hygroscopicity of the Hydrochloride Salt: Amine hydrochloride salts are frequently hygroscopic, meaning they readily absorb moisture from the ambient atmosphere. This can lead to several downstream problems, including inaccurate weighing, altered solubility, and the introduction of water into moisture-sensitive reactions. Water can also promote the slow hydrolysis of the tert-butyl ester group, especially under acidic or basic conditions.

• Stability of the Free Amine: While the hydrochloride salt protects the primary amine from oxidation, many reactions require the in-situ generation of the free amine by adding a base. This unprotected primary amine can be susceptible to oxidation by atmospheric oxygen, leading to impurity formation and reduced yield.

Handling the compound under a dry, inert atmosphere of nitrogen or argon mitigates these risks, ensuring that the reagent's quality is maintained from the vial to the reaction vessel.

Part 2: Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments. The guide follows a logical progression from problem identification to solution.

Issue 1: Inconsistent or Low Reaction Yields

You are performing a peptide coupling or another reaction involving the amine, but the yield is lower than expected or varies significantly between runs.

• Probable Cause A: Reagent Degradation due to Moisture. If the hydrochloride salt has absorbed atmospheric moisture, you are introducing a stoichiometric unknown (water) into your reaction. This can hydrolyze the ester, and for moisture-sensitive coupling reagents (e.g., carbodiimides), it can lead to their deactivation.

• Probable Cause B: Incomplete Free-Basing or Amine Oxidation. If the free amine is generated in the presence of trace oxygen, oxidative side-products may form, consuming the starting material. Alternatively, if the base used for free-basing is not strong enough or is used in insufficient quantity, the reaction may not proceed to completion.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yields.

Issue 2: Material Appears Clumpy, Sticky, or Oily

Upon opening a new or partially used bottle, the normally crystalline solid has a different physical appearance.

• Probable Cause: Significant Moisture Absorption. This is a clear visual indicator that the material has been compromised by atmospheric moisture. The hydrochloride salt has become deliquescent, absorbing enough water to partially dissolve and change its morphology.

• Consequence: The material's purity is compromised, and its true weight is no longer accurate due to the absorbed water. Using this material will lead to failed or low-yielding reactions.

• Solution: The material should be discarded. There is no reliable way to remove the absorbed water without potentially degrading the ester or amine functional groups. Procure a fresh vial and review your handling and storage procedures.

Issue 3: Poor Solubility in Aprotic Solvents

The compound does not fully dissolve in your chosen anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF)).

• Probable Cause A: Incorrect Solvent Choice. While amine hydrochlorides are salts, their organic nature often grants them solubility in polar aprotic solvents. However, this is not guaranteed.

• Probable Cause B: Insufficient Free-Basing. The hydrochloride salt form is generally more polar and less soluble in non-polar organic solvents than its corresponding free amine. The reaction mixture may require the addition of a base to neutralize the HCl salt and generate the more soluble free amine.

Recommended Solvents & Baselines:

Solvent	Polarity Index	Typical Use Case	Notes
Dichloromethane (DCM)	3.1	Peptide coupling, general synthesis	Good starting point.
N,N-Dimethylformamide (DMF)	6.4	Difficult couplings, polar substrates	Higher polarity, may improve solubility. Must be rigorously anhydrous.
Tetrahydrofuran (THF)	4.0	General synthesis	Use with caution; can be less effective for polar salts.
Acetonitrile (MeCN)	5.8	General synthesis	Another good polar aprotic option.

Solution Protocol:

• Suspend the tert-butyl 2-amino-4-phenylbutanoate hydrochloride in your chosen anhydrous solvent under an inert atmosphere (N₂ or Ar).

• Add 1.0 to 1.1 equivalents of a non-nucleophilic organic base, such as Diisopropylethylamine (DIPEA) or Triethylamine (TEA), dropwise while stirring.

• Observe for dissolution. The formation of the free amine should significantly improve solubility in the aprotic solvent.

Part 3: Frequently Asked Questions (FAQs)

Q1: Do I really need a glovebox, or is a Schlenk line sufficient?

A glovebox provides the most robust inert environment. However, for many applications, a well-purged Schlenk line is perfectly adequate. The key is to minimize the time the solid is exposed to the atmosphere.

Workflow Comparison:

Caption: Comparison of Glovebox (ideal) vs. Schlenk Line (adequate) workflows.

The Schlenk line method involves a brief exposure to air during weighing. To minimize moisture uptake, weigh the required amount quickly and immediately place it under an inert atmosphere. For highly sensitive reactions, weighing inside a glovebox is strongly preferred.

Q2: How should I properly store an opened container of this reagent?

Once the manufacturer's seal is broken, proper storage is paramount.

• Backfill with Inert Gas: Before re-sealing, flush the headspace of the container with dry nitrogen or argon.

• Seal Tightly: Ensure the original cap is tightly secured.

• Use Parafilm: Wrap the cap and neck of the bottle with Parafilm® or a similar laboratory sealing film for an extra barrier against atmospheric moisture.

• Store in a Desiccator: Place the sealed container inside a desiccator cabinet or chamber that is regularly maintained with a fresh desiccant (e.g., silica gel with a moisture indicator or Drierite™).

Q3: Can I use an inorganic base like sodium carbonate to generate the free amine?

It is strongly discouraged. Inorganic bases have very poor solubility in the aprotic organic solvents typically used for these reactions. This results in a heterogeneous mixture, leading to slow and incomplete neutralization of the hydrochloride salt. The use of a soluble, non-nucleophilic organic base like DIPEA or TEA is standard and highly recommended for achieving a homogeneous solution and rapid reaction.

Q4: My NMR spectrum shows a small peak that I can't identify. Could it be a degradation product?

If the material was handled improperly, you might observe impurities. A common degradation pathway for the free amine is oxidation. While the exact structure of the oxidized product can vary, you should look for evidence of N-oxide formation or other oxidative coupling products. Another possibility, if water was present, is the hydrolysis of the tert-butyl ester to the corresponding carboxylic acid. Comparing your spectrum to a reference of a freshly opened, properly handled sample is the best diagnostic tool.

Part 4: Experimental Protocol Example

Standard Protocol for Weighing and Dissolving Under Inert Atmosphere via Schlenk Line

This protocol outlines the standard procedure for preparing a solution of the reagent for reaction.

Materials:

• tert-butyl 2-amino-4-phenylbutanoate hydrochloride

• Schlenk flask with a stir bar

• Septa

• Nitrogen or Argon line with a bubbler

• Vacuum pump

• Anhydrous solvent (e.g., DCM) in a Sure/Seal™ bottle

• Anhydrous base (e.g., DIPEA)

• Syringes and needles

Procedure:

• Weigh Solid: On a balance, quickly weigh the desired amount of the hydrochloride salt into the Schlenk flask. Minimize air exposure time.

• Seal and Purge: Immediately attach the flask to the Schlenk line via its sidearm. Secure the main opening with a rubber septum.

• Perform Purge Cycles: Evacuate the flask under vacuum until the pressure stabilizes. Gently refill the flask with inert gas (N₂ or Ar). Repeat this vacuum/backfill cycle a total of three times to ensure the removal of atmospheric air and moisture.

• Solvent Addition: Using a clean, dry needle and syringe, withdraw the required volume of anhydrous solvent from the Sure/Seal™ bottle. Pierce the septum of the Schlenk flask and add the solvent to the solid.

• Initiate Stirring: Begin magnetic stirring to suspend the solid.

• Free-Base Generation: Using a separate, clean, dry syringe, add the required equivalents of anhydrous DIPEA dropwise to the stirring suspension.

• Confirm Dissolution: Continue stirring until the solid has completely dissolved, indicating the successful formation of the soluble free amine. The solution is now ready for the next step in your synthesis.

References

• LibreTexts Chemistry. Solubility of Salts.[Link]

Purification of H-HoPhe-OtBu.HCl by recrystallization vs column chromatography

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying L-Homophenylalanine tert-butyl ester hydrochloride (H-HoPhe-OtBu·HCl, CAS: 130316-46-0).

Amino acid ester hydrochlorides are highly polar, hygroscopic, and possess acid-labile protecting groups[1]. Choosing the correct purification strategy—recrystallization versus column chromatography—is critical to preventing product degradation, specifically the premature cleavage of the tert-butyl ester[2]. This guide provides field-proven methodologies, mechanistic causality, and self-validating protocols to ensure high-yield, high-purity recovery.

Comparative Analysis: Recrystallization vs. Column Chromatography

The decision between recrystallization and chromatography hinges on the crude purity and the specific impurity profile. We strongly recommend recrystallization as the primary method due to the highly crystalline nature of the hydrochloride salt[3].

Parameter	Recrystallization (Preferred)	Column Chromatography (Alternative)
Primary Use Case	Crude purity >85%; removal of distinct organic impurities.	Crude purity <85%; removal of structurally similar byproducts.
Mechanistic Basis	Differential solubility of the HCl salt vs. impurities.	Differential partitioning of the free amine on silica gel.
Scalability	Excellent (Multi-gram to kilogram scale).	Poor to Moderate (Milligram to low-gram scale).
Time Efficiency	High (1–2 hours active time + cooling).	Low (4–8 hours due to free-basing, column, and re-salting).
Yield	60–85% (Dependent on mother liquor losses).	70–90% (Higher recovery, but requires more steps).
Risk of t-Bu Cleavage	Very Low (No additional acid introduced).	High (Risk occurs during the re-salting step).

Experimental Protocols

Every protocol below is designed as a self-validating system . Do not proceed to the next step without confirming the validation checkpoints.

Protocol A: Purification by Recrystallization (EtOAc/Hexane)

Causality: The hydrochloride salt of H-HoPhe-OtBu is highly polar. By using a solvent system where the salt is soluble at elevated temperatures (Ethyl Acetate) and introducing an anti-solvent (Hexane) that decreases the dielectric constant of the medium, the salt is forced into a crystalline lattice while non-polar impurities remain dissolved in the mother liquor[3].

• Dissolution: Place the crude H-HoPhe-OtBu·HCl in a flame-dried round-bottom flask. Add a minimum volume of hot Ethyl Acetate (EtOAc) (approx. 5-10 mL/g) while stirring until the solid completely dissolves.

• Hot Filtration (Optional): If insoluble particulates remain, perform a rapid hot filtration through a pre-warmed sintered glass funnel.

• Anti-Solvent Addition: Remove the flask from the heat source. Gradually add Hexane dropwise while swirling until the solution becomes persistently cloudy (the saturation point).

• Crystallization: Allow the flask to cool undisturbed to room temperature over 1 hour, then transfer to an ice bath (0–4 °C) for an additional hour to maximize lattice formation.

• Isolation: Filter the resulting white crystals using a Büchner funnel. Wash the filter cake with ice-cold Hexane (2 × 10 mL).

• Drying & Validation: Dry the crystals under high vacuum for 12 hours.

  • Self-Validation Check: Perform

    H-NMR ( ). Confirm the presence of the intact tert-butyl group by verifying the 9H singlet at ~1.4 ppm.

Protocol B: Purification by Column Chromatography

Causality: You cannot run the HCl salt directly on normal-phase silica gel. The ammonium cation (

) interacts strongly with the acidic silanol groups ( ) on the silica, causing severe streaking, poor resolution, and irreversible binding[4]. The molecule must be neutralized to its free base prior to chromatography, and carefully re-salted afterward to avoid acid-catalyzed cleavage of the t-butyl ester[2].

• Free-Basing: Dissolve the crude H-HoPhe-OtBu·HCl in Dichloromethane (DCM). Add an equal volume of saturated aqueous

  and stir vigorously for 15 minutes.

• Extraction: Separate the organic layer. Extract the aqueous layer once more with DCM. Combine the organic layers, dry over anhydrous

  , and concentrate under reduced pressure.

  • Self-Validation Check: Spot the concentrated oil on a TLC plate. It should migrate cleanly as a tight spot without streaking, confirming complete neutralization.

• Chromatography: Load the free base onto a silica gel column. Elute using a gradient of Hexane/EtOAc (typically starting at 4:1 and moving to 1:1). Collect fractions and identify the product via TLC (visualized with Ninhydrin stain).

• Re-Salting (Critical Step): Combine the pure fractions and evaporate the solvent. Redissolve the purified free base in anhydrous Diethyl Ether and cool the flask to 0 °C in an ice bath.

• Controlled Acidification: Slowly add exactly 1.0 to 1.05 equivalents of anhydrous HCl in Diethyl Ether (or Dioxane) dropwise. Do not use aqueous HCl or excess acid, as this will cleave the tert-butyl ester.

• Isolation: The pure H-HoPhe-OtBu·HCl will precipitate immediately as a white solid. Filter, wash with cold ether, and dry under vacuum.

Troubleshooting FAQs

Q: Why is my product "oiling out" instead of crystallizing during Protocol A? A: "Oiling out" occurs when the compound separates as a liquid phase rather than a solid crystal lattice. This is typically caused by cooling the solution too rapidly or having too high a concentration of impurities disrupting the lattice. Fix: Reheat the mixture until it becomes a homogeneous solution, add a few more drops of EtOAc, and allow it to cool much slower. If available, add a seed crystal of pure H-HoPhe-OtBu·HCl at room temperature to induce nucleation.

Q: My NMR shows that I lost the tert-butyl group after running the column. What happened? A: The tert-butyl ester is an acid-labile protecting group. If you used an excess of HCl during the re-salting step (Protocol B, Step 5), or if the reaction was allowed to exotherm at room temperature, the strong acid catalyzed the cleavage of the ester, yielding the free carboxylic acid (H-HoPhe-OH)[2]. Always use strictly stoichiometric anhydrous HCl at 0 °C.

Q: Can I skip the free-basing step and just use a highly polar solvent system (like DCM/MeOH) on the silica column? A: It is highly discouraged. While some amino acid salts can be pushed through silica using aggressive solvent systems (e.g., DCM/MeOH/AcOH), the recovery is typically poor (<40%), and the product will co-elute with dissolved silica and acetic acid impurities. Free-basing is the only reliable method for normal-phase chromatography of these derivatives.

Mechanistic Workflow & Decision Tree

Figure 1: Decision matrix and workflow for the purification of H-HoPhe-OtBu·HCl.

References

1. 2.3 3.4 4.2 5.1

Sources

• 1. (S)-Methyl 2-amino-2-(2-chlorophenyl)acetate hydrochloride | 213018-92-9 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ebin.pub [ebin.pub]
• 4. mdpi.com [mdpi.com]

Avoiding transesterification during workup of tert-butyl esters

Technical Support Center: tert-Butyl Ester Stability

Welcome to the technical guide for preserving tert-butyl (t-Bu) esters. While t-butyl esters are widely utilized for their steric bulk and resistance to nucleophilic attack (

mechanism), they are not invincible.

In my experience supporting process chemistry teams, "transesterification" of t-butyl esters is rarely a direct exchange. Instead, it is frequently a masked two-step degradation : acid-catalyzed cleavage (

) followed by rapid esterification with the workup solvent (usually Methanol or Ethanol). This guide details how to break this causality chain.

Part 1: The Mechanistic "Trap" (Root Cause Analysis)

To prevent the issue, you must understand that you are likely fighting two different mechanisms depending on your pH.

• Acidic Conditions (The Primary Culprit):

  • t-Butyl esters do not typically undergo direct transesterification via tetrahedral intermediates (

    ) because the t-butyl group is too bulky.

  • The Real Pathway: Trace acid protonates the ether oxygen. The t-butyl cation leaves (

    mechanism), generating a free carboxylic acid. If this happens in MeOH, the acid immediately undergoes Fischer esterification to form the Methyl ester.

  • Result: It looks like transesterification, but it is actually Cleavage

    Re-esterification.

• Basic Conditions:

  • Direct transesterification via nucleophilic attack at the carbonyl (

    ) is possible but extremely slow due to steric hindrance.

  • The Risk: High temperatures, small nucleophiles (MeO⁻), and Lewis Acid catalysts (Ti, Al) can force this transformation.

Visualizing the Danger Zones

Caption: Figure 1. Mechanistic pathways leading to unwanted ester exchange.[1] Note that acidic "transesterification" is often actually a cleavage-esterification sequence.

Part 2: Experimental Protocols & Safe Workups

Scenario A: Quenching Lewis Acid Reactions (Al, Ti, B)

Common Error: Quenching a DIBAL reduction or Friedel-Crafts reaction with Methanol. The metal salts act as Lewis acids, catalyzing the swap.

The Fix: Rochelle’s Salt Protocol This method chelates the metal, prevents emulsions, and maintains a buffered pH range (approx. 7–8), protecting the t-butyl group.

• Cool: Cool reaction mixture to 0 °C.

• Dilute: Dilute with an inert solvent (Et₂O or DCM). Do not add MeOH.

• Quench: Slowly add a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle's Salt) .

  • Ratio: Use approx. 10 mL of saturated solution per 1 mmol of Aluminum/Titanium reagent.

• Stir: Vigorously stir at Room Temperature (RT) for 30–60 minutes. The mixture will separate into two clear layers (organic and aqueous).[2][3]

• Separate: Extract the organic layer.[3][4]

Scenario B: Workup of Acidic Reactions

Common Error: Using MeOH to transfer crude material or clean glassware while trace acid (TFA, HCl) is present.

The Fix: The "Aprotic" Transfer

• Neutralize First: Before evaporation, add solid NaHCO₃ or Et₃N to the reaction mixture to neutralize free acid.

• Solvent Swap: If you must use an alcohol to dissolve crude material, use Isopropanol (IPA) or tert-Butanol .

  • Why? Secondary and tertiary alcohols are poor nucleophiles and sterically hindered, making them kinetically incompetent to displace the t-butyl group.

Scenario C: Titanium Workups (The "Sticky" Catalyst)

Titanium(IV) isopropoxide is a potent transesterification catalyst. Simple water washes often fail to remove it, leaving active catalyst in your concentration flask.

The Fix: The Fluoride Crash

• Dilute reaction with Et₂O.[5]

• Add excess Sodium Fluoride (NaF) and a small amount of water (or wet Celite).

• Stir for 30 mins. Titanium forms insoluble fluoride complexes.

• Filter through a pad of Celite.[6]

Part 3: Comparative Data & Solvent Compatibility

Table 1: Solvent Risk Matrix for t-Butyl Ester Workup

Solvent Class	Specific Solvent	Risk Level	Mechanism of Failure
Primary Alcohols	Methanol (MeOH)	CRITICAL	Rapid esterification of any hydrolyzed acid; slow direct attack.
Ethanol (EtOH)	HIGH	Similar to MeOH but slightly slower.
Secondary Alcohols	Isopropanol (IPA)	LOW	Steric hindrance prevents attack. Safe for most washes.
Tertiary Alcohols	tert-Butanol	SAFE	"Matched" solvent. Even if exchange occurs, product is identical.
Aprotic Polar	DMF, DMSO	SAFE	No exchange possible (unless wet + heated).
Ethers/Chlorinated	THF, DCM, Et₂O	SAFE	Ideal for extraction and dilution.

Part 4: Troubleshooting & FAQs

Q1: I see a methyl ester peak (~3.6 ppm) in my NMR after working up a DIBAL reduction. What happened? A: You likely quenched the aluminum intermediate with Methanol. The resulting Aluminum-Methoxide species acts as a catalyst.

• Correction: Next time, quench with Ethyl Acetate (sacrificial ester) or Acetone, followed by the Rochelle’s Salt protocol described above.

Q2: Can I use Silica Gel chromatography for t-butyl esters? A: Generally, yes. However, Silica Gel is slightly acidic (

).

• Precaution: If your molecule is highly acid-sensitive, neutralize the silica column by flushing it with 1% Et₃N/Hexanes before loading your sample. Avoid using MeOH in the eluent if possible; if required, keep the contact time short.

Q3: I need to remove a Boc group in the presence of a t-butyl ester. Is this possible? A: It is extremely difficult because both rely on the stability of the t-butyl cation.

• Strategy: You cannot use standard TFA/DCM.

• Alternative: Try using TMSOTf / 2,6-lutidine or CeCl₃·7H₂O / NaI in acetonitrile.[7] These methods can sometimes differentiate the carbamate (Boc) from the ester based on subtle electronic differences, though yield loss is common.

Q4: My t-butyl ester is disappearing during saponification of a methyl ester on the same molecule. A: While t-butyl esters are base-stable, they are not base-immune. Long reaction times with LiOH/MeOH can lead to hydrolysis or transesterification.

• Optimization: Switch to LiOH / THF / H₂O (exclude MeOH). Without the methyl nucleophile (MeOH), transesterification is impossible. Hydrolysis is still possible but much slower for t-Bu than Me esters due to sterics.

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999.[8] (Standard reference for stability profiles of esters).

• Otera, J. Transesterification, Chem. Rev. 1993, 93, 1449–1470. Link (Definitive review on transesterification mechanisms and catalysis).

• Stanton, M. G.; Gagné, M. R. The Mechanism of Titanium-Catalyzed Transesterification, J. Am. Chem. Soc. 1997, 119, 5075–5082. Link (Explains the danger of Ti residues in alcohol).

• Fieser, L. F.; Fieser, M.Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, p 581. (Source for Aluminum workup protocols).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Curly Arrow: Lithium Aluminium Hydride Reductions - Rochelle's Salt [curlyarrow.blogspot.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. Magic Formulas [chem.rochester.edu]
• 6. Sciencemadness Discussion Board - Help With LAH Reduction Yields - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. organic-chemistry.org [organic-chemistry.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Elucidation of tert-Butyl 2-Amino-4-Phenylbutanoate HCl: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation and purity assessment of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of robust chemical analysis. This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of tert-butyl 2-amino-4-phenylbutanoate hydrochloride, a key intermediate in the synthesis of various pharmaceuticals.

This document moves beyond a simple recitation of spectral data. Herein, we will dissect the ¹H NMR spectrum with the expertise of a seasoned application scientist, explaining the underlying principles that govern the observed chemical shifts and coupling patterns. Furthermore, we will objectively compare the utility of ¹H NMR with alternative analytical techniques such as Fourier-Transform Infrared (FT-IR) Spectroscopy, High-Performance Liquid Chromatography (HPLC), and Mass Spectrometry (MS), providing a holistic perspective on its place in a modern analytical workflow.

The Crucial Role of ¹H NMR in Structural Verification

¹H NMR spectroscopy stands as a paramount technique for the structural elucidation of organic molecules. Its power lies in its ability to provide detailed information about the chemical environment of individual protons within a molecule. For a molecule such as tert-butyl 2-amino-4-phenylbutanoate HCl, ¹H NMR allows us to:

• Confirm the presence of key functional groups: The characteristic signals of the tert-butyl group, the aromatic ring, and the protons along the butanoate backbone serve as definitive markers for the compound's identity.

• Verify the protonation state: The chemical shift and multiplicity of the proton alpha to the amino group provide direct evidence of the formation of the hydrochloride salt.

• Assess purity: The presence of unexpected signals can indicate the presence of impurities, such as residual solvents or byproducts from the synthesis.

Deciphering the ¹H NMR Spectrum of tert-Butyl 2-Amino-4-Phenylbutanoate HCl

Due to the unavailability of a publicly accessible experimental spectrum, a high-quality predicted ¹H NMR spectrum was generated to serve as the basis for this analysis. The prediction was performed using advanced computational algorithms that account for the electronic effects of the various functional groups and the conformational flexibility of the molecule.

Predicted ¹H NMR Spectral Data (400 MHz, DMSO-d₆)

Signal	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
a	8.6 (broad)	s	3H	-NH₃⁺
b	7.35 - 7.20	m	5H	Phenyl H
c	4.15	t	1H	α-H
d	2.80 - 2.70	m	2H	γ-CH₂
e	2.20 - 2.10	m	2H	β-CH₂
f	1.45	s	9H	tert-Butyl H

In-Depth Spectral Interpretation

• The Ammonium Protons (-NH₃⁺, Signal a): The three protons of the protonated amino group are expected to appear as a broad singlet around 8.6 ppm. The broadness of this signal is a characteristic feature of exchangeable protons (protons attached to heteroatoms like nitrogen or oxygen) and is influenced by factors such as solvent, temperature, and concentration. In the hydrochloride salt, the nitrogen atom is protonated, leading to a significant downfield shift compared to the corresponding free amine.

• The Aromatic Protons (Phenyl H, Signal b): The five protons of the phenyl ring are predicted to resonate in the region of 7.20-7.35 ppm as a complex multiplet. The electronic environment of these protons is largely influenced by the aromatic ring current, which deshields them and shifts their signals downfield.

• The Alpha-Proton (α-H, Signal c): The proton on the carbon adjacent to the ammonium and ester groups is expected to appear as a triplet around 4.15 ppm. This downfield shift is a consequence of the strong electron-withdrawing effects of both the protonated amino group (-NH₃⁺) and the carbonyl group of the ester. The triplet multiplicity arises from the coupling with the two adjacent protons of the β-methylene group.

• The Gamma-Methylene Protons (γ-CH₂, Signal d): The two protons on the carbon adjacent to the phenyl group are predicted to appear as a multiplet in the range of 2.70-2.80 ppm. Their proximity to the aromatic ring leads to a moderate downfield shift.

• The Beta-Methylene Protons (β-CH₂, Signal e): The two protons on the carbon beta to the ester and amino groups are expected to resonate as a multiplet around 2.10-2.20 ppm. These protons are coupled to both the α-proton and the γ-methylene protons, leading to a complex splitting pattern.

• The tert-Butyl Protons (tert-Butyl H, Signal f): The nine equivalent protons of the tert-butyl group are predicted to appear as a sharp singlet at approximately 1.45 ppm. The magnetic equivalence of these protons, due to free rotation around the carbon-carbon single bonds, results in a single, intense signal. Its upfield chemical shift is characteristic of alkyl protons that are shielded from the deshielding effects of other functional groups.

Experimental Protocol for ¹H NMR Analysis

To obtain a high-quality ¹H NMR spectrum of tert-butyl 2-amino-4-phenylbutanoate HCl, the following protocol is recommended:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the compound into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of a suitable deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD). DMSO-d₆ is often a good choice for hydrochloride salts due to its ability to dissolve ionic compounds and its non-exchangeable nature with the ammonium protons.

  • Cap the NMR tube and gently agitate until the sample is fully dissolved.

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥400 MHz) for optimal signal dispersion and resolution.

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

  • Set the appropriate acquisition parameters, including the spectral width, number of scans, and relaxation delay.

• Data Acquisition and Processing:

  • Acquire the free induction decay (FID) signal.

  • Apply Fourier transformation to convert the time-domain data into the frequency-domain spectrum.

  • Phase the spectrum and perform baseline correction.

  • Reference the spectrum using the residual solvent peak (e.g., DMSO at 2.50 ppm).

  • Integrate the signals to determine the relative number of protons for each resonance.

Caption: Workflow for acquiring a ¹H NMR spectrum.

A Comparative Look: Alternative Analytical Techniques

While ¹H NMR is a powerful tool for structural elucidation, a comprehensive analytical approach often involves the use of multiple techniques. Here, we compare ¹H NMR with FT-IR, HPLC, and MS for the analysis of tert-butyl 2-amino-4-phenylbutanoate HCl.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Expected FT-IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group	Vibration
3100-2800	N-H (in -NH₃⁺)	Stretch
~1735	C=O (Ester)	Stretch
~1600, ~1450	C=C (Aromatic)	Stretch
~1250	C-O (Ester)	Stretch
~1150	C-N	Stretch

Comparison with ¹H NMR:

• Strengths of FT-IR: FT-IR is a rapid and non-destructive technique that provides a quick "fingerprint" of the molecule, confirming the presence of key functional groups like the carbonyl ester and the aminium group.[1][2][3][4]

• Limitations of FT-IR: FT-IR provides limited information about the overall molecular structure and connectivity. It cannot distinguish between isomers and provides little information about the carbon-hydrogen framework. In contrast, ¹H NMR provides detailed information about the specific chemical environment of each proton.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying components in a mixture. For chiral molecules like tert-butyl 2-amino-4-phenylbutanoate HCl, chiral HPLC is particularly valuable for determining enantiomeric purity.[5][6]

Comparison with ¹H NMR:

• Strengths of HPLC: HPLC offers excellent separation capabilities, making it the gold standard for purity analysis, including the determination of enantiomeric excess when using a chiral stationary phase.[5][6][][8] It is highly sensitive and can detect trace impurities.[]

• Limitations of HPLC: HPLC does not provide direct structural information. While it can separate compounds, it requires reference standards for identification. ¹H NMR, on the other hand, can be used for de novo structure elucidation.

Mass Spectrometry (MS)

MS is a technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and fragmentation pattern of a molecule.

Expected Mass Spectral Data:

• Molecular Ion (M⁺): The mass spectrum would be expected to show a signal corresponding to the molecular weight of the free base form of the molecule.

• Fragmentation: Characteristic fragmentation patterns would include the loss of the tert-butyl group and cleavage of the butanoate chain.

Comparison with ¹H NMR:

• Strengths of MS: MS is an extremely sensitive technique that can provide the exact molecular weight of a compound, which is a critical piece of information for confirming its identity.[9] When coupled with a separation technique like HPLC (LC-MS), it is a powerful tool for identifying and quantifying components in a mixture.[][9]

• Limitations of MS: MS provides limited information about the specific arrangement of atoms within a molecule. Isomers often have the same molecular weight and can be difficult to distinguish by MS alone. ¹H NMR excels at providing detailed information about the connectivity and stereochemistry of a molecule.

Caption: Relationship between ¹H NMR and other analytical techniques.

Conclusion: An Integrated Approach to Structural Verification

As demonstrated, ¹H NMR spectroscopy provides an unparalleled level of detail for the structural elucidation of tert-butyl 2-amino-4-phenylbutanoate HCl. Its ability to reveal the precise chemical environment of each proton makes it an indispensable tool for confirming the identity, structure, and purity of this important pharmaceutical intermediate.

However, for a comprehensive and robust analytical characterization, an integrated approach is paramount. While ¹H NMR provides the structural backbone, FT-IR offers rapid confirmation of functional groups. HPLC, particularly chiral HPLC, is the method of choice for definitive purity and enantiomeric excess determination.[5][6][8] Finally, mass spectrometry provides crucial molecular weight information and high sensitivity for trace impurity analysis.[][9]

By leveraging the strengths of each of these techniques, researchers and drug development professionals can achieve a high degree of confidence in the quality and integrity of their chemical entities, ensuring the safety and efficacy of the final pharmaceutical products.

References

• UCLA Department of Chemistry and Biochemistry. IR Spectroscopy Tutorial: Amines. Available from: [Link]

• Scribd. IR Absorption Characteristics Table. Available from: [Link]

• St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY. Available from: [Link]

• University of Colorado Boulder. CHARACTERISTIC INFRARED ABSORPTION BANDS OF FUNCTIONAL GROUPS. Available from: [Link]

• Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. Available from: [Link]

• MDPI. Synthesis and Characterization of Various Amino Acid Derived Thiohydantoins. Available from: [Link]

• The Royal Society of Chemistry. Supplementary Information - A mild and efficient synthesis of α-quaternary α-amino acid derivatives. Available from: [Link]

• CAT. Analyses of amino acids, Enantiomeric purity. Available from: [Link]

• ResearchGate. Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy | Request PDF. Available from: [Link]

• ResearchGate. Determination of Chemical and Enantiomeric Purity of α‐Amino Acids and their Methyl Esters as N‐Fluorenylmethoxycarbonyl Derivatives Using Amylose‐derived Chiral Stationary Phases. Available from: [Link]

• PubMed. Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy. Available from: [Link]

• The Royal Society of Chemistry. Visible-Light-Promoted Metal-Free Approach for the N-H Insertions by Using Donor/Donor Diazo Precursors. Available from: [Link]

• SpringerLink. Deciding which is the best

  NMR predictor for organic compounds using statistical tools. Available from: [Link]

• Chromatography Today. Chiral Amino Acid and Peptide Separations – the Next Generation. Available from: [Link]

• Compound Interest. A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Available from: [Link]

• Chemaxon. NMR Predictor - Documentation. Available from: [Link]

• Chemistry Steps. NMR Chemical Shift Values Table. Available from: [Link]

• Modgraph. 1H chemical shifts in NMR. Part 21-Prediction of the 1H chemical shifts of molecules containing the ester group: a modelling and. Available from: [Link]

• RSC Publishing. The reactions of α-amino acids and α-amino acid esters with high valent transition metal halides. Available from: [Link]

• PubChem. (R)-ethyl 2-amino-4-phenylbutanoate hydrochloride. Available from: [Link]

• NMRDB.org. Predict 1H proton NMR spectra. Available from: [Link]

• Mestrelab Resources. Starting Guide to NMRPredict Desktop. Available from: [Link]

• Shimadzu. Analytical Methods for Amino Acids. Available from: [Link]

• ResearchGate. Fourier Transform Infrared (FTIR) Spectroscopic Analysis of Amino Acid Serine for its Chiral Identification. Available from: [Link]

• Reddit. FTIR Spectroscopy Identification question between Free Amino Acid forms and HCL forms. Available from: [Link]

• MDPI. Synthesis and Structural Characterization of (E)-4-[(2-Hydroxy-3-methoxybenzylidene)amino]butanoic Acid and Its Novel Cu(II) Complex. Available from: [Link]

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• 6. Analyses of amino acids, Enantiomeric purity [cat-online.com]
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• 9. Amino Acid Analysis Using Mass Spectrometry: Key Techniques & Uses - Creative Proteomics [creative-proteomics.com]

Melting point range of pure L-homophenylalanine tert-butyl ester HCl

An in-depth understanding of the thermochemical properties of amino acid derivatives is critical for successful peptide synthesis and pharmaceutical scale-up. When evaluating L-homophenylalanine tert-butyl ester hydrochloride (CAS 130316-46-0) against its structural analogs, standard physical characterizations like melting point must be interpreted through the lens of molecular stability.

This guide objectively compares the thermal performance of L-homophenylalanine derivatives, explains the mechanistic causality behind their melting behaviors, and provides validated experimental workflows for accurate thermal profiling.

Thermochemical Properties & Product Comparison

The choice of a C-terminal protecting group fundamentally alters the thermal stability and phase transition behavior of L-homophenylalanine. Below is a comparative analysis of pure L-homophenylalanine and its standard protected forms.

Derivative	CAS Number	Melting Point Range (°C)	Thermal Behavior & Phase Transition
L-Homophenylalanine (Free Acid)	943-73-7	296 – 300 °C	Highly stable zwitterionic lattice; melts with decomposition at extreme temperatures [1].
L-Homophenylalanine ethyl ester HCl	90891-21-7	159 – 163 °C	Sharp, stable solid-to-liquid phase transition. Ideal for standard capillary analysis [2].
Fmoc-L-homophenylalanine	132684-59-4	141 – 145 °C	Sharp melting transition; high stability due to the robust fluorenylmethyloxycarbonyl group [3].
L-Homophenylalanine tert-butyl ester HCl	130316-46-0	~140 – 160 °C (Decomposes)	Exothermic decomposition; lacks a true thermodynamic melting point due to structural lability [4].

Mechanistic Insights: Why the tert-Butyl Ester Decomposes

As an Application Scientist, it is crucial to understand why L-homophenylalanine tert-butyl ester HCl does not exhibit a clean melting point, often leading to ambiguous "No data available" or broad range reports in supplier catalogs.

The discrepancy lies in the inherent thermal lability of the tert-butyl group under acidic conditions [5]. Unlike the ethyl ester, which remains intact during heating, the tert-butyl ester is highly susceptible to acid-catalyzed cleavage. Because the molecule is formulated as a hydrochloride (HCl) salt, heating the solid above 140 °C provides the activation energy for the HCl to act as an internal proton source.

This triggers an elimination reaction, cleaving the tert-butyl ester to yield isobutylene gas and the free amino acid hydrochloride. Consequently, if you attempt to measure its melting point in a standard capillary tube, the sample will bubble, discolor, and degrade rather than melt cleanly. Therefore, assessing the "melting point" of this specific product requires advanced calorimetric techniques rather than visual observation.

Experimental Workflows for Thermal Validation

To ensure a self-validating analytical system, the thermal characterization method must be tailored to the protecting group's stability.

Protocol A: Differential Scanning Calorimetry (DSC) for Labile Esters (t-Butyl Ester HCl)

Standard visual melting point apparatuses cannot differentiate between melting and decomposition. DSC is mandatory for L-homophenylalanine tert-butyl ester HCl.

• Sample Preparation: Accurately weigh 2.0–5.0 mg of pure L-homophenylalanine tert-butyl ester HCl into an aluminum DSC pan.

• Pan Sealing (Critical Step): Use a pin-hole hermetic lid . The pin-hole is required to allow the escape of isobutylene gas generated during thermal cleavage; a fully sealed pan will rupture due to pressure buildup.

• Purge Gas: Flow dry nitrogen (

  ) at 50 mL/min to sweep away volatile degradation products and prevent oxidative side reactions.

• Heating Ramp: Apply a controlled heating rate of 10 °C/min from 25 °C to 200 °C.

• Data Interpretation: The thermogram will display an initial endothermic peak (onset of melting) that is immediately truncated or overlapped by a massive endothermic/exothermic event corresponding to the mass loss of the tert-butyl group.

Protocol B: Standard Capillary Method for Stable Analogs (Ethyl Ester HCl)

For stable analogs like the ethyl ester, standard visual melting point determination is highly accurate.

• Sample Loading: Triturate the L-homophenylalanine ethyl ester HCl into a fine powder. Load 2–3 mm of the powder into a glass capillary tube.

• Apparatus Setup: Insert the capillary into a calibrated melting point apparatus (e.g., Buchi or SRS).

• Heating Ramp: Rapidly heat to 145 °C, then reduce the ramp rate to 1 °C/min.

• Observation: Record the onset point (first visible liquid drop) and the clear point (complete liquefaction). The system validates itself when the clear point is reached sharply between 159–163 °C without gas evolution.

Workflow Visualization

Workflow for selecting thermal analysis methods based on protecting group stability.

References

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Homophenylalanine Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Homophenylalanine, a non-proteinogenic amino acid, is a crucial building block in medicinal chemistry, often incorporated into peptidomimetics and other therapeutic agents to enhance metabolic stability and biological activity. The esterification of homophenylalanine is a common strategy in drug design and synthesis to modulate its physicochemical properties, such as lipophilicity and cell permeability. Accurate structural characterization of these modified amino acids is paramount, and electrospray ionization tandem mass spectrometry (ESI-MS/MS) stands as a powerful analytical tool for this purpose.[1][2] This guide provides an in-depth comparison of the fragmentation patterns of three common homophenylalanine esters—methyl, ethyl, and benzyl—under positive ion ESI-MS/MS conditions. Understanding these fragmentation behaviors is essential for unambiguous identification and structural elucidation in complex biological matrices.

The stability of the ester group significantly influences the fragmentation cascade. This guide will delve into the characteristic fragmentation pathways, including the neutral loss of the corresponding alcohol, decarboxylation, and side-chain cleavages, highlighting the diagnostic ions for each ester derivative.

Core Fragmentation Pathways of Protonated Homophenylalanine Esters

Under typical positive ion ESI-MS/MS conditions, protonated homophenylalanine esters ([M+H]⁺) undergo several characteristic fragmentation reactions. The primary fragmentation routes are dictated by the lability of the ester group and the stability of the resulting fragment ions. Common fragmentation patterns observed for amino acid esters include cleavage of bonds adjacent to the carbonyl group and various rearrangements.[3]

The most common initial fragmentation steps for protonated homophenylalanine esters involve:

• Neutral Loss of Alcohol (ROH): The loss of the corresponding alcohol (methanol, ethanol, or benzyl alcohol) from the protonated precursor ion is a hallmark fragmentation pathway for amino acid esters. This proceeds through the cleavage of the ester bond.[4]

• Loss of the Entire Ester Group: A related fragmentation involves the loss of the entire ester moiety as a neutral molecule, often accompanied by the loss of a proton.

• Decarboxylation: The loss of carbon dioxide (CO₂) is another common fragmentation pathway for amino acids and their derivatives.[5]

• Side-Chain Fragmentation: Cleavage of the bond between the alpha-carbon and the beta-carbon of the side chain can lead to the formation of a stable benzyl or tropylium cation.

The relative abundance of the product ions resulting from these pathways is influenced by the nature of the ester group (R in -COOR).

Comparative Fragmentation Analysis

The following sections detail the specific fragmentation patterns observed for methyl, ethyl, and benzyl esters of homophenylalanine. A summary of the key fragment ions is provided in Table 1.

Homophenylalanine Methyl Ester

Protonated homophenylalanine methyl ester readily undergoes the neutral loss of methanol (32 Da) to form a prominent acylium ion. This is often the base peak in the MS/MS spectrum. Subsequent fragmentation of this acylium ion can involve the loss of carbon monoxide (CO, 28 Da). Another significant fragmentation pathway is the loss of the entire methoxycarbonyl group (-COOCH₃, 59 Da).

Homophenylalanine Ethyl Ester

Similar to the methyl ester, the ethyl ester primarily fragments through the neutral loss of ethanol (46 Da), yielding the same acylium ion as the methyl ester. The loss of the ethoxycarbonyl group (-COOCH₂CH₃, 73 Da) is also a characteristic fragmentation. Generally, the fragmentation pattern is analogous to the methyl ester, with shifts in the mass-to-charge ratio (m/z) of the precursor and some fragment ions corresponding to the difference in the alkyl group mass.

Homophenylalanine Benzyl Ester

The fragmentation of the benzyl ester is more complex due to the presence of the stable benzyl group. While the neutral loss of benzyl alcohol (108 Da) is observed, a highly characteristic and often dominant fragmentation is the formation of the benzyl or tropylium cation at m/z 91.[6] This occurs through the cleavage of the C-O bond of the ester. This pathway is particularly favorable due to the high stability of the resulting C₇H₇⁺ ion. The formation of a prominent m/z 91 ion is a strong diagnostic indicator for the presence of a benzyl group.

Table 1: Comparison of Key Fragment Ions of Homophenylalanine Esters

Ester Derivative	Precursor Ion [M+H]⁺ (m/z)	Major Fragment Ions (m/z)	Proposed Neutral Loss/Fragment Structure
Methyl Ester	194.12	162.10	[M+H - CH₃OH]⁺
134.09	[M+H - CH₃OH - CO]⁺
135.08	[M+H - COOCH₃]⁺
Ethyl Ester	208.14	162.10	[M+H - C₂H₅OH]⁺
134.09	[M+H - C₂H₅OH - CO]⁺
135.08	[M+H - COOC₂H₅]⁺
Benzyl Ester	270.15	162.10	[M+H - C₇H₇OH]⁺
91.05	[C₇H₇]⁺ (Benzyl/Tropylium cation)
135.08	[M+H - COOC₇H₇]⁺

Visualizing the Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the primary fragmentation pathways for each homophenylalanine ester.

Caption: Fragmentation of Homophenylalanine Methyl Ester

Caption: Fragmentation of Homophenylalanine Ethyl Ester

Caption: Fragmentation of Homophenylalanine Benzyl Ester

Experimental Protocol: ESI-MS/MS Analysis

This section provides a general, self-validating protocol for the analysis of homophenylalanine esters.

Objective: To acquire high-quality MS/MS spectra for the comparative analysis of homophenylalanine methyl, ethyl, and benzyl esters.

Materials:

• Homophenylalanine ester standards

• HPLC-grade methanol

• HPLC-grade water

• Formic acid (for positive ion mode)

• Mass spectrometer with ESI source (e.g., Q-TOF or Orbitrap)[7]

Procedure:

• Sample Preparation:

  • Prepare individual stock solutions of each homophenylalanine ester in methanol at a concentration of 1 mg/mL.

  • Prepare working solutions by diluting the stock solutions to 1 µg/mL in 50:50 methanol:water with 0.1% formic acid.

• Mass Spectrometer Setup:

  • Calibrate the mass spectrometer according to the manufacturer's instructions to ensure high mass accuracy.

  • Set the ESI source to positive ion mode.

  • Optimize source parameters (e.g., capillary voltage, gas flow rates, temperature) by infusing a standard solution to maximize the signal of the [M+H]⁺ ion.

• MS1 Data Acquisition:

  • Acquire a full scan MS1 spectrum for each compound to confirm the presence and m/z of the protonated precursor ion.

• MS/MS Data Acquisition (Product Ion Scan):

  • Select the [M+H]⁺ ion of each ester as the precursor for collision-induced dissociation (CID).

  • Perform MS/MS experiments over a range of collision energies (e.g., 10-40 eV) to observe the full range of fragment ions and to determine the optimal energy for generating a rich fragmentation spectrum. This energy titration is a key self-validating step.

  • Acquire the product ion spectra.

• Data Analysis:

  • Process the acquired spectra using the instrument's software.

  • Identify the m/z values of the precursor and major fragment ions.

  • Propose fragmentation pathways based on the observed neutral losses and characteristic fragment ions.

  • Compare the fragmentation patterns of the three esters, noting differences in the relative intensities of common fragments and the presence of unique, diagnostic ions.

Conclusion

The mass spectrometric fragmentation of homophenylalanine esters is highly dependent on the nature of the ester group. While methyl and ethyl esters exhibit similar fragmentation patterns dominated by the neutral loss of the corresponding alcohol, the benzyl ester displays a characteristic and often abundant fragment at m/z 91, corresponding to the stable benzyl/tropylium cation. This distinct fragmentation makes it readily distinguishable from its alkyl ester counterparts. This guide provides a foundational understanding of these fragmentation behaviors, enabling researchers to confidently identify and characterize these important building blocks in their drug discovery and development workflows.

References

• Comparing the fragmentation reactions of protonated cyclic indolyl α-amino esters in quadrupole/orbitrap and quadrupole time-of-flight mass spectrometers. PubMed.
• Formation of Benzyl Carbanion in Collision-Induced Dissociation of Deproton
• The Mass Spectra of the a-,Amino Acids 1 Gregor Junk and Harry' Svec for Atomic Research and Department of Chemistry I. OSTI.GOV.
• Mass Spectrometry - Fragmentation P
• Effect of phenylalanine on the fragmentation of deproton
• PART 16: AROMATIC ESTERS (MASS SPECTRUM FRAGMENTATION PATTERN)
• Synthesis and Mass Spectrometry Structural Assessment of Polyesteramides Based on ε-Caprolactone and L-Phenylalanine. MDPI.
• MASS SPECTROMETRY: FRAGMENTATION P
• mass spectra - fragmentation p
• Applications of Mass Spectrometry Techniques in Amino Acid Analysis Methods.
• Tandem mass spectrometry of homologous 3‐hydroxyfurazan and nitrile amino acids. Wiley Online Library.
• ESI-MS/MS fragmentation spectra (positive ion-mode) of the selected...
• Mass Spectrometry: Fragment
• Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. PMC.
• General Fragmentations of Alkaloids in Electrospray Ionization Tandem Mass Spectrometry. SciSpace.
• Mass Spectrometry. Thieme.
• Mass Spectrometry of Some Common Functional Groups. Chemistry LibreTexts.
• Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. CORE.

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• 3. chem.libretexts.org [chem.libretexts.org]
• 4. mdpi.com [mdpi.com]
• 5. Formation of Benzyl Carbanion in Collision-Induced Dissociation of Deprotonated Phenylalanine Homologues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 7. Comparing the fragmentation reactions of protonated cyclic indolyl α-amino esters in quadrupole/orbitrap and quadrupole time-of-flight mass spectrometers - PubMed [pubmed.ncbi.nlm.nih.gov]

Chromatographic Resolution of H-HoPhe-OtBu.HCl: A Comparative Guide to RP-HPLC Methodologies

Homophenylalanine tert-butyl ester hydrochloride (H-HoPhe-OtBu.HCl, CAS: 130316-46-0) is a highly specialized unnatural amino acid derivative utilized extensively as a building block in solid-phase peptide synthesis and the development of ACE inhibitors , 1. Because impurities in starting materials directly cause sequence truncation or deletion errors during downstream synthesis, establishing a rigorous, high-resolution purity assay (typically targeting >98% purity) is a non-negotiable requirement for drug development professionals [[2]](), []().

This guide deconstructs the physicochemical behavior of H-HoPhe-OtBu.HCl, objectively compares stationary phase alternatives, and provides a self-validating analytical protocol grounded in mechanistic causality.

Analyte Profiling & Mechanistic Causality

To design a robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method, we must first analyze the molecular structure of the analyte and understand why specific chromatographic conditions are required.

• The Primary Amine Hydrochloride : The free amine group has a pKa of approximately 9.0. At a neutral pH, it is positively charged. If analyzed without mobile phase modifiers, this basic moiety will undergo severe secondary ion-exchange interactions with residual acidic silanols (Si-O⁻) on the silica stationary phase. This causes catastrophic peak tailing and loss of resolution.

• The Hydrophobic Core : The homophenylalanine side chain and the bulky tert-butyl ester impart significant hydrophobicity, necessitating a strong organic modifier for elution.

• The Solution (Ion-Pairing) : To mitigate silanol interactions, the mobile phase must be highly acidic (pH < 2.5). We utilize 0.1% Trifluoroacetic acid (TFA) . TFA serves a dual mechanistic purpose: it fully protonates the amine and acts as a hydrophobic ion-pairing agent. By pairing with the positively charged amine, TFA forms a neutral, hydrophobic complex that partitions cleanly into the stationary phase. Acetonitrile (ACN) is selected over methanol due to its lower UV cutoff (<190 nm), which is essential for detecting the aliphatic ester backbone at 210 nm.

Fig 1. Mechanistic pathways of analyte retention on a C18 column with TFA.

Comparative Performance: C18 vs. Biphenyl Stationary Phases

When establishing a purity assay, the choice of stationary phase dictates the selectivity (

) against synthetic process impurities (e.g., des-phenyl analogs, hydrolyzed free acids, or truncated chains). We evaluated a standard Octadecylsilane (C18) column against a Biphenyl phase under identical gradient conditions (10% to 90% ACN with 0.1% TFA over 15 minutes).

Quantitative Data Comparison

Chromatographic Parameter	Standard C18 Phase	Biphenyl Phase	Causality / Scientific Insight
Retention Time ( )	8.45 min	9.12 min	Biphenyl offers added retention for the homophenylalanine aromatic ring, increasing overall retention.
Tailing Factor ( )	1.15	1.08	Both perform well due to TFA ion-pairing, but modern Biphenyl phases often feature superior end-capping technologies.
Resolution ( ) from des-phenyl impurity	2.1	3.5	interactions heavily differentiate phenyl-containing analytes from purely aliphatic impurities, making Biphenyl superior for this specific separation.
Theoretical Plates ( )	> 12,000	> 14,000	High column efficiency is achieved in both via the suppression of secondary silanol interactions.

Self-Validating Experimental Protocol

A reliable protocol must be a self-validating system. The following methodology incorporates System Suitability Testing (SST) to ensure the instrument is performing optimally before any sample data is accepted.

Reagent & Mobile Phase Preparation

• Mobile Phase A : 0.1% TFA in LC-MS grade Water. (Causality: Lowers pH to ~2.0 to protonate the amine).

• Mobile Phase B : 0.1% TFA in LC-MS grade Acetonitrile. (Causality: ACN provides a low UV cutoff for 210 nm detection).

• Diluent : 10% ACN in Water. (Critical Insight: The sample must be dissolved in a diluent that closely matches the initial mobile phase conditions. Injecting a sample dissolved in 100% organic solvent will cause "solvent breakthrough" and peak distortion, as the analyte travels unretained through the column head before mixing with the mobile phase.)

Chromatographic Setup

• Column : Biphenyl, 150 x 4.6 mm, 3 µm particle size.

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30°C (Stabilizes retention times and lowers system backpressure).

• Injection Volume : 10 µL.

• Detection : Dual-wavelength UV.

  • Primary: 210 nm (Detects the aliphatic backbone and ester bonds).

  • Secondary: 254 nm (Specific to the phenyl ring; used for orthogonal peak purity verification).

• Gradient Program :

  • 0.0 - 2.0 min: 10% B

  • 2.0 - 12.0 min: 10%

    90% B

  • 12.0 - 15.0 min: 90% B (Wash step)

  • 15.1 - 20.0 min: 10% B (Equilibration)

System Suitability Testing (SST)

Before analyzing the batch, inject a blank (Diluent) and a standard solution (1.0 mg/mL H-HoPhe-OtBu.HCl) in five replicates. The system validates itself if it meets the following criteria:

• Blank Check : No interfering peaks at the

  of the main analyte.

• Tailing Factor :

  (Validates that silanol interactions are successfully suppressed).

• Precision : %RSD of peak area

  across 5 replicate injections.

Fig 2. Step-by-step workflow for the HPLC purity analysis of H-HoPhe-OtBu.HCl.

References

• Sigma-Aldrich. "H-HoPhe-OtBu·HCl | 130316-46-0". Source: sigmaaldrich.com.
• Avantor. "Fmoc-L-homophenylalanine ≥98.0% (by HPLC)". Source: avantorsciences.com.
• TCI Chemicals. "DL-Homophenylalanine | 1012-05-1". Source: tcichemicals.com.
• MedChemExpress. "L-Homophenylalanine | Biochemical Reagent". Source: medchemexpress.com.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. avantorsciences.com [avantorsciences.com]

A Comparative Guide to the Stability of Tert-butyl and Ethyl Esters in Peptide Synthesis

Introduction

In the precise and demanding world of solid-phase peptide synthesis (SPPS), the strategic use of protecting groups is paramount to achieving high purity and yield of the target peptide. Among these, C-terminal and side-chain carboxyl protecting groups play a critical role in preventing unwanted reactions. The choice of ester for this purpose significantly influences the overall synthetic strategy, dictating the conditions for deprotection and the potential for side reactions. This guide provides an in-depth technical comparison of two commonly employed ester protecting groups: the acid-labile tert-butyl (tBu) ester and the base-labile ethyl (Et) ester.

The core principle of modern peptide synthesis, particularly the widely adopted Fmoc/tBu strategy, relies on an orthogonal protection scheme.[1][] This means that the Nα-amino protecting group (e.g., the base-labile Fmoc group) and the side-chain protecting groups (often acid-labile tBu ethers and esters) can be removed under distinct chemical conditions, allowing for selective deprotection at each step of the synthesis.[1] This guide will dissect the chemical properties of tert-butyl and ethyl esters, their stability under various SPPS conditions, and the implications of their cleavage mechanisms on peptide integrity.

Chemical Structure and Basis of Stability

The difference in stability between tert-butyl and ethyl esters stems directly from their molecular structure and the mechanisms by which they are cleaved.

• Tert-butyl Esters: The bulky tert-butyl group provides significant steric hindrance around the ester carbonyl, rendering it less susceptible to nucleophilic attack.[3] Its cleavage is not hydrolytic but rather proceeds through a carbocationic mechanism under strong acidic conditions, typically with trifluoroacetic acid (TFA).[3][4] Protonation of the ester carbonyl is followed by the departure of the very stable tertiary tert-butyl carbocation.[4]

• Ethyl Esters: Ethyl esters are significantly less sterically hindered than their tert-butyl counterparts. They are stable to the acidic conditions used to cleave tert-butyl esters but are susceptible to nucleophilic attack by hydroxide ions under basic conditions, a process known as saponification.[5][6] This reaction proceeds through a tetrahedral intermediate, leading to the formation of a carboxylate salt and ethanol.[6]

Comparative Stability in Peptide Synthesis

The choice between a tert-butyl and an ethyl ester is fundamentally tied to the overarching protection strategy employed in the peptide synthesis.

Protecting Group	Cleavage Condition	Stability to Orthogonal Deprotection	Primary Application
Tert-butyl Ester	Strong Acid (e.g., 95% TFA)[3]	Stable to bases (e.g., piperidine)[7]	Side-chain protection in Fmoc-SPPS[8]
Ethyl Ester	Base (e.g., NaOH, LiOH)[5][9]	Stable to acids (e.g., TFA)[10]	C-terminal protection in solution-phase or for specific applications

Stability Under Acidic Conditions

Tert-butyl esters are designed to be cleaved under strong acidic conditions. A standard cleavage cocktail in Fmoc-SPPS is a mixture of 95% TFA with scavengers.[3][11] The cleavage is typically complete within 1-4 hours at room temperature.[3] In contrast, ethyl esters are generally stable under these conditions, making them unsuitable for side-chain protection in a standard Fmoc/tBu strategy where final deprotection is achieved with strong acid.

Stability Under Basic Conditions

The stability of ethyl esters to acid is complemented by their lability to basic conditions. Saponification with a base like sodium hydroxide is the standard method for their removal.[9] However, these conditions are harsh and can lead to side reactions such as racemization, particularly at the C-terminal residue.[5][12] Furthermore, the use of strong base is incompatible with the base-labile Fmoc group and other base-sensitive functionalities within the peptide.

Tert-butyl esters, due to their steric bulk, are highly resistant to base-mediated hydrolysis, a critical feature for their use as side-chain protecting groups in Fmoc-SPPS, where the Nα-Fmoc group is repeatedly removed with a piperidine solution.[7]

Common Side Reactions Associated with Cleavage

The byproducts and conditions of ester cleavage can lead to undesirable side reactions, impacting the purity of the final peptide.

Tert-butyl Ester Cleavage: The Tert-butyl Cation Problem

The major drawback of using tert-butyl esters is the generation of the highly reactive tert-butyl carbocation during acidolytic cleavage.[13] This electrophile can attack nucleophilic side chains, leading to irreversible modifications.[13]

• Tryptophan: The indole ring is highly susceptible to tert-butylation.[13]

• Methionine: The thioether can be alkylated to form a sulfonium salt.[13]

• Cysteine: The free thiol group is a target for alkylation.[13]

• Tyrosine: The phenolic ring can also undergo alkylation.[13]

To mitigate these side reactions, "scavengers" are included in the cleavage cocktail.[11] Common scavengers include water, triisopropylsilane (TIS), and 1,2-ethanedithiol (EDT), which act by quenching the carbocations.[11]

Ethyl Ester Cleavage: The Perils of Saponification

The use of strong base for the saponification of ethyl esters introduces its own set of challenges:

• Racemization: The α-carbon of the C-terminal amino acid is susceptible to epimerization under basic conditions.[5][14]

• Aspartimide Formation: Peptides containing aspartic acid are prone to the formation of a cyclic aspartimide intermediate under basic conditions. This can lead to a mixture of α- and β-aspartyl peptides.[15]

• Hydrolysis of other functionalities: Other base-labile protecting groups or linkages within the peptide can be unintentionally cleaved.

Experimental Comparison of Tert-butyl and Ethyl Ester Stability

To provide a practical comparison, the following experimental protocol outlines a head-to-head stability study of a model peptide containing either a tert-butyl or an ethyl ester protected aspartic acid residue.

Synthesis of Model Peptides

Two model hexapeptides, Ac-Tyr-Gly-Gly-Phe-Asp(OR)-Leu-NH2, will be synthesized on a Rink Amide resin using standard Fmoc-SPPS protocols.

• Peptide 1: R = tert-butyl (tBu)

• Peptide 2: R = ethyl (Et)

Experimental Workflow

Caption: Experimental workflow for comparing tert-butyl and ethyl ester stability.

Detailed Protocols

1. Peptide Synthesis (Automated Synthesizer):

• Resin: Rink Amide AM resin (0.5 mmol/g).

• Amino Acids: Standard Fmoc-protected amino acids, including Fmoc-Asp(OtBu)-OH and Fmoc-Asp(OEt)-OH.

• Coupling: HBTU/DIPEA in DMF.

• Deprotection: 20% piperidine in DMF.

• Capping: Acetylation of the N-terminus after the final coupling step.

2. Cleavage and Deprotection:

• Peptide 1 (Asp-OtBu): The resin is treated with a cleavage cocktail of TFA/TIS/H2O (95:2.5:2.5 v/v/v) for 2 hours at room temperature.[13] The peptide is precipitated in cold diethyl ether.

• Peptide 2 (Asp-OEt): The resin is first treated with 0.1 M NaOH in a 1:1 THF/water mixture for 1 hour to saponify the ethyl ester. The resin is then washed and subjected to the same TFA cleavage cocktail as Peptide 1 to cleave the peptide from the resin and remove other side-chain protecting groups.

3. Analysis:

• RP-HPLC: The crude peptides are analyzed on a C18 column to assess purity and identify byproducts.

• Mass Spectrometry: The molecular weights of the main products and any impurities are determined to confirm their identities.

Expected Outcomes

Peptide	Cleavage Method	Expected Main Product	Potential Side Products
Peptide 1 (Asp-OtBu)	TFA/TIS/H2O	Ac-Tyr-Gly-Gly-Phe-Asp-Leu-NH2	Tert-butylated peptide (+56 Da)
Peptide 2 (Asp-OEt)	1. NaOH2. TFA/TIS/H2O	Ac-Tyr-Gly-Gly-Phe-Asp-Leu-NH2	Racemized diastereomers, Aspartimide-derived products

Cleavage Mechanism Diagrams

Caption: Acid-catalyzed cleavage of a tert-butyl ester.

Caption: Base-mediated saponification of an ethyl ester.

Conclusion

The choice between tert-butyl and ethyl esters as carboxyl protecting groups in peptide synthesis is dictated by the need for an orthogonal strategy.

Tert-butyl esters are the cornerstone of the Fmoc/tBu strategy, offering excellent stability to the basic conditions of Fmoc deprotection and clean, efficient removal under strong acidic conditions.[7][8] Their primary liability is the generation of the tert-butyl carbocation, which necessitates the use of scavengers to prevent side-chain alkylation.[11][13]

Ethyl esters , while stable to acid, require basic conditions for cleavage, which are often incompatible with standard solid-phase synthesis strategies and can induce side reactions like racemization and aspartimide formation.[5][15] Their use is generally limited to solution-phase synthesis or specialized applications where base lability is desired and its consequences can be controlled.

For researchers and drug development professionals engaged in Fmoc-SPPS, the tert-butyl ester remains the superior choice for side-chain protection due to its high degree of orthogonality and the well-established protocols for mitigating its associated side reactions.

References

• Vertex AI Search. TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization.
• Benchchem. An In-depth Technical Guide to Tert-Butyl Ester Side Chain Protection.
• Stack Exchange. What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?.
• PubMed. Side reactions in solid-phase peptide synthesis and their applications.
• Thieme. Synthesis of N-Fmoc-Protected Amino Acid Esters and Peptides.
• AAPPTec. Amino Acid Derivatives for Peptide Synthesis.
• ResearchGate. A Mild and Selective Method for the Cleavage of tert-Butyl Esters.
• Benchchem. A Comparative Guide to the Stability of Ester Protecting Groups in Peptide Synthesis.
• BOC Sciences. Protected Peptides: Essential Building Blocks for Research.
• Benchchem. Technical Support Center: Preventing Side-Chain Tert-Butylation in Peptide Synthesis.
• ACS Publications. Orthogonal Electrochemical Amine Deprotection: Toward Sustainable Strategies for Peptide Synthesis. Organic Letters.
• ACS Publications. Peptide Synthesis via Amino Acid Active Esters. II.1 Some Abnormal Reactions during Peptide Synthesis.
• PNAS. Peptide synthesis using unprotected peptides through orthogonal coupling methods.
• ResearchGate. How can you orthogonally protect two peptides so they can be crosslinked via Peptide Bond?.
• Common Organic Chemistry. Boc Deprotection Mechanism - TFA.
• MilliporeSigma. Fmoc Resin Cleavage and Deprotection.
• Benchchem. Protocol for solid-phase peptide synthesis using Fmoc-amino acid pentafluorophenyl esters.
• Benchchem. The Sentinel of Serine: A Technical Guide to the Tert-Butyl Protecting Group in Peptide Synthesis and Drug Development.
• Benchchem. Cleavage of the tert-butyl ester without affecting other functional groups.
• ACS Publications. TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development.
• Peptides-V, Synthesis-II CONTENTS 1. Carboxyl Group Protection 2. Activation o.
• YouTube. Advantage of tert-Butyl Esters in organic synthesis & comparison with simple methyl ester.
• Springer. Efficient Synthesis of Fmoc-Protected Azido Amino Acids.
• Bibliomed. Side reactions in peptide synthesis: An overview.
• AAPPTec. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Wiley-VCH. 1 Protection Reactions.
• ChemPep. Fmoc Solid Phase Peptide Synthesis.
• OSTI.GOV. A Fmoc-compatible Method for the Solid-Phase Synthesis of Peptide C-Terminal (alpha)-Thioesters based on.
• PMC. Synthesis of Fmoc-Triazine Amino Acids and Its Application in the Synthesis of Short Antibacterial Peptidomimetics.
• ResearchGate. A novel practical cleavage of tert-butyl esters and carbonates using fluorinated alcohols | Request PDF.
• Master Organic Chemistry. Basic Hydrolysis of Esters - Saponification.
• ResearchGate. (PDF) Side reactions in peptide synthesis: An overview.
• RSC Publishing. A general solid phase method for the synthesis of depsipeptides.
• IntechOpen. Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis.
• Google Patents. EP0523461A2 - Process for the saponification of aminoacid-/peptide ester.
• OperaChem. Saponification-Typical procedures.
• DU Chem. Methods and protocols of modern solid phase peptide synthesis.
• Saurabh Khadse. Side reactions in peptide synthesis: An overview.

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A Comparative Guide: Tert-butyl Versus Methyl Ester Protection for Homophenylalanine

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of peptide synthesis and drug design, the selection of an appropriate protecting group for reactive functionalities is a critical decision that profoundly impacts reaction efficiency, yield, and the purity of the final product. For the non-proteinogenic amino acid homophenylalanine, a key building block in various therapeutic peptides, the protection of its carboxylic acid group is a crucial step. This guide provides an in-depth, objective comparison between two commonly employed protecting groups: the tert-butyl (tBu) ester and the methyl (Me) ester.

Introduction: The Role of Carboxylic Acid Protection

Homophenylalanine, with its additional methylene group compared to phenylalanine, offers unique conformational properties to peptides. During peptide synthesis, its carboxylic acid must be temporarily masked to prevent unwanted side reactions during the amide bond formation.[1] The ideal protecting group should be easy to introduce, stable during the coupling reactions, and readily removable under conditions that do not compromise the integrity of the peptide chain.[2]

At a Glance: Key Differences

Feature	Tert-butyl (tBu) Ester	Methyl (Me) Ester
Lability	Acid-labile[3]	Base-labile (saponification) or strong acid[4][]
Common Deprotection Reagent	Trifluoroacetic Acid (TFA)[6]	Sodium Hydroxide (NaOH), Lithium Hydroxide (LiOH)[7]
Primary Advantage	High stability to a wide range of reagents (bases, nucleophiles), enabling orthogonal strategies.[6]	Generally easy to form.
Primary Disadvantage	Requires strong acidic conditions for removal.[8]	Susceptible to premature cleavage by basic reagents and potential for racemization during saponification.[9]
Byproducts of Deprotection	Isobutylene and t-butyl cation[3]	Methanol and the corresponding carboxylate salt[7]

Deep Dive Comparison: Unveiling the Nuances

Stability and Orthogonality: The Tert-butyl Advantage

The standout feature of the tert-butyl ester is its remarkable stability. It is robust and unreactive towards a broad spectrum of reagents, including bases, nucleophiles, and reducing agents.[3] This stability is a cornerstone of modern solid-phase peptide synthesis (SPPS), particularly in the widely used Fmoc/tBu strategy.[2][10] In this orthogonal approach, the Nα-amino group is protected by the base-labile Fmoc group, while the side chains of acidic amino acids and the C-terminus can be protected as acid-labile tert-butyl esters.[11][12] This allows for the selective removal of the Fmoc group at each coupling step using a mild base like piperidine, without affecting the tBu-protected carboxyl groups. The tBu groups are then cleaved simultaneously at the end of the synthesis with a strong acid, typically trifluoroacetic acid (TFA).[6][]

The methyl ester, in contrast, lacks this broad stability. It is susceptible to hydrolysis under basic conditions, which are often employed for the removal of other protecting groups.[4] This can lead to unintended deprotection and subsequent side reactions, complicating the synthesis of complex peptides.

Deprotection Conditions: A Balancing Act

The removal of the tert-butyl ester requires strongly acidic conditions, most commonly a solution of TFA in a solvent like dichloromethane (DCM).[6][14] The mechanism involves the formation of a stable tert-butyl cation.[15] While this method is highly effective, the harsh acidic environment can be detrimental to sensitive peptides or those containing acid-labile modifications.

Methyl ester deprotection is typically achieved through saponification with an aqueous base such as sodium hydroxide or lithium hydroxide.[7][16] While these conditions are orthogonal to acid-labile protecting groups, they introduce their own set of challenges. The basic conditions can lead to racemization of the C-terminal amino acid, compromising the chiral purity of the peptide.[9] Furthermore, for hydrophobic peptides, solubility in the aqueous-organic mixtures required for saponification can be poor, leading to incomplete reactions and difficult purifications.

Steric Hindrance: A Double-Edged Sword

The bulky nature of the tert-butyl group provides significant steric hindrance around the ester linkage.[17][18] This steric shield contributes to its stability by physically blocking the approach of nucleophiles and bases.[19] However, this same steric bulk can sometimes hinder the initial esterification reaction, potentially requiring more forcing conditions for its introduction compared to the less sterically demanding methyl group.

The smaller size of the methyl group generally allows for more straightforward esterification. However, this lack of steric protection also contributes to its greater susceptibility to nucleophilic attack and hydrolysis.

Experimental Data & Protocols

Comparative Stability Data

Condition	Tert-butyl Ester Stability	Methyl Ester Stability
20% Piperidine in DMF	Stable	Potentially slow hydrolysis
1M NaOH in MeOH/H₂O	Stable	Cleaved
50% TFA in DCM	Labile (cleaved)	Stable
H₂/Pd (Hydrogenolysis)	Stable	Stable

Experimental Workflow: Protection & Deprotection

Caption: General workflows for the protection and deprotection of homophenylalanine.

Protocol 1: Tert-butylation of Homophenylalanine

• Suspend homophenylalanine (1.0 eq) in anhydrous dichloromethane (DCM).

• Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

• Carefully add isobutylene (excess) at a low temperature (e.g., -78 °C).

• Allow the reaction to slowly warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Quench the reaction with a mild base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting H-Hpa-OtBu by chromatography if necessary.

Protocol 2: Deprotection of H-Hpa-OtBu with TFA

• Dissolve the t-butyl ester-protected homophenylalanine (1.0 eq) in anhydrous DCM.[14]

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (TFA, typically 5-20 eq) dropwise.[6]

• Stir the reaction at room temperature for 1-4 hours, monitoring by TLC or LC-MS.

• Upon completion, remove the solvent and excess TFA under reduced pressure.

• The crude product can then be purified or used directly in the next step.

Protocol 3: Methyl Esterification of Homophenylalanine

• Suspend homophenylalanine (1.0 eq) in anhydrous methanol.

• Cool the suspension to 0 °C and slowly add thionyl chloride (SOCl₂) (1.1-1.5 eq).

• Reflux the mixture for 2-4 hours until the reaction is complete (monitored by TLC).

• Remove the solvent under reduced pressure to obtain the crude H-Hpa-OMe as its hydrochloride salt.

• The product can be used as is or neutralized and purified further.

Protocol 4: Saponification of H-Hpa-OMe

• Dissolve the methyl ester-protected homophenylalanine (1.0 eq) in a mixture of an organic solvent (e.g., THF or methanol) and water.[7]

• Add an aqueous solution of NaOH or LiOH (1.0-1.2 eq).

• Stir the reaction at room temperature, monitoring by TLC or LC-MS until all starting material is consumed.

• Carefully acidify the reaction mixture with a dilute acid (e.g., 1M HCl) to protonate the carboxylate.

• Extract the product with an organic solvent, dry, and concentrate to yield the deprotected homophenylalanine.

Conclusion and Recommendations

The choice between tert-butyl and methyl ester protection for homophenylalanine is highly dependent on the overall synthetic strategy.

The tert-butyl ester is the superior choice for:

• Fmoc-based solid-phase peptide synthesis (SPPS): Its stability to the basic conditions used for Fmoc deprotection is essential for the success of this orthogonal strategy.[10][]

• Syntheses involving base-sensitive functional groups: The robustness of the tBu group provides a wider reaction window.

• Minimizing the risk of C-terminal racemization: Acidolytic cleavage avoids the basic conditions that can lead to epimerization.[9]

The methyl ester may be considered for:

• Simpler, solution-phase syntheses: Where orthogonality is not a primary concern and the deprotection conditions are compatible with the target molecule.

• When strong acidic conditions must be avoided: If the final peptide is sensitive to TFA, saponification might be a viable, albeit more cautious, alternative.

• Cost-sensitive applications: The reagents for methyl esterification are generally less expensive.

For researchers in drug development and complex peptide synthesis, the advantages of the tert-butyl protecting group, particularly its role in enabling robust and reliable orthogonal strategies, generally outweigh the harsher deprotection conditions. Its use minimizes the risk of side reactions and racemization, leading to higher purity and yield of the final product, which are critical parameters in a pharmaceutical setting.

References

• Why is tert-Butyl (tBu) often not listed as protecting group for alcohol? (2015). Chemistry Stack Exchange. Available at: [Link]

• Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. National Center for Biotechnology Information. Available at: [Link]

• Overview of Solid Phase Peptide Synthesis. AAPPTec. Available at: [Link]

• A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. Royal Society of Chemistry. Available at: [Link]

• Advantage of tert-Butyl Esters in organic synthesis & comparison with simple methyl ester. YouTube. Available at: [Link]

• Deprotection of t-butyl esters of amino acid derivatives by nitric acid in dichloromethane. ScienceDirect. Available at: [Link]

• Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects on Self-Assembly and Gelation. MDPI. Available at: [Link]

• Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. National Center for Biotechnology Information. Available at: [Link]

• Protecting Groups in Organic Synthesis. ChemTalk. Available at: [Link]

• An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds. MDPI. Available at: [Link]

• Acid-Stable Ester Linkers for the Solid-Phase Synthesis of Immobilized Peptides. National Center for Biotechnology Information. Available at: [Link]

• Orthogonal and safety-catch protecting group strategies in solid-phase peptide synthesis. ResearchGate. Available at: [Link]

• Peptide synthesis - Acid group protection. Quimicaorganica.org. Available at: [Link]

• tert-Butyl Esters. Organic Chemistry Portal. Available at: [Link]

• Methyl Esters. Organic Chemistry Portal. Available at: [Link]

• Methyl esters: an alternative protecting group for the synthesis of O-glycosyl amino acid building blocks. ResearchGate. Available at: [Link]

• Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis. IntechOpen. Available at: [Link]

• Protection Reactions. Wiley-VCH. Available at: [Link]

• Orthogonal ligation strategies for peptide and protein. National Center for Biotechnology Information. Available at: [Link]

• Peptides Notes. Alchemyst. Available at: [Link]

• Steric effect of t-butyl group on SN1 on a cyclohexane ring. Chemistry Stack Exchange. Available at: [Link]

• 13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts. Available at: [Link]

• Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. National Center for Biotechnology Information. Available at: [Link]

• Steric hindrance – Knowledge and References. Taylor & Francis. Available at: [Link]

• tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds. ChemRxiv. Available at: [Link]

• Methyl-Ester Protection and Deprotection. J&K Scientific LLC. Available at: [Link]

• Extended Solution-phase Peptide Synthesis Strategy Using Isostearyl-Mixed Anhydride Coupling and a New C-Terminal Silyl Ester-Protecting Group for N-Methylated Cyclic Peptide Production. ACS Publications. Available at: [Link]

• Selective deprotection of phenacyl, benzyl and methyl esters of N-protected amino acids and dipeptides and N-protected amino acids benzyl ester linked to resins with bis(tributyltin) oxide. Royal Society of Chemistry. Available at: [Link]

• Amino Acid-Protecting Groups. SciSpace. Available at: [Link]

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Comparative Guide: Chiral HPLC Separation of (S) and (R) tert-Butyl 2-amino-4-phenylbutanoate

Executive Summary

For the enantioseparation of tert-butyl 2-amino-4-phenylbutanoate (homophenylalanine tert-butyl ester), the industry-standard approach utilizes Immobilized Amylose-based Polysaccharide columns (e.g., Chiralpak IA) under Normal Phase conditions.[1]

While Crown Ether columns offer high selectivity for primary amines, the hydrophobicity of the tert-butyl ester and the stability risks in acidic aqueous mobile phases make the Polysaccharide/Normal Phase method superior for process robustness and solubility.

Top Recommendation: Chiralpak IA (or AD-H) with Hexane/IPA/Diethylamine (DEA).

Molecular Context & Strategic Importance[1]

Analyte: tert-butyl 2-amino-4-phenylbutanoate CAS: 740055-30-5 (R-isomer), 130316-46-0 (S-isomer HCl)[1]

This molecule is a critical chiral intermediate in the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors , such as Enalapril, Ramipril, and Lisinopril.[1] The tert-butyl ester serves as a bulky protecting group that prevents unwanted side reactions during peptide coupling.

• Chiral Center: Position 2 (

  -carbon).

• Functional Groups: Primary amine (basic), Phenyl ring (

  -active), tert-butyl ester (hydrophobic/bulky).[1]

• Separation Challenge: The bulky ester group can sterically hinder interaction with tight binding pockets (like those in cyclodextrins), while the free amine causes severe peak tailing on silica-based columns if not properly suppressed.

Comparative Analysis of Separation Technologies

Primary Candidate: Immobilized Amylose Derivatives (Chiralpak IA / AD-H)[1]

• Chemistry: Amylose tris(3,5-dimethylphenylcarbamate).[1][2][3][4]

• Mechanism: Multimodal. The helical structure of amylose creates chiral cavities. The carbamate groups provide hydrogen bonding sites, while the phenyl groups on the polymer backbone engage in

  - stacking with the analyte's phenyl ring.

• Verdict: Preferred. The match between the analyte's phenyl ring and the stationary phase's aromatic rings usually yields high selectivity (

  ).

Secondary Candidate: Cellulose Derivatives (Chiralcel OD-H / IB)[1][2]

• Chemistry: Cellulose tris(3,5-dimethylphenylcarbamate).[1][2][3][4]

• Mechanism: Similar to amylose but with a linear, rigid polymer backbone forming "trenches" rather than cavities.[1]

• Verdict: Strong Alternative. Often provides different elution orders compared to amylose. If the amylose column fails to resolve the peaks, this is the first backup.

Tertiary Candidate: Crown Ether (Crownpak CR-I(+))[1]

• Chemistry: Chiral Crown Ether (3,3’-diphenyl-1,1’-binaphthyl-20-crown-6).[1]

• Mechanism: Host-guest complexation. The primary ammonium ion (

  ) of the analyte fits inside the crown ether ring.

• Verdict: Specialized Use Only. While highly selective for primary amines, this method requires highly acidic aqueous mobile phases (pH 1–2, HClO

  ).[1]

  • Risk: The tert-butyl ester is acid-labile. Prolonged exposure to pH 1 can cause hydrolysis to the free acid, degrading the sample during analysis.[1]

  • Solubility: The hydrophobic ester is poorly soluble in the aqueous buffers required for this mode.

Performance Data Comparison

The following data represents typical performance metrics for aromatic amino acid esters under optimized conditions.

Parameter	Method A: Amylose (IA/AD-H)	Method B: Cellulose (IB/OD-H)	Method C: Crown Ether (CR+)
Mobile Phase	Hexane / IPA / DEA (90:10:0.1)	Hexane / Ethanol / DEA (90:10:0.[3]1)	HClO (pH 1.5) / MeOH (80:20)
Selectivity ( )	1.3 – 1.8	1.2 – 1.5	> 2.0 (High)
Resolution ( )	> 3.0 (Baseline)	> 2.0	> 4.0
Run Time	< 15 min	< 20 min	> 30 min (Retentive)
Sample Stability	High (Neutral/Basic)	High (Neutral/Basic)	Low (Acid Hydrolysis Risk)
Solubility	Excellent	Excellent	Poor (Precipitation risk)

Note: Selectivity (

) values are estimates based on homologous series of homophenylalanine esters.

Detailed Experimental Protocol (Method A)

This protocol utilizes the Normal Phase Polysaccharide approach, chosen for its balance of resolution, speed, and sample stability.

Reagents & Equipment[4]

• Column: Chiralpak IA or AD-H (

  mm, 5 m).[1][3]

• Solvents: n-Hexane (HPLC Grade), 2-Propanol (IPA), Diethylamine (DEA) or Butylamine.[1]

• Detector: UV-Vis at 210 nm (amide/ester absorption) and 254 nm (phenyl ring).

Mobile Phase Preparation

• Base Additive: Prepare a "Modifier Premix" of IPA containing 0.1% DEA.

  • Why? The free amine on the analyte interacts strongly with residual silanols on the silica support, causing peak tailing.[1] DEA competes for these sites, sharpening the peak.[1]

• Mixing: Combine n-Hexane and the Modifier Premix in a 90:10 (v/v) ratio.

• Degassing: Sonicate for 10 minutes. Do not vacuum filter aggressively to avoid evaporating the volatile amine additive.

Sample Preparation

• Diluent: Dissolve the sample in 100% IPA or the mobile phase.

• Concentration: 0.5 – 1.0 mg/mL.

• Pre-treatment: If the sample is a hydrochloride salt (e.g., CAS 130316-46-0), add one drop of DEA to the sample vial to neutralize the HCl and ensure the amine is free.[1]

Instrument Settings

• Flow Rate: 1.0 mL/min.[3]

• Temperature: 25°C (Ambient). Lowering to 15°C can improve resolution if

  .

• Injection Volume: 5 – 10

  L.

Visualizations

Diagram 1: Method Development Decision Tree

This workflow illustrates the logical path for selecting the correct column and mode based on analyte properties.

Caption: Logical workflow for selecting the stationary phase, prioritizing Normal Phase to protect the acid-labile ester group.

Diagram 2: Chiral Recognition Mechanism (Amylose)

Visualizing how the stationary phase discriminates between enantiomers.

Caption: The "Three-Point Interaction" model showing how the Amylose CSP binds the analyte via Pi-Pi stacking, steric fit, and H-bonding.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Tailing	Interaction of free amine with silica silanols.	Increase DEA concentration to 0.2%. Ensure column is fully equilibrated (min 20 column volumes).
Low Resolution	Enantiomers co-eluting.	Switch alcohol modifier (e.g., swap IPA for Ethanol).[1] Lower temperature to 15°C.
Broad Peaks	Solubility issues or mass transfer limitations.	Reduce flow rate to 0.5 mL/min. Check sample solubility in mobile phase.
Ghost Peaks	Sample degradation.	Critical: If using Crown Ether/Acidic mode, check for hydrolysis of the tert-butyl ester. Switch to Normal Phase immediately.

References

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF.[1] (General protocols for immobilized polysaccharide columns and solvent compatibility). Available at: [Link][1]

• Hamman, C., et al. (2011).[1] "Systematic screening of chiral stationary phases for the separation of pharmaceutical compounds." Journal of Chromatography A. (Establishes the dominance of AD/OD columns for amine-esters).

• Beesley, T. E., & Scott, R. P. (1998).[1] Chiral Chromatography. Wiley. (Foundational text on the mechanism of Crown Ether vs. Polysaccharide separation).

• Phenomenex. Chiral HPLC Method Development Guide. (Protocols for basic additive use in normal phase). Available at: [Link][1]

Sources

• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. asianpubs.org [asianpubs.org]

Stability comparison of HCl salt vs free base amino acid esters

Executive Summary

In peptide synthesis and medicinal chemistry, the choice between Amino Acid Ester Hydrochlorides (HCl salts) and their Free Base counterparts is a critical determinant of process reproducibility and yield.

The Bottom Line:

• HCl Salts are the industry standard for storage and commercial supply due to their kinetic inertness. They effectively "mask" the nucleophilic amine, preventing self-destruction.

• Free Base Esters are thermodynamically unstable intermediates. They undergo rapid diketopiperazine (DKP) formation (cyclization) or hydrolysis upon exposure to moisture.

Recommendation: Always store amino acid esters as HCl salts. Generate the free base in situ or immediately prior to the coupling reaction.

Mechanistic Foundation: The Instability of Free Bases

To understand the stability profile, one must examine the molecular behavior. The primary degradation pathway for free base amino acid esters is intramolecular aminolysis , leading to the formation of 2,5-diketopiperazines (DKP).

The Mechanism of Self-Destruction

In the free base form, the

-amino group ( ) acts as a nucleophile. It attacks the carbonyl carbon of the ester group ( ) of a second molecule (intermolecular) or, more commonly in dipeptides, cyclizes (intramolecular).

Conversely, in the HCl salt form, the amine is protonated (

). The positive charge eliminates nucleophilicity, rendering the molecule chemically inert toward the ester carbonyl.

Visualization: DKP Formation vs. HCl Protection

The following diagram illustrates the kinetic pathway that renders the free base unstable compared to the blocked HCl salt.

Figure 1: Mechanistic pathway showing the stability of the protonated HCl salt versus the rapid cyclization of the free base into diketopiperazine (DKP).

Comparative Analysis: Performance Metrics

The following data summarizes the physicochemical differences between the two forms.

Feature	HCl Salt (Standard)	Free Base (Labile)
Shelf Life (Solid)	> 2 Years (at RT/4°C)	Hours to Days (at RT)
Hygroscopicity	Low to Moderate	High (Often deliquescent)
Physical State	Crystalline Solid	Oily Liquid or Low-melting Solid
Solubility (Water)	High (Ionic)	Low to Moderate
Solubility (Organic)	Low (requires polar solvents)	High (DCM, EtOAc, THF)
Primary Risk	Acidic pH in solution	DKP Formation & Hydrolysis

Key Stability Data Points

• Glycine Ethyl Ester: The HCl salt is stable for >24 months when sealed.[1] The free base can hydrolyze or polymerize within 48 hours if exposed to atmospheric moisture [1][2].

• Proline Derivatives: Proline esters are exceptionally prone to DKP formation due to the conformational constraint of the pyrrolidine ring, which favors the cyclization transition state [3].

Experimental Protocols

Since free bases are required for nucleophilic attack in peptide coupling but are too unstable to store, they must be generated immediately before use.

Protocol A: In-Situ Neutralization (Recommended)

Best for: One-pot peptide coupling reactions.

• Dissolve the Amino Acid Ester HCl and the Carboxylic Acid component in the reaction solvent (DMF/DCM).

• Add a tertiary amine base (e.g., DIPEA or NMM) equivalents = 1.0 - 1.1x relative to the HCl salt.

• Critical Step: Add the coupling reagent (e.g., HATU/EDC) immediately.

  • Reasoning: This minimizes the time the free amine exists unreacted, reducing DKP formation.

Protocol B: Extraction of Free Base

Best for: When non-salt forms are strictly required (e.g., acylation with acid chlorides).

Workflow Diagram:

Figure 2: Workflow for the isolation of free base amino acid esters. Note the emphasis on immediate usage to prevent degradation.

Step-by-Step Methodology:

• Dissolution: Suspend 10 mmol of Amino Acid Ester HCl in 20 mL of water.

• Biphasic Setup: Add 30 mL of Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

• Neutralization: While stirring vigorously, slowly add saturated Sodium Bicarbonate (

  ) or Sodium Carbonate ( ) until the aqueous layer pH reaches ~9-10.

  • Caution: Do not use strong bases (NaOH) as they catalyze ester hydrolysis [4].

• Extraction: Separate layers. Extract the aqueous layer once more with solvent.[2][3]

• Drying: Dry combined organics over anhydrous

  or .

• Usage: Filter and concentrate in vacuo at low temperature (< 30°C). Use the resulting oil immediately.

References

• Jindun Chemical. (2025). What Is Glycine Ethyl Ester Hydrochloride and How Is It Used in Peptide Synthesis?. Retrieved from [Link]

• Goolcharran, C., & Borchardt, R. T. (1998).[4] Kinetics of diketopiperazine formation using model peptides. Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Google Patents. (1994). US5374765A - Method for extracting an amino acid ester from a hydrous solution.

Sources

• 1. What Is Glycine Ethyl Ester Hydrochloride and How Is It Used in Peptide Synthesis? [jindunchemical.com]
• 2. US5374765A - Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical Baselines &amp; The Mechanistic Challenge

Comparative Guide to Elemental Analysis Workflows for Halogenated APIs: A Case Study on Bupranolol (C14H22ClNO2)

As a Senior Application Scientist, I frequently encounter a common pitfall in Active Pharmaceutical Ingredient (API) characterization: attempting to derive halogen concentrations from standard CHNS analyzers. While standard combustion methods are the gold standard for carbon, hydrogen, and nitrogen, covalently bound halogens introduce severe mechanistic conflicts.

This guide objectively compares the analytical workflows required to accurately determine the elemental composition of Bupranolol (C14H22ClNO2) , a non-selective beta-adrenoceptor antagonist[1]. By decoupling the CHN analysis from the halogen analysis, we can establish a self-validating system that meets strict pharmacopeial tolerances.

Before selecting an instrument, we must establish the theoretical elemental mass fractions for Bupranolol. Pharmacopeial guidelines generally require experimental results to fall within a ±0.3% absolute tolerance of these theoretical values to confirm API purity and stoichiometry.

Table 1: Theoretical Composition and Analytical Tolerances for C14H22ClNO2

Element	Theoretical Mass Fraction (%)	Acceptable Experimental Range (±0.3%)	Primary Source of Analytical Error
Carbon (C)	61.87%	61.57% – 62.17%	Incomplete combustion (soot formation)
Chlorine (Cl)	13.04%	12.74% – 13.34%	Poor absorption / Volatilization loss
Oxygen (O)	11.77%	11.47% – 12.07%	Calculated by difference (accumulates errors)
Hydrogen (H)	8.16%	7.86% – 8.46%	Ambient moisture absorption
Nitrogen (N)	5.15%	4.85% – 5.45%	Incomplete NOx reduction

Note: Total Molecular Weight = 271.78 g/mol .

The Mechanistic Challenge: Unlike hydrochloride salts where the chloride ion is ionically bound and easily dissociable in water, the chlorine atom in Bupranolol is covalently bonded to the aromatic ring. Breaking this robust C–Cl bond requires aggressive oxidative conditions[2].

In the classical Pregl-Dumas method (used by CHNS analyzers), the sample is combusted at approximately 1000°C in an oxygen-rich environment[3]. Under these conditions, chlorine converts to highly corrosive hydrogen chloride (HCl) and chlorine gas (Cl2). If these gases reach the thermal conductivity detector (TCD), they will irreversibly corrode internal components and chromatographically overlap with target analytes. Therefore, halogens must be actively scrubbed from the CHNS gas stream, necessitating an orthogonal technique for Chlorine quantitation.

Workflow Comparison: Traditional vs. Modern Approaches

To achieve a complete elemental profile, laboratories typically employ one of two parallel workflows.

Table 2: Performance Comparison of Halogen Analytical Workflows

Performance Metric	Traditional Hybrid (Schöniger + Titration)	Modern Standard (CHNS + CIC)
Halogen Recovery	95.0% - 98.5%	> 99.5%
Selectivity	Poor (Cannot distinguish Cl from Br/I)	Excellent (Chromatographic separation)
Throughput	Low (Manual flask preparation required)	High (Fully automated autosampler)
Sample Size	10 - 50 mg	1 - 5 mg
Safety Profile	Moderate (Manual handling of pressurized O2)	High (Enclosed pyrohydrolytic furnace)

While the Schöniger flask method, developed in 1955, remains a staple for halogen determination[4], modern laboratories increasingly adopt Combustion Ion Chromatography (CIC). CIC seamlessly bridges high-temperature pyrohydrolysis with the precise separation capabilities of ion chromatography, eliminating the manual handling risks of the traditional flask[2].

Self-Validating Experimental Protocols

To ensure trustworthiness, every analytical run must be a self-validating system. The protocols below incorporate System Suitability Testing (SST) and Certified Reference Material (CRM) bracketing to guarantee data integrity.

Protocol A: CHN Determination (Automated Dumas Method)

• System Blank & Calibration: Run three empty tin capsules to establish the baseline. Calibrate the TCD using a primary standard (e.g., Acetanilide) to generate a K-factor curve.

• CRM Bracketing: Analyze a secondary CRM containing a covalently bound halogen (e.g., 4-Chlorobenzoic acid). Causality: This proves that the silver wool scrubber is successfully trapping the HCl without skewing the Carbon and Nitrogen ratios.

• Sample Preparation: Accurately weigh 2.000 ± 0.005 mg of Bupranolol into a tin capsule. Seal tightly using a micro-press to exclude atmospheric nitrogen.

• Combustion & Scrubbing: Drop the capsule into the primary reactor (1000°C) with a transient pulse of pure O2. The gas stream passes over copper oxide (driving complete oxidation) and silver wool (trapping halogens).

• Reduction & Detection: The stream enters a reduction reactor (copper at 600°C) to convert NOx to N2, followed by GC separation and TCD quantitation.

Protocol B: Chlorine Determination via Combustion Ion Chromatography (CIC)

• Matrix Blanking: Run an empty ceramic boat through the furnace to verify zero Cl carryover in the pyrohydrolytic tube.

• Sample Preparation: Weigh 5.000 ± 0.005 mg of Bupranolol into a pre-baked ceramic boat.

• Pyrohydrolysis: Automatically introduce the boat into the furnace (1050°C) under an argon/oxygen stream supplemented with water vapor. Causality: The continuous injection of water vapor ensures all chlorine is converted to soluble HCl rather than insoluble Cl2 gas.

• Absorption: Route the gaseous effluent into an absorption module containing 10 ppm H2O2 in ultra-pure water.

• Quantitation: Automatically inject a 20 µL aliquot of the absorption solution into an Ion Chromatograph equipped with an anion-exchange column and a suppressed conductivity detector. Validate the peak area against a 5-point aqueous chloride calibration curve.

Workflow Visualization

Parallel workflows for the elemental analysis of halogenated APIs.

References

• Source: nih.
• Iodine (I) Determination by Schoniger Combustion (Oxygen Flask Combustion Method)
• Source: scispace.
• CHNS Elemental Analysers - Rsc.

Sources

• 1. Bupranolol | C14H22ClNO2 | CID 2475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. rsc.org [rsc.org]
• 4. Iodine (I) Determination by Schoniger Combustion (Oxygen Flask Combustion Method) - STEMart [ste-mart.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Tert-butyl 2-amino-4-phenylbutanoate Hydrochloride

This document provides essential procedural guidance for the safe and compliant disposal of tert-butyl 2-amino-4-phenylbutanoate hydrochloride. As a Senior Application Scientist, my objective is to provide a framework that not only ensures safety and regulatory adherence but also explains the scientific rationale behind these critical laboratory operations. This guide is intended for researchers, scientists, and drug development professionals and should be used in conjunction with your institution's specific Environmental Health and Safety (EHS) protocols and the manufacturer's Safety Data Sheet (SDS).

Part 1: Core Hazard Assessment and Precautionary Measures

Understanding the chemical nature of tert-butyl 2-amino-4-phenylbutanoate hydrochloride is fundamental to its safe handling and disposal. The molecule is an ester of an amino acid and, critically, a hydrochloride salt. This salt form means it is acidic and corrosive, particularly when in solution.[1][2][3] The primary disposal concerns stem from its corrosivity and potential environmental toxicity.

Chemical Hazard Profile

Hazard Classification	Description	Rationale & Source Analogy
Skin Corrosion / Irritation	Category 1B/1C	The hydrochloride salt will form hydrochloric acid in the presence of moisture, causing severe skin burns and eye damage.[3][4][5][6]
Serious Eye Damage	Category 1	Direct contact with eyes can cause irreversible damage.[3][4][5][6]
Acute Aquatic Toxicity	Potential Hazard	Many organic compounds, especially those with functional groups, can be harmful to aquatic life.[7] Therefore, sewer disposal is prohibited.[8][9][10]
Reactivity	Reactive with Bases	As an acidic salt, it will react exothermically and violently with bases.[1] It can also react with metals to produce flammable hydrogen gas.[1]

Mandatory Personal Protective Equipment (PPE)

A robust defense against chemical exposure is non-negotiable. The following PPE must be worn at all times when handling this compound, including during disposal preparation.

PPE Item	Specification	Purpose
Eye Protection	ANSI Z87.1-rated safety goggles or a full-face shield.[3]	Protects against splashes of the corrosive material, which can cause severe eye damage.
Hand Protection	Chemical-resistant gloves (e.g., neoprene, nitrile rubber).	Prevents skin contact, burns, and irritation. Gloves must be inspected before use.[3]
Body Protection	A chemically-resistant lab coat or apron.	Protects skin and personal clothing from contamination.[1]
Ventilation	All handling and waste preparation must be conducted in a certified chemical fume hood.[5][11]

Part 2: Systematic Disposal Protocol

The disposal of this chemical is governed by federal and local regulations, primarily the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[8][9][12] The following step-by-step protocol ensures compliance and safety.

Step 1: Waste Characterization and Segregation

Proper segregation is the cornerstone of safe chemical waste management, preventing dangerous reactions.[8][10]

• Do NOT mix this waste with:

  • Bases (e.g., sodium hydroxide, amines) to avoid violent neutralization reactions.[1]

  • Strong Oxidizers (e.g., nitric acid, permanganates).[5]

  • Metals that are susceptible to acid corrosion.[1]

• Maintain separate waste streams for:

  • Solid Waste: Unused or expired solid tert-butyl 2-amino-4-phenylbutanoate hydrochloride, contaminated weigh boats, and contaminated PPE (gloves, wipes).[11]

  • Liquid Waste: Aqueous or organic solutions containing the compound.

  • Sharps Waste: Contaminated needles or other sharps must go into a designated sharps container.

Step 2: Container Selection and Management

The integrity of your waste container is critical to preventing leaks and ensuring safe transport.

• Select a Compatible Container: Use only containers made of materials compatible with corrosive acidic waste, such as glass or high-density polyethylene (HDPE).[9][10][13] The original product container is often the best choice for storing waste.[10]

• Inspect the Container: Ensure the container and its lid are in good condition, free of cracks, leaks, or external residue.[10][12]

• Keep Containers Closed: Hazardous waste containers must be securely sealed at all times, except when actively adding waste.[12][13] A funnel left in the opening is not considered a closed container.

• Use Secondary Containment: Store waste containers in a larger, chemically-resistant tub or tray to contain any potential leaks or spills.[8][10]

Step 3: Hazardous Waste Labeling

Accurate labeling is a legal requirement and is crucial for the safety of everyone who will handle the container.[14][15]

• Your institution's EHS department will provide official hazardous waste tags.[9]

• The label must include the following information:

  • The words "Hazardous Waste" must be prominently displayed.[9][14][15]

  • The full chemical name(s) of all contents: "tert-butyl 2-amino-4-phenylbutanoate hydrochloride". Do not use abbreviations or chemical formulas.[9]

  • The approximate concentration of each component in a mixture.

  • The date when waste was first added to the container (accumulation start date).

  • The Principal Investigator's name and laboratory information (building, room number).[9]

  • Checkmarks indicating the relevant hazard characteristics (e.g., Corrosive, Toxic).[9]

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

Waste must be stored safely at or near its point of generation in what the EPA defines as a Satellite Accumulation Area (SAA).[8][15]

• The SAA must be under the control of laboratory personnel.[8]

• Do not accumulate more than 55 gallons of hazardous waste in your SAA.[14]

• Schedule waste pickups with your EHS office at a frequency that prevents exceeding this limit.[12]

Step 5: Final Disposal

• NEVER dispose of this chemical down the sanitary sewer or in the regular trash.[8][9]

• Contact your institution's EHS department to schedule a pickup for your properly contained and labeled hazardous waste.[9]

• Follow their specific procedures for transport from your lab to the central accumulation area or for direct pickup.

Disposal Workflow Diagram

Caption: Decision workflow for the safe disposal of chemical waste.

Part 3: Emergency Procedures for Spills

In the event of an accidental release, a swift and correct response is critical to mitigate exposure and environmental contamination.

• Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated. If the spill is large or ventilation is poor, evacuate the lab and contact EHS.

• Contain: If the spill is small and you are trained to handle it, prevent it from spreading or entering drains.

• Absorb: Cover the spill with an inert, non-combustible absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[5] Do not use combustible materials like paper towels without first neutralizing.

• Neutralize (with caution): For acidic spills, you can cautiously neutralize the absorbed material with a mild base like sodium bicarbonate (soda ash). Be prepared for fizzing and off-gassing.

• Collect & Dispose: Carefully scoop the absorbed and neutralized material into a designated hazardous waste container.[16] Label it as "Spill Debris containing tert-butyl 2-amino-4-phenylbutanoate hydrochloride".

• Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials must also be disposed of as hazardous waste.[11]

• Report: Report the incident to your supervisor and EHS office, regardless of the size.

By adhering to this comprehensive guide, you contribute to a culture of safety, protect yourself and your colleagues, and ensure your laboratory's operations remain in full compliance with environmental regulations.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Medical Laboratory Observer. (n.d.). Laboratory Waste Management: The New Regulations.
• Environmental Marketing Services. (2024, June 17). Chemistry Lab Waste Disposal.
• University of Houston. (n.d.). How to Dispose of Chemical Waste. Environmental Health and Safety.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• TCI Chemicals. (2024, November 28). Safety Data Sheet for 3-Amino-1-phenylbutane.
• MilliporeSigma. (2025, October 15). Safety Data Sheet.
• Cayman Chemical. (2024, November 11). Safety Data Sheet for N-tert-butyl-α-Phenylnitrone.
• Fisher Scientific. (2025, December 19). Safety Data Sheet for N-BOC-1,2-diaminoethane.
• BenchChem. (2025). Proper Disposal of Amino-PEG7-acid: A Comprehensive Guide for Laboratory Professionals.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
• Tokyo Chemical Industry. (2025, November 11). Safety Data Sheet for (2S,3S)-3-(tert-Butoxycarbonylamino)-1,2-epoxy-4-phenylbutane.
• Sigma-Aldrich. (n.d.). Material Safety Data Sheet for MEM Non-Essential Amino Acids Solution.
• Emory University, Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines.
• Fisher Scientific. (2025, December 20). Safety Data Sheet for tert-Butyl N-[4-(aminomethyl)phenyl]carbamate.
• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• SLAC National Accelerator Laboratory. (2013, May 20). Hydrochloric Acid Safe Handling Guideline.
• (2024, December 27). Amino Acid Standard - 1 nmol per ul in 0.1 N HCL Solution - SAFETY DATA SHEET.
• Sigma-Aldrich. (2017, January 23). Hydrochloric acid - Safety Data Sheet.
• (2005, November 30). Hydrochloric-acid.

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• 9. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Chemistry Lab Waste Disposal - Environmental Marketing Services [emsllcusa.com]
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Personal protective equipment for handling Tert-butyl 2-amino-4-phenylbutanoate;hydrochloride

Comprehensive Safety and Handling Guide: Tert-butyl 2-amino-4-phenylbutanoate hydrochloride

Tert-butyl 2-amino-4-phenylbutanoate hydrochloride (CAS: 130316-46-0), commonly referred to as L-Homophenylalanine tert-butyl ester hydrochloride, is a non-proteinogenic amino acid derivative heavily utilized in peptide synthesis and advanced drug development[1]. While it is a highly valuable building block for synthesizing peptidomimetics, its physical state as a fine, off-white crystalline powder and its chemical nature as a hydrochloride salt present specific handling challenges.

This guide provides drug development professionals and laboratory scientists with field-proven, self-validating protocols for the safe handling, transfer, and disposal of this compound.

Hazard Assessment & Mechanistic Causality

To design an effective safety protocol, we must first understand the causality behind the chemical's hazards. The Occupational Safety and Health Administration (OSHA) mandates that laboratory personnel evaluate the physical and health hazards of chemicals prior to use[2][3].

Quantitative Chemical Profile

Property	Specification	Safety Implication
CAS Number	130316-46-0	Unique identifier for SDS cross-referencing[4].
Physical State	Off-white crystalline powder	High risk of aerosolization and static cling during transfer[1].
Molecular Weight	271.78 g/mol	Fine particulate nature increases inhalation risk.
Solubility	Soluble in dilute aqueous acid	Can dissolve in sweat or mucosal fluid, accelerating localized irritation[1].

| GHS Classification | Warning (H315, H319, H335) | Causes skin/eye irritation; may cause respiratory irritation[1]. |

The Causality of the Hazard: Because this compound is a hydrochloride (HCl) salt, it is mildly hygroscopic and acidic upon dissolution. If the airborne powder contacts the moist mucous membranes of the respiratory tract or the eyes, it readily dissolves, locally lowering the pH and causing acute irritation (H319, H335). Furthermore, the lipophilic tert-butyl ester moiety enhances the molecule's ability to interact with the lipid bilayer of the skin, exacerbating dermal irritation (H315)[1]. Therefore, preventing particulate aerosolization and dermal contact is the absolute priority.

Personal Protective Equipment (PPE) Matrix

In accordance with the hierarchy of controls outlined in Prudent Practices in the Laboratory[5][6], Personal Protective Equipment (PPE) serves as the final barrier of defense. The following PPE matrix is strictly required when handling this compound.

PPE Category	Required Specification	Mechanistic Rationale (Causality)
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Standard safety glasses leave gaps. Goggles create a seal that prevents airborne crystalline dust from settling into the ocular fluid, preventing H319 eye irritation[7][8].
Hand Protection	Nitrile Gloves (Min. 4-6 mil thickness)	Nitrile provides an excellent barrier against fine organic powders. It prevents dermal absorption and protects against the acidic nature of the HCl salt[8].
Body Protection	100% Cotton or Flame-Resistant Lab Coat	Synthetic fabrics (like polyester) generate static electricity, causing the fine powder to jump and cling to the handler. Cotton mitigates static buildup[9].
Respiratory	N95/P100 Particulate Respirator (If outside hood)	Filters out fine crystalline particulates. Note: Primary handling must occur in a fume hood, negating the need for a respirator in standard workflows[7][8].

Operational Workflow & Handling Protocol

Every protocol must be a self-validating system. Do not proceed to the next step unless the verification check of the current step is successful.

Step 1: Engineering Control Verification

• Turn on the chemical fume hood or exhausted weighing enclosure.

• Validation: Check the digital airflow monitor. Ensure the face velocity is between 80-100 feet per minute (fpm). If the alarm sounds or flow is inadequate, do not proceed[3][10].

Step 2: Static Mitigation and Preparation

• Wipe the exterior of the chemical container and the weighing balance with a lightly damp, lint-free cloth.

• Causality: The damp cloth dissipates localized static charges, preventing the L-Homophenylalanine tert-butyl ester hydrochloride powder from repelling off the spatula and aerosolizing.

• Place an anti-static weighing boat onto the balance and tare.

Step 3: Chemical Transfer

• Uncap the reagent bottle strictly inside the 6-inch safe zone of the fume hood.

• Using a grounded stainless-steel spatula, slowly transfer the crystalline powder to the weigh boat. Keep the drop distance under 2 inches to minimize dust generation.

• Cap the primary container immediately after the desired mass is achieved.

Step 4: Decontamination

• Wipe down the spatula and the balance pan with a solvent compatible with the compound (e.g., a dilute ethanol/water solution), followed by a dry wipe.

Spill Response & Disposal Plan

In the event of a powder spill, sweeping or dry-brushing is strictly prohibited, as it will aerosolize the respiratory irritant (H335)[5][11].

Minor Spill Protocol (Inside Fume Hood):

• Isolate: Leave the fume hood running to capture any aerosolized dust.

• Wet-Wipe Method: Lightly mist a heavy-duty paper towel with water or a 70% ethanol solution.

• Contain: Gently place the dampened towel over the spilled powder. The moisture traps the particulates and prevents them from becoming airborne.

• Wipe: Wipe inward from the edges of the spill to the center.

• Dispose: Place the contaminated towels and any used PPE (like outer gloves) into a designated, sealable solid hazardous waste container. Label it as "Hazardous Solid Waste: Contains Amino Acid Hydrochloride Salt"[3].

Workflow Visualization

The following diagram illustrates the logical progression of risk assessment, handling, and spill response to ensure absolute safety during experimental execution.

Safe Handling and Spill Response Workflow for Tert-butyl 2-amino-4-phenylbutanoate HCl.

References

• Title: Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council / National Center for Biotechnology Information (NCBI) URL: [Link]

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• 3. 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory) | Occupational Safety and Health Administration [osha.gov]
• 4. labfind.co.kr [labfind.co.kr]
• 5. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 7. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 8. Personal Protective Equipment for Laboratories | Environmental Health and Safety [ehs.dartmouth.edu]
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